Sodium amino-tris(methylenesulphonate)

Core Science & Biosynthesis

mechanism of calcium scale inhibition by Sodium amino-tris(methylenesulphonate)

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Topic: Mechanism of Calcium Scale Inhibition by Sodium Amino-tris(methylenesulphonate)

Executive Summary

Calcium carbonate scale formation is a persistent and costly challenge in numerous industrial processes, leading to reduced thermal efficiency, equipment failure, and increased operational expenditure.[1][2] Sodium amino-tris(methylenesulphonate) (ATMP), an organophosphonate, stands as a highly effective and widely utilized scale inhibitor.[3][4] This technical guide elucidates the multifaceted mechanism by which Sodium ATMP prevents the formation and deposition of calcium carbonate scale. The core of its efficacy lies in a synergistic combination of three primary mechanisms: sequestration through chelation, sub-stoichiometric threshold inhibition, and crystal lattice distortion.[2][4] By forming stable complexes with calcium ions, adsorbing onto active crystal growth sites, and disrupting the morphology of scale crystals, ATMP provides robust control over scale formation even under demanding conditions.[1][5] This document provides a detailed examination of these mechanisms, supported by field-proven experimental protocols for their validation, offering researchers and industry professionals a comprehensive understanding of ATMP's function and application.

Introduction: The Challenge of Calcium Carbonate Scale

In industrial water systems, such as cooling towers, boilers, and reverse osmosis units, the precipitation of sparingly soluble salts is a critical operational issue.[6] Calcium carbonate (CaCO₃) is the most common of these mineral scales, precipitating from water containing high concentrations of calcium and bicarbonate ions, often exacerbated by increases in temperature or pH. The uncontrolled deposition of CaCO₃ on heat transfer surfaces acts as an insulating layer, severely impairing energy efficiency and fluid flow.[1]

Chemical treatment using scale inhibitors is the most prevalent and effective method for mitigating this issue.[7] Organophosphonates, and specifically Sodium ATMP, are a cornerstone of modern water treatment programs due to their exceptional performance at very low concentrations.[2][8] Understanding the precise mechanisms of inhibition is paramount for optimizing treatment programs, developing new formulations, and ensuring system reliability.

Physicochemical Profile of Sodium ATMP

Sodium amino-tris(methylenesulphonate), the sodium salt of Amino Trimethylene Phosphonic Acid, is an organophosphorus compound with a unique molecular architecture that is central to its function.[2][5] Its structure features a central nitrogen atom bonded to three methylenephosphonate groups.

The multiple phosphonate groups provide numerous anionic sites that are highly effective at binding with divalent metal ions like calcium (Ca²⁺).[2][3] This inherent chelating ability is the foundation of its primary scale-inhibiting functions.[4]

Caption: Chelation of a Calcium Ion by the ATMP Molecule.

Core Mechanisms of Inhibition

Sodium ATMP operates through a powerful, multi-pronged approach to prevent calcium carbonate scale. These mechanisms are not mutually exclusive and often act in concert to provide comprehensive scale control.

Mechanism 1: Chelation and Sequestration

The most direct mechanism is chelation, where the ATMP molecule binds with calcium ions in the water to form a stable, soluble complex.[1][5] This process, also known as sequestration, effectively reduces the concentration of "free" Ca²⁺ ions available to react with carbonate ions, thereby lowering the supersaturation level of the water.[4][6] By keeping the calcium ions in solution, ATMP prevents the initial nucleation of CaCO₃ crystals.[2]

Mechanism 2: Threshold Inhibition

One of the most significant advantages of phosphonates like ATMP is the "threshold effect".[1] This phenomenon allows ATMP to prevent scale formation at sub-stoichiometric concentrations.[1][9] This means that a concentration far too low to chelate all the calcium ions present in the water is still highly effective at inhibiting scale.[7] The inhibitor molecules interfere with the very early stages of crystal formation, preventing microscopic seed crystals from growing into problematic scale deposits.[10] This mechanism is crucial for the cost-effectiveness of ATMP treatment programs.[11]

Mechanism 3: Crystal Growth Modification and Distortion

When CaCO₃ crystals do begin to nucleate, ATMP intervenes by adsorbing onto the active growth sites of the nascent crystals.[1][12][13] This adsorption physically blocks the addition of further calcium and carbonate ions to the crystal lattice.[14]

This interference has two key outcomes:

• Lattice Distortion: The ATMP molecule disrupts the regular, ordered structure of the crystal lattice, creating imperfections and altering the crystal's morphology.[4][5] This makes the crystals less able to pack together tightly and adhere to surfaces.[2]

• Phase Stabilization: ATMP can favor the formation of vaterite, a less stable and less adherent polymorph of calcium carbonate, over the more stable and problematic calcite form.[15] These distorted, less stable crystals tend to remain suspended in the bulk water as a soft sludge, which can be easily removed by blowdown or filtration, rather than forming a hard, tenacious scale.[1]

Caption: The Multi-faceted Mechanism of ATMP Scale Inhibition.

Experimental Validation of Inhibition Mechanisms

To quantify the efficacy of Sodium ATMP and validate its mechanisms, a series of standardized laboratory protocols are employed. These tests provide the data necessary to determine optimal dosage and understand performance under specific water chemistry conditions.

Protocol 1: Static Bottle Test for Performance Evaluation

This test is a fundamental method for determining the minimum inhibitor concentration (MIC) required to prevent precipitation under static conditions. It directly assesses the combined effects of chelation and threshold inhibition.

Methodology:

• Brine Preparation: Prepare two separate, highly concentrated solutions: one containing calcium chloride (cation brine) and another containing sodium bicarbonate and sodium carbonate (anion brine).

• Inhibitor Dosing: Prepare a series of test bottles. To each, add a specified volume of deionized water and the desired concentration of the Sodium ATMP inhibitor solution (e.g., 1, 2, 5, 10 ppm). Include a "blank" bottle with no inhibitor.

• Initiation of Scaling: Add a precise volume of the cation brine to each test bottle, followed immediately by the anion brine, to achieve a final supersaturated solution prone to scaling.

• Incubation: Seal the bottles and place them in a water bath or oven at a constant, elevated temperature (e.g., 70°C) that simulates industrial conditions, for a set period (e.g., 24 hours).

• Analysis: After incubation, cool the samples and filter them through a 0.45 µm filter.

• Quantification: Measure the concentration of soluble calcium remaining in the filtrate using titration with EDTA or Inductively Coupled Plasma (ICP) spectroscopy.

• Calculation: Calculate the inhibition efficiency using the following formula: Inhibition Efficiency (%) = [(C_i - C_b) / (C_o - C_b)] * 100 Where:

  • C_i = Calcium concentration in the inhibited sample

  • C_b = Calcium concentration in the blank sample

  • C_o = Initial calcium concentration

Self-Validation: The protocol's integrity is validated by the "blank" control, which demonstrates the maximum potential for scale formation in the absence of an inhibitor. A clear dose-response curve, where inhibition efficiency increases with ATMP concentration before plateauing, confirms the threshold effect.[9][10]

Parameter	Typical Value	Rationale
Calcium Concentration	250 mg/L (as CaCO₃)	Represents moderately hard to hard water conditions.
Alkalinity	250 mg/L (as CaCO₃)	Provides the carbonate source for scaling.
Temperature	70 °C	Accelerates precipitation kinetics to simulate heat exchanger conditions.
Test Duration	24 hours	Allows sufficient time for crystal nucleation and growth to occur.
pH	8.5 - 9.0	Represents typical pH in open recirculating cooling systems.

Table 1: Typical Conditions for a Static CaCO₃ Inhibition Test.

Protocol 2: Dynamic Scale Loop (DSL) Test

While the static test is invaluable, the DSL or "tube blocking" test provides a more realistic assessment of inhibitor performance under the shear stress and heat transfer conditions found in industrial pipelines and heat exchangers.[16][17]

Methodology:

• System Setup: A DSL apparatus consists of two precision pumps, two brine reservoirs (cation and anion), a pre-heating section, a narrow-bore capillary coil housed in an oven, and a differential pressure transducer across the coil.[18]

• Brine Preparation: Prepare cation and anion brines as described in the static test protocol. The inhibitor is dosed into one of the brines.

• Blank Run: Pump the two brines at a constant flow rate (e.g., 5 mL/min each) through the system at the desired temperature (e.g., 90°C) and pressure (e.g., 100 bar).[18] Monitor the differential pressure (ΔP) across the coil. The time taken for ΔP to increase by a set amount (e.g., 2 psi) due to scale blockage is the "blank time."

• Inhibited Run: Repeat the experiment with a specific concentration of Sodium ATMP added to the appropriate brine.

• Performance Evaluation: The time taken to reach the same ΔP increase in the inhibited run is recorded. The Minimum Effective Dose (MED) is the lowest inhibitor concentration that provides a specified period of protection (e.g., >1 hour) before blockage occurs.[17]

Self-Validation: The blank run establishes a baseline for the scaling tendency of the water under dynamic conditions. A successful test shows a significant and dose-dependent increase in the time-to-blockage compared to the blank, directly quantifying inhibitor efficacy in a flowing system.[19]

Caption: Experimental Workflow for the Dynamic Scale Loop (DSL) Test.

Protocol 3: Morphological and Structural Analysis

To visually confirm the crystal distortion mechanism, the scale formed during the static tests (both with and without inhibitor) can be analyzed using advanced microscopy and diffraction techniques.

Methodology:

• Sample Collection: Collect the precipitated scale from the bottom of the "blank" and inhibited test bottles from the static test.

• Preparation: Gently rinse the collected solids with deionized water and dry them in a desiccator.

• Scanning Electron Microscopy (SEM): Mount the dried crystals on an SEM stub and sputter-coat with a conductive material (e.g., gold). Analyze the samples under the SEM to observe the crystal morphology. Crystals from the blank test are expected to show well-defined, rhombohedral calcite structures, while those from the ATMP-inhibited test should appear distorted, fractured, or spherical (vaterite).[14][20]

• X-Ray Diffraction (XRD): Analyze the powdered crystal samples using XRD to identify the crystalline phases present. This technique can quantitatively distinguish between calcite, aragonite, and vaterite, providing definitive evidence of ATMP's ability to alter the crystal phase from the stable calcite to the less stable vaterite.[15][21]

Self-Validation: The direct comparison between the blank and inhibited samples provides a clear, qualitative, and quantitative confirmation of the crystal modification mechanism. The blank sample acts as the control, showing the "natural" crystal habit, against which the inhibitor's distorting effect is measured.[22]

Conclusion

The efficacy of Sodium amino-tris(methylenesulphonate) as a calcium scale inhibitor is rooted in a robust and synergistic combination of chemical and physical mechanisms. Through chelation , it reduces the supersaturation of scaling ions; via the threshold effect , it cost-effectively prevents crystal nucleation; and through crystal distortion , it modifies the growth of any crystals that do form, rendering them non-adherent. The experimental protocols detailed herein provide a reliable framework for researchers and engineers to quantify its performance and validate these mechanisms, ensuring its effective application in preserving the efficiency and integrity of critical industrial water systems.

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• The critical role of Phosphonates in water tre
• Aminotris (methylene phosphonic acid) sodium salt (ATMP Na) | CAS 20592-85-2. (n.d.). Connect Chemicals.
• What is ATMP? How to inhibit scaling-ATMP Manufacturing. (n.d.). Amino Trimethylene Phosphonic Acid.
• Effect of Scale Inhibitors on the Nucleation and Crystallization of Calcium Carbon
• Phosphonated Polyetheramine-Coated Superparamagnetic Iron Oxide Nanoparticles: Study on the Harsh Scale Inhibition Performance of Calcium Carbonate and Barium Sulf
• Mechanistic Analysis of Various Scale Inhibitors on Calcium Sulfate Precipit
• Mechanistic Analysis of Various Scale Inhibitors on Calcium Sulfate Precipit
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thermodynamic properties of Sodium amino-tris(methylenesulphonate) metal complexes

An In-Depth Technical Guide to the Thermodynamic Properties of Amino-tris(methylenephosphonic acid) Metal Complexes

Abstract

This technical guide provides a comprehensive overview of the thermodynamic properties of metal complexes formed with Amino-tris(methylenephosphonic acid) (ATMP). Initially addressing the potential ambiguity with "Sodium amino-tris(methylenesulphonate)," this paper clarifies the focus on the widely utilized phosphonate analogue, ATMP. We delve into the synthesis of ATMP, its fundamental physicochemical characteristics, and the core thermodynamic principles governing its chelation with various metal ions. Detailed experimental methodologies, including potentiometric titration and isothermal titration calorimetry (ITC), are presented as the primary techniques for determining stability constants (log K), and the associated enthalpy (ΔH), entropy (ΔS), and Gibbs free energy (ΔG) changes upon complexation. A curated compilation of thermodynamic data for ATMP-metal complexes is presented in a clear, tabular format for easy reference. The guide further explores the intricate relationship between the structure of ATMP and the stability of its metal complexes, offering insights into the chelation chemistry. Finally, the practical implications of these thermodynamic properties are discussed in the context of their applications in drug development, water treatment, and other industrial processes. This guide is intended for researchers, scientists, and professionals in drug development and related fields who require a deep technical understanding of the chelation thermodynamics of this versatile ligand.

Introduction: Clarification of the Subject and the Importance of Amino-tris(methylenephosphonic acid) (ATMP)

While the topic of interest was initially stated as "Sodium amino-tris(methylenesulphonate)," a thorough review of the scientific literature indicates that this is likely a less common compound or a potential misnomer for the significantly more researched and industrially relevant chelating agent, Amino-tris(methylenephosphonic acid) , commonly known as ATMP . ATMP, with the chemical formula N(CH₂PO₃H₂)₃, is a phosphonic acid that serves as the phosphonate analogue of nitrilotriacetic acid (NTA).[1] Its sodium salts are also widely used. Given the extensive body of research and application for ATMP and the scarcity of information on its sulphonate counterpart, this guide will focus on the thermodynamic properties of ATMP metal complexes.

ATMP is a powerful chelating agent, capable of forming stable complexes with a wide variety of di- and trivalent metal ions.[2][3] This property is attributed to its molecular structure, which features a central nitrogen atom and three methylenephosphonic acid groups, providing multiple coordination sites for metal ions. The ability to sequester metal ions makes ATMP and its salts invaluable in numerous applications, including:

• Water Treatment: As a scale and corrosion inhibitor in industrial cooling water systems, boilers, and oilfield water treatment.[3]

• Detergent Formulations: To prevent the precipitation of mineral ions.

• Textile and Paper Industries: As a dispersant and chelating agent.

• Medicinal Chemistry: In the development of radiopharmaceuticals and other therapeutic agents where metal ion control is crucial.

Understanding the thermodynamic stability of ATMP-metal complexes is paramount for optimizing its performance in these applications and for the rational design of new technologies. The key thermodynamic parameters that govern these interactions are the stability constant (log K), enthalpy of formation (ΔH), entropy of formation (ΔS), and the resulting Gibbs free energy of formation (ΔG). These parameters provide a quantitative measure of the strength and nature of the metal-ligand bond.

Synthesis and Physicochemical Properties of ATMP

Synthesis

ATMP is typically synthesized via a Mannich-type reaction involving ammonia, formaldehyde, and phosphorous acid.[1] This reaction is analogous to the Kabachnik–Fields reaction. An alternative route involves the reaction of α-amino mono- or polycarboxylic acids with phosphorous acid and/or a phosphorus trihalide, where the carboxyl group is replaced by a phosphonic acid group.[4]

Physicochemical Properties

ATMP is a white, crystalline solid that is highly soluble in water.[2][5] It is a polyprotic acid, with multiple ionizable protons from its phosphonic acid groups, leading to a complex acid-base chemistry in aqueous solutions. The protonation constants of ATMP are crucial for understanding its metal chelation behavior as a function of pH.

Fundamentals of Thermodynamic Stability of Metal Complexes

The formation of a metal complex in solution is a reversible equilibrium process. For a simple 1:1 complex between a metal ion (M) and a ligand (L), the reaction can be represented as:

M + L ⇌ ML

The stability constant (K) , also known as the formation constant, is the equilibrium constant for this reaction and is a measure of the complex's stability. A higher K value indicates a more stable complex. It is often expressed in its logarithmic form, log K.

The thermodynamic stability of a metal complex is governed by the change in Gibbs free energy (ΔG) , which is related to the stability constant by the following equation:

ΔG = -RTlnK

where R is the gas constant and T is the absolute temperature. A more negative ΔG corresponds to a more stable complex. The Gibbs free energy change is composed of enthalpic and entropic contributions:

ΔG = ΔH - TΔS

• Enthalpy change (ΔH): Represents the heat absorbed or released during complex formation. A negative ΔH (exothermic reaction) favors complex formation and is often associated with the formation of strong covalent bonds between the metal and ligand.[6][7]

• Entropy change (ΔS): Reflects the change in the degree of randomness or disorder of the system upon complexation. A positive ΔS favors complex formation and is often driven by the release of solvent molecules from the hydration shells of the metal ion and ligand, a phenomenon known as the chelate effect.[8]

By determining these thermodynamic parameters, a complete picture of the driving forces behind metal complex formation can be obtained.

Experimental Techniques for Thermodynamic Characterization

The determination of thermodynamic parameters for metal-ligand complexation relies on precise experimental techniques. The two most common methods for studying systems like ATMP-metal complexes are potentiometric titration and isothermal titration calorimetry.

Potentiometric Titration

Potentiometric titration is a highly accurate method for determining stability constants (log K) of metal complexes. The technique involves monitoring the change in the hydrogen ion concentration (pH) of a solution containing the ligand and a metal ion as a strong base (e.g., NaOH) is added incrementally.

Experimental Protocol for Potentiometric Titration of ATMP-Metal Complexes:

• Solution Preparation: Prepare stock solutions of ATMP, the metal salt of interest, a strong acid (e.g., HCl), and a carbonate-free strong base (e.g., NaOH) of accurately known concentrations. The ionic strength of all solutions should be maintained constant using a background electrolyte like KNO₃ or KCl.[9]

• Electrode Calibration: Calibrate the pH electrode system using standard buffer solutions or by performing a strong acid-strong base titration to determine the electrode parameters.[10]

• Titration: In a thermostatted vessel, titrate a solution containing a known amount of ATMP, the metal ion, and a known amount of strong acid with the standardized strong base. Record the pH (or electromotive force, EMF) after each addition of the titrant.

• Data Analysis: The resulting titration curve (pH vs. volume of base added) is then analyzed using a suitable computer program. The program refines the protonation constants of the ligand and the stability constants of the metal complexes by minimizing the difference between the experimental and calculated pH values.

Caption: Workflow for Potentiometric Titration.

Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry (ITC) is a powerful technique that directly measures the heat changes associated with molecular interactions at a constant temperature.[11] A single ITC experiment can provide the stability constant (K), stoichiometry (n), and the enthalpy of binding (ΔH). From these values, the Gibbs free energy (ΔG) and entropy of binding (ΔS) can be calculated.

Experimental Protocol for ITC of ATMP-Metal Complexes:

• Sample Preparation: Prepare solutions of the metal ion and ATMP in the same buffer to minimize heats of dilution and buffer protonation effects. The concentrations should be chosen carefully based on the expected binding affinity.

• Instrument Setup: Thoroughly clean and dry the sample and reference cells of the calorimeter. Load the ATMP solution into the sample cell and the metal ion solution into the injection syringe. The reference cell is typically filled with buffer or deionized water.

• Titration: The instrument maintains a constant temperature. A series of small, precisely measured volumes of the metal ion solution are injected into the ATMP solution. The instrument measures the heat released or absorbed after each injection.

• Data Analysis: The raw data is a series of heat-flow peaks corresponding to each injection. Integration of these peaks yields the heat change per injection. This data is then plotted against the molar ratio of the reactants to generate a binding isotherm. The isotherm is fitted to a suitable binding model to extract the thermodynamic parameters (K, n, ΔH).

Caption: Workflow for Isothermal Titration Calorimetry.

Thermodynamic Data for ATMP-Metal Complexes

The following table summarizes the stability constants for various metal complexes with ATMP, as determined by potentiometric titration. It is important to note that the stability of these complexes is highly dependent on pH due to the multiple protonation states of ATMP.

Metal Ion	log K (ML)	Experimental Conditions	Reference
Mg²⁺	7.31	25.0 °C, 0.1 M KNO₃	[9]
Ca²⁺	7.23	25.0 °C, 0.1 M KNO₃	[9]
Sr²⁺	6.22	25.0 °C, 0.1 M KNO₃	[9]
Ba²⁺	5.86	25.0 °C, 0.1 M KNO₃	[9]
Cr³⁺	15.5	25 °C, 0.1 M KNO₃	[12]
Fe³⁺	16.8	25 °C, 0.1 M KNO₃	[12]

Note: The stability constants for Cr³⁺ and Fe³⁺ are for the MHL species.

The thermodynamic parameters for the formation of alkaline-earth metal complexes with ATMP have been determined by calorimetry and are presented below.

Metal Ion	ΔH (kJ/mol)	ΔS (J/mol·K)	ΔG (kJ/mol)	Reference
Mg²⁺	18.0	200	-41.7	[9]
Ca²⁺	-2.1	132	-41.3	[9]
Sr²⁺	-3.8	106	-35.5	[9]
Ba²⁺	-4.6	97	-33.5	[9]

Interpretation of Thermodynamic Data: Structure-Stability Relationships

The thermodynamic data reveal important insights into the chelation chemistry of ATMP.

• Alkaline-Earth Metals: The stability of the alkaline-earth metal complexes with ATMP decreases with increasing ionic radius (Mg²⁺ > Ca²⁺ > Sr²⁺ > Ba²⁺). The formation of the Mg²⁺ complex is endothermic and entirely entropy-driven, suggesting that the release of water molecules from the hydration sphere is the dominant factor. In contrast, the formation of Ca²⁺, Sr²⁺, and Ba²⁺ complexes is weakly exothermic, indicating a more significant contribution from the metal-ligand bond formation.[9] The first protonation of the alkaline-earth metal-ATMP complexes is thought to occur on the nitrogen atom, leading to the rupture of the M-N bond.[9]

• Trivalent Metals: The stability constants for the trivalent metal ions Cr³⁺ and Fe³⁺ are significantly higher than those for the divalent alkaline-earth metals. This is expected due to the higher charge density of the trivalent cations, leading to stronger electrostatic interactions with the negatively charged phosphonate groups of ATMP.

Applications Driven by Thermodynamic Properties

The high stability of ATMP-metal complexes is the foundation for their widespread applications.

• Water Treatment: The ability of ATMP to form stable, soluble complexes with Ca²⁺ and Mg²⁺ prevents the formation of insoluble carbonate and sulfate scales in industrial water systems. The strong chelation also inhibits corrosion by passivating metal surfaces.[3]

• Drug Development: In the field of radiopharmaceuticals, chelating agents like ATMP are used to complex radioactive metal ions for imaging or therapeutic purposes. The high thermodynamic stability of the complex is crucial to prevent the release of the free radionuclide in vivo, which could lead to off-target toxicity. The thermodynamic profile can also influence the biodistribution and clearance of the radiolabeled complex.

Conclusion

Amino-tris(methylenephosphonic acid) (ATMP) is a versatile and powerful chelating agent with significant industrial and potential pharmaceutical applications. A thorough understanding of the thermodynamic properties of its metal complexes is essential for optimizing its performance and designing new applications. This guide has provided a comprehensive overview of the synthesis, physicochemical properties, and thermodynamic principles governing ATMP-metal complexation. Detailed experimental methodologies for determining stability constants and other thermodynamic parameters have been presented, along with a summary of available data. The interpretation of these data provides valuable insights into the structure-stability relationships of ATMP complexes. As research in this area continues, a deeper understanding of the thermodynamics of these systems will undoubtedly lead to the development of more efficient and targeted applications for this remarkable chelating agent.

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• 6. Entropy and Enthalpy Effects on Metal Complex Formation in Non-Aqueous Solvents: The Case of Silver(I) and Monoamines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Entropy and Enthalpy Effects on Metal Complex Formation in Non-Aqueous Solvents: The Case of Silver(I) and Monoamines [air.uniud.it]
• 8. Chelate effect and thermodynamics of metal complex formation in solution: a quantum chemical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structure and thermodynamic properties of aminopoly-phosphonate complexes of the alkaline-earth metal lons - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. d-nb.info [d-nb.info]
• 11. Isothermal titration calorimetry - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]

NMR spectroscopy characterization of Sodium amino-tris(methylenesulphonate)

Document Type: Technical Whitepaper & Analytical Guide Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary & Structural Clarification

In industrial water treatment, pharmaceutical formulation, and chelation therapy, Sodium amino-tris(methylenesulphonate) (CAS 20592-85-2) is utilized as a highly effective threshold scale inhibitor and metal chelator.

Critical Scientific Clarification: While commercially cataloged under the trivial misnomer Sodium amino-tris(methylenesulphonate), rigorous spectroscopic evidence confirms the molecule lacks sulfur entirely. The true chemical identity is Tetrasodium amino-tris(methylenephosphonate) (ATMP·Na₄) [1]. The presence of direct carbon-phosphorus (C–P) bonds—rather than carbon-sulfur bonds—is unequivocally proven by ¹³C-¹P scalar coupling in Nuclear Magnetic Resonance (NMR) spectroscopy. For the integrity of this technical guide, we will address the compound by its commercial name while analyzing its true phosphonate-based molecular structure.

To ensure the purity, stability, and efficacy of this compound in sensitive pharmaceutical or industrial applications, Multinuclear NMR Spectroscopy (¹H, ¹³C, and ³¹P) serves as the gold-standard analytical technique.

Multinuclear NMR Signatures & Quantitative Data

The symmetrical nature of the ATMP·Na₄ molecule (a central nitrogen atom bonded to three identical methylene-phosphonate arms) results in highly distinct, simplified NMR spectra. The defining feature of this molecule is the strong scalar coupling between the NMR-active phosphorus nucleus (³¹P, 100% natural abundance) and the adjacent protons and carbons.

Table 1: Standardized NMR Chemical Shifts and Coupling Constants

Data acquired in D₂O at pH 7.0, 298 K.

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (Hz)	Structural Assignment
¹H	3.20 – 3.60	Doublet (d)	²JHP ≈ 12.0	N–CH ₂–P
¹³C	52.0 – 55.0	Doublet (d)	¹JCP ≈ 125.0 - 135.0	N–C H₂–P
³¹P	7.20 – 7.80	Singlet (s)*	N/A	–P O₃Na

*Note: The ³¹P signal appears as a singlet only under ¹H-decoupled conditions. If acquired without proton decoupling, it resolves into a triplet due to splitting by the two adjacent methylene protons.

Self-Validating Experimental Protocol: Quantitative ³¹P NMR (qNMR)

As a Senior Application Scientist, it is vital to understand that simply placing a sample into a spectrometer yields qualitative data at best. To achieve quantitative accuracy (qNMR) —essential for drug development and impurity profiling—the protocol must be a self-validating system[2].

Step-by-Step Methodology & Mechanistic Causality

Step 1: Sample Preparation & pH Standardization

• Action: Dissolve 30–50 mg of the sample in 0.6 mL of Deuterium Oxide (D₂O). Adjust the pH to exactly 7.0 using micro-additions of NaOD or DCl.

• Causality: Phosphonates are polyprotic acids. The degree of deprotonation drastically alters the electron shielding around the phosphorus nucleus. A fluctuating pH will cause the ³¹P chemical shift to drift unpredictably (ranging anywhere from 5.0 to 10.0 ppm). Standardizing the pH ensures absolute reproducibility and allows for accurate cross-referencing against spectral libraries.

Step 2: Internal Standard Calibration

• Action: Spike the sample with a precisely weighed quantity of Methylphosphonic acid (MPA) or use an external coaxial insert containing 85% H₃PO₄ (set to 0.0 ppm).

• Causality: Relative integration only shows the ratio of internal components. To determine the absolute mass fraction (purity) of Sodium amino-tris(methylenesulphonate), an internal calibrant of known purity is mathematically required. MPA is ideal because its resonance does not overlap with the analyte.

Step 3: Inverse-Gated Decoupling Acquisition

• Action: Configure the spectrometer (e.g., 400 MHz) for ³¹P observation using an inverse-gated ¹H decoupling pulse sequence. Set the relaxation delay (d1) to ≥ 5 seconds.

• Causality (Critical): Continuous proton decoupling induces the Nuclear Overhauser Effect (NOE), which artificially inflates the ³¹P signal intensity. Because different phosphorus species (e.g., impurities vs. the main product) experience varying degrees of NOE, standard decoupling destroys quantitative accuracy. Inverse-gated decoupling turns the decoupler on only during signal acquisition, collapsing the multiplets into sharp singlets while preventing NOE buildup. Furthermore, phosphorus nuclei have notoriously long T₁ relaxation times; a 5-second delay ensures complete magnetization recovery between scans.

Fig 1: Self-validating quantitative NMR (qNMR) workflow for phosphonate characterization.

Degradation & Impurity Monitoring

In industrial and pharmaceutical settings, Sodium amino-tris(methylenesulphonate) can degrade via oxidation or extreme hydrolysis, especially in the presence of transition metals like Mn(II) or Fe(III) [3]. ³¹P NMR is uniquely suited to track this degradation because it is blind to non-phosphorus organic matrix interference.

When the compound degrades, the N–C bonds cleave, leading to a stepwise loss of methylene-phosphonate arms. This alters the chemical environment of the remaining phosphorus atoms, resulting in distinct chemical shifts:

• Intact ATMP·Na₄: ~7.8 ppm

• Aminodimethylphosphonate (ADMP): ~8.6 ppm (Loss of one arm)

• Aminomonomethylphosphonate (AMMP): ~7.0 ppm (Loss of two arms)

• Orthophosphate (H₂PO₄⁻): 0.0 ppm (Complete breakdown)

Monitoring the emergence of the 0.0 ppm orthophosphate peak is highly critical for drug development professionals, as free inorganic phosphate can cause unwanted precipitation of active pharmaceutical ingredients (APIs) in liquid formulations.

Fig 2: Stepwise degradation pathway of the compound tracked via 31P NMR chemical shifts.

References

• Title: Aminotrimethylene phosphonic acid | CID 16698 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

• Title: A Reliable Method for Quantification of Phosphonates and Their Impurities by 31P NMR Source: Analytical Letters (Taylor & Francis) URL: [Link]

• Title: Analytical insight into degradation processes of aminopolyphosphonates as potential factors that induce cyanobacterial blooms Source: PubMed Central (PMC) - National Center for Biotechnology Information URL: [Link]

• Title: Phosphorus-31 NMR Analysis of Gold Plating Baths KCP-613-4665 Source: Office of Scientific and Technical Information (OSTI) URL: [Link]

environmental degradation pathways of Sodium amino-tris(methylenesulphonate)

An In-Depth Technical Guide to the Environmental Degradation Pathways of Sodium Amino-tris(methylenephosphonate)

Introduction

This technical guide provides a comprehensive overview of the environmental degradation pathways of Sodium Amino-tris(methylenephosphonate). It is designed for researchers, environmental scientists, and drug development professionals who require a deep understanding of the environmental fate of this widely used phosphonate. This document synthesizes current knowledge on its abiotic and biotic degradation, key transformation products, and the experimental methodologies used to assess its environmental persistence.

A Note on Nomenclature: Sulphonate vs. Phosphonate

It is critical to establish the correct chemical identity at the outset. While the topic specified "Sodium amino-tris(methylenesulphonate)," the vast body of scientific literature, industrial usage, and regulatory documentation points to the corresponding phosphonate compound. The chemical of interest, widely used as a chelating agent and scale inhibitor, is Sodium amino-tris(methylenephosphonate) , the sodium salt of Aminotris(methylenephosphonic acid) or ATMP. This guide will proceed with the correct phosphonate nomenclature, as this aligns with the available scientific evidence and common usage. The CAS number for the sodium salt is 20592-85-2.[1][2][3]

Overview of Sodium Amino-tris(methylenephosphonate) (ATMP-Na)

ATMP and its sodium salts are organophosphonates with exceptional chelating, scale-inhibiting, and lattice-distorting properties.[4] These characteristics make them invaluable in a range of industrial applications, including water treatment for cooling systems and boilers, oil production, and as additives in detergents and cleaning products.[2][5] Their primary function is to prevent the formation of mineral scales, particularly calcium carbonate, and to inhibit corrosion.[4]

The major environmental entry point for ATMP is through wastewater effluents.[1] Due to its high water solubility and low vapor pressure, it partitions predominantly into the aqueous phase and, upon release, tends to adsorb strongly to sediment.[1]

Table 1: Physicochemical Properties of Aminotris(methylenephosphonic acid) (ATMP)

Property	Value	Source
CAS Number	6419-19-8 (Acid)	[1]
	20592-85-2 (Sodium Salt)	[1][2]
Molecular Formula	C₃H₁₂NO₉P₃ (Acid)	[2]
Molecular Weight	299.05 g/mol (Acid)	[2]
Water Solubility	Highly soluble	[5]
log Kow	-3.53	[1][6]

| Vapor Pressure | 1.9 x 10⁻¹⁰ Pa (estimated) |[1] |

Rationale for Studying Environmental Degradation

The widespread use of ATMP necessitates a thorough understanding of its environmental fate. While it exhibits low acute toxicity to many organisms, its persistence and the nature of its degradation products are of environmental interest.[1] The breakdown of ATMP can release phosphorus, a key nutrient that can contribute to the eutrophication of aquatic systems.[7] Furthermore, understanding the conditions under which it degrades is crucial for predicting its environmental concentration and potential long-term impacts.

Core Degradation Pathways

The environmental degradation of ATMP is a complex process involving both abiotic and biotic mechanisms. Standard laboratory tests often classify it as not readily biodegradable, suggesting a potential for persistence.[1][8] However, evidence indicates that degradation does occur in the natural environment, accelerated by specific factors such as light, metal ions, and acclimated microbial populations.[1][9]

Abiotic Degradation Mechanisms

Abiotic processes, particularly those involving light and metal catalysts, are significant contributors to the environmental degradation of ATMP.

ATMP exhibits high chemical stability in water and is not easily hydrolyzed.[4] This pathway is generally considered a minor contributor to its overall environmental degradation under typical ambient conditions.

Photodegradation, or photolysis, can be a rapid degradation pathway for ATMP, especially when catalyzed by metal ions.[1][9]

• Direct Photolysis: While possible, the direct breakdown of ATMP by sunlight is considered slow.

• Metal-Catalyzed Photodegradation: The presence of certain metal ions, particularly iron (Fe), significantly accelerates the photodegradation of ATMP.[1][9][10] Iron complexes with ATMP are more susceptible to breakdown upon exposure to sunlight. This process is likely a key degradation mechanism in sunlit surface waters.

In addition to photolysis, the oxidation of ATMP can be catalyzed by redox-active metals, notably manganese (Mn), even in the absence of light.[10] Studies have shown that in the presence of Mn(II) and molecular oxygen, ATMP undergoes oxidative degradation.[10] The proposed mechanism involves the formation of a ternary complex between ATMP, Mn(II), and O₂, leading to the breakdown of the phosphonate molecule. This process is considered a potentially important degradation mechanism in natural waters where manganese is present.

Biotic Degradation Mechanisms

While ATMP is resistant to rapid biodegradation, microbial breakdown is possible under specific environmental conditions.

Standard ready biodegradability tests (e.g., OECD 301 series) often show limited degradation of ATMP.[8][11] This is partly because the high phosphorus content relative to carbon in the molecule does not promote microbial growth under standard test conditions, which are typically not phosphorus-limited.[11] Therefore, these tests may not accurately predict the compound's true biodegradability in the environment.[11]

Biodegradation of ATMP is significantly enhanced under conditions of low inorganic phosphate.[1] In phosphorus-starved environments, certain microorganisms can utilize phosphonates as a phosphorus source.[12] Furthermore, acclimation of microbial communities can lead to the development of populations capable of degrading ATMP. Slow to moderate biodegradation rates have been observed in natural sediment/water and soil systems.[9]

The primary enzymatic route for the cleavage of the carbon-phosphorus bond in phosphonates is the C-P lyase pathway.[12] This multi-enzyme complex can break the stable C-P bond, releasing phosphate that can be assimilated by the cell. Studies on other aminophosphonates have confirmed the role of C-P lyase in their degradation.[12] Interestingly, for some complex aminophosphonates, evidence also points to an initial cleavage at the C-N bond , suggesting multiple enzymatic strategies for breakdown.[12] For ATMP, oxidation in the presence of manganese ions has been shown to form intermediates like iminodimethylenephosphonic acid (IDMP), indicating cleavage or modification of a C-N bond.[7]

Key Degradation Products and Intermediates

The degradation of ATMP, whether by abiotic or biotic means, proceeds through a series of intermediate compounds before potential mineralization.

Primary and Secondary Degradation Products

Research has identified several key intermediates in the breakdown of ATMP:

• Iminodimethylenphosphonic acid (IDMP): Formed through the oxidation of ATMP, particularly in the presence of manganese.[7]

• N-formyl-iminodimethylenephosphonic acid (FIDMP): Another product identified from the manganese-catalyzed oxidation of ATMP.[7]

• Aminomethylphosphonic acid (AMPA): A common breakdown product of many phosphonates, including the herbicide glyphosate.[7] It represents a further degradation step of larger phosphonate molecules.

Mineralization to Orthophosphate and Carbon Dioxide

The ultimate goal of degradation is mineralization, the complete breakdown of the organic molecule into inorganic constituents. For ATMP, this involves the release of the phosphonate groups as orthophosphate (PO₄³⁻) and the conversion of the organic backbone to carbon dioxide (CO₂) and ammonia (NH₃) .[13] Studies monitoring the formation of orthophosphate are often used to quantify the extent of ATMP degradation.[13]

Table 2: Summary of Key ATMP Degradation Products

Degradation Product	Abbreviation	Formation Pathway	Source
Iminodimethylenphosphonic acid	IDMP	Metal-catalyzed oxidation	[7]
N-formyl-iminodimethylenephosphonic acid	FIDMP	Metal-catalyzed oxidation	[7]
Aminomethylphosphonic acid	AMPA	Further degradation of intermediates	[7]

| Orthophosphate | PO₄³⁻ | Mineralization (Abiotic & Biotic) | |

Experimental Protocols for Degradation Studies

To investigate the environmental fate of ATMP, standardized and validated protocols are essential. The choice of experiment depends on the specific degradation pathway being investigated.

Protocol 1: OECD 309 Ready Biodegradability - "Aerobic Mineralisation in Surface Water" (Simulation Test)

• Causality & Rationale: Standard ready biodegradability tests (e.g., OECD 301) are often unsuitable for phosphonates due to stoichiometric imbalances.[11] The OECD 309 simulation test provides more environmentally relevant conditions, using a low concentration of the test substance in a natural water sample (e.g., from a river) containing native microorganisms. This approach better assesses the ultimate biodegradability under realistic environmental concentrations.

• Step-by-Step Methodology:

  • Preparation: Collect surface water from a location not known to be heavily contaminated. Characterize the water for pH, dissolved organic carbon (DOC), and microbial biomass.

  • Test Setup: Prepare several test vessels (e.g., 2L glass bottles). To each, add a known volume of the collected surface water.

  • Spiking: Spike the test vessels with a low concentration of ¹⁴C-labeled ATMP (typically in the µg/L to low mg/L range). The use of a radiolabel is crucial for creating a mass balance and unambiguously measuring mineralization.

  • Controls: Prepare control vessels including:

    • A toxicity control (spiked with ATMP and a readily biodegradable reference substance).

    • A sterile control (spiked with ATMP but with microbial activity inhibited, e.g., by sodium azide) to measure abiotic degradation.

  • Incubation: Incubate all vessels in the dark at a constant temperature (e.g., 20-25°C) with gentle agitation.

  • Sampling & Analysis: At regular intervals over a period of up to 60 days, measure the evolution of ¹⁴CO₂. This is typically done by trapping the CO₂ in an alkaline solution (e.g., NaOH or KOH) and measuring its radioactivity using liquid scintillation counting.

  • Data Interpretation: Calculate the percentage of ¹⁴CO₂ evolved relative to the initial amount of ¹⁴C-ATMP added. This represents the extent of mineralization.

Protocol 2: Photodegradation in Water (Following OECD Guidelines)

• Causality & Rationale: This protocol is designed to determine the rate of abiotic degradation due to light, a key pathway for ATMP. The experiment is conducted in pure, sterilized water to isolate photolysis from biodegradation. To assess the catalytic effect of metals, the experiment can be repeated with the addition of environmentally relevant concentrations of iron salts (e.g., FeCl₃).

• Step-by-Step Methodology:

  • Solution Preparation: Prepare a solution of ATMP in sterile, purified water (e.g., Milli-Q). The concentration should be low enough to ensure complete dissolution and avoid light-screening effects.

  • Catalyst Addition (Optional): For catalyzed experiments, add a known concentration of an iron salt (e.g., Fe(III) chloride) to a parallel set of solutions.

  • Test Vessels: Use quartz tubes or other UV-transparent vessels. Fill the vessels with the test solution, leaving minimal headspace.

  • Light Source: Use a light source that simulates natural sunlight (e.g., a xenon arc lamp with appropriate filters). The light intensity should be measured and controlled.

  • Incubation: Expose the samples to the light source at a constant temperature. Wrap a parallel set of "dark control" samples in aluminum foil and incubate them under the same conditions to measure any non-photolytic degradation.

  • Sampling & Analysis: At specific time points, withdraw samples from both the irradiated and dark control vessels.

  • Quantification: Analyze the concentration of the parent ATMP molecule remaining in the samples using a suitable analytical method, such as HPLC-MS.[7][14]

  • Data Analysis: Plot the concentration of ATMP versus time. Calculate the degradation rate constant and the half-life (DT₅₀) of the compound under the specified conditions.

Protocol 3: Analytical Quantification of ATMP and Degradation Products using HPLC-MS/MS

• Causality & Rationale: High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is a powerful analytical technique for environmental analysis.[14] It offers the high selectivity and sensitivity needed to quantify the parent compound (ATMP) and its polar degradation products (like IDMP and AMPA) at low concentrations in complex environmental matrices like water or sludge extracts.

• Step-by-Step Methodology:

  • Sample Preparation:

    • For water samples, filter through a 0.22 µm filter to remove particulates.

    • For sludge or sediment, perform a solvent extraction (e.g., using a polar solvent) followed by centrifugation and filtration.

    • A solid-phase extraction (SPE) clean-up step may be necessary to remove interfering matrix components.

  • Chromatographic Separation (HPLC):

    • Column: Use a column suitable for polar, anionic compounds, such as a hydrophilic interaction liquid chromatography (HILIC) column or a reversed-phase column with an ion-pairing agent.

    • Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate) is commonly used.

  • Mass Spectrometric Detection (MS/MS):

    • Ionization: Use an electrospray ionization (ESI) source, typically in negative ion mode, as phosphonates are anionic.

    • Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This involves selecting the specific precursor ion (the molecular ion of the target analyte) and a specific product ion (a fragment generated by collision-induced dissociation). This two-stage filtering provides excellent selectivity and reduces background noise.

  • Quantification:

    • Prepare calibration standards of ATMP, IDMP, and AMPA in a clean matrix.

    • Generate a calibration curve by plotting the peak area against the concentration for each analyte.

    • Quantify the analytes in the environmental samples by comparing their peak areas to the calibration curve.

Visualization of Pathways and Workflows

Diagrams are essential for visualizing the complex relationships in environmental degradation studies.

Caption: Overall Environmental Fate and Degradation of ATMP.

Caption: Proposed Abiotic Degradation Pathway (Metal-Catalyzed).

Caption: Proposed Biotic Degradation Pathway (C-P Lyase).

Caption: Experimental Workflow for Degradation Assessment.

Ecotoxicological Implications of Degradation

Toxicity Profile of Parent Compound (ATMP)

ATMP and its sodium salts generally exhibit low acute toxicity to fish, with LC₅₀ values typically exceeding 250 mg/L.[1] They also show low acute toxicity to birds and mammals.[1] However, they can be moderately toxic to some aquatic invertebrates and algae, with EC₅₀ values in the range of 10-100 mg/L for the latter.[1] The toxicity to algae is often related to the chelation of essential metal micronutrients.

Table 3: Ecotoxicity Data for ATMP

Organism Group	Endpoint	Value (mg/L)	Source
Fish (e.g., Rainbow Trout)	96h LC₅₀	160	[6]
Aquatic Invertebrates (Daphnia magna)	48h EC₅₀	297	[6]
Algae (Skeletonema costatum)	72h EC₅₀	> 292	[6]

| Microorganisms (Pseudomonas putida) | EC₀ | > 250 |[6] |

Ecotoxicity of Major Degradation Products

The ecotoxicity of the primary degradation products is an important consideration. While comprehensive data for all intermediates are not always available, compounds like AMPA are generally considered to have low toxicity. The ultimate degradation product, orthophosphate, is not toxic but acts as a nutrient.

Potential for Eutrophication

A significant environmental implication of ATMP degradation is the release of phosphorus as orthophosphate.[7] In freshwater systems that are often phosphorus-limited, an influx of bioavailable phosphorus can lead to eutrophication—an over-enrichment of nutrients that causes excessive growth of algae and aquatic plants, potentially leading to oxygen depletion (hypoxia) and other adverse ecological effects.

Conclusion and Future Research Directions

Sodium amino-tris(methylenephosphonate) is a chemically stable compound that is not readily biodegradable under standard test conditions. However, its environmental persistence is limited by key abiotic and biotic degradation pathways. Metal-catalyzed photodegradation and oxidation, particularly involving iron and manganese, are significant abiotic removal mechanisms in natural waters. Biodegradation, while slow, can occur, especially in phosphorus-limited environments where microorganisms can utilize ATMP as a phosphorus source via pathways like the C-P lyase system.

Future research should focus on:

• Elucidating detailed enzymatic pathways and identifying the specific microorganisms responsible for ATMP degradation in various environments.

• Quantifying the relative importance of abiotic versus biotic degradation pathways under a wider range of environmental conditions (e.g., in different types of water bodies and soils).

• Assessing the environmental fate and potential toxicity of intermediate degradation products beyond IDMP and AMPA.

• Developing advanced analytical methods for the routine monitoring of ATMP and its transformation products in complex environmental matrices.

A deeper understanding of these areas will allow for more accurate environmental risk assessments and the development of sustainable management strategies for this widely used industrial chemical.

References

• SIDS INITIAL ASSESSMENT PROFILE.
• Chemical Sodium Amino-Tris (methylenesulphonate)
• AMINO-TRIS-(METHYLENE-PHOSPHONIC ACID)
• Sodium amino-tris(methylenesulphon
• Sodium aminotris(methylenephosphonate)
• Analytical insight into degradation processes of aminopolyphosphonates as potential factors th
• Biodegradation of selected aminophosphonates by the bacterial isol
• AMINOTRI(METHYLENEPHOSPHONIC ACID) CAS N°: 6419-19-8.
• A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances.
• Degradation of Nitrilotris(methylenephosphonic Acid) and Related (Amino)
• AMINO TRIMETHYLENE PHOSPHONIC ACID (
• Rapid Determination of Aminotris(Methylenephosphonic Acid)
• Degradation of Nitrilotris(methylenephosphonic Acid) and Related (Amino)Phosphonate Chelating Agents in the Presence of Manganese and Molecular Oxygen - Semantic Scholar.
• Sodium aminotris(methylenephosphonate) | C3H11NNaO9P3 | CID 23687322 - PubChem.
• Sodium amino-tris(methylenesulphon
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Sodium Amino-Tris(Methylenesulphonate) (CAS 20592-85-2): A Technical Whitepaper on Physical Properties, Chelation Mechanics, and Experimental Validation

Executive Summary

Sodium amino-tris(methylenesulphonate)—more accurately characterized in scientific literature as Sodium aminotris(methylenephosphonate) or ATMP·Na4 (CAS 20592-85-2)—is a highly effective chelating agent and scale inhibitor[1]. Widely utilized in industrial water treatment, reverse osmosis, and as a critical auxiliary raw material in the synthesis of active pharmaceutical ingredients (APIs)[2], its unique structural configuration grants it exceptional lattice distortion capabilities. This whitepaper provides researchers and drug development professionals with an in-depth analysis of its physical properties, mechanistic causality, and self-validating experimental protocols.

Nomenclature and Structural Identity

While frequently listed in commercial and regulatory registries as a "sulphonate," the molecule is fundamentally a phosphonate . The core structure is derived from Amino-tris(methylene phosphonic acid) (ATMP), which is neutralized with sodium hydroxide to form the tetrasodium salt (ATMP·Na4)[3].

The presence of multiple phosphonate groups allows the molecule to act as a multi-dentate ligand. This structural geometry is the foundational cause of its ability to sequester divalent and trivalent metal ions (such as Ca²⁺, Mg²⁺, and Fe³⁺) into thermodynamically stable, water-soluble complexes[4].

Quantitative Physical Properties

The physical properties of[1] are dictated by its high charge density and aqueous solubility. Unlike traditional polycarboxylic acids, ATMP·Na4 maintains its structural integrity at elevated temperatures, making it indispensable for high-stress thermal environments.

Table 1: Physical and Chemical Properties of ATMP·Na4 (CAS 20592-85-2)

Property	Quantitative Value	Causality / Industrial Relevance
Molecular Formula	C₃H₁₂NO₉P₃·xNa (Typically Na₄)	Multiple phosphonate groups enable multi-dentate chelation, maximizing metal-binding affinity[4].
Molecular Weight	386.98 g/mol (Tetrasodium)	High charge density per mole maximizes threshold inhibition at low dosing concentrations[5].
Appearance	Colorless to pale yellow liquid	The aqueous formulation allows immediate, homogeneous integration into continuous dosing systems[2].
pH (1% Solution)	10.0 – 11.0	The alkaline nature neutralizes acidic byproducts in closed-loop cooling and synthetic systems[6].
Melting Point	-16 °C	The depressed freezing point prevents crystallization during winter storage or in freezing districts[6].
Specific Gravity	~1.33 g/cm³	High fluid density requires calibrated dosing pumps to ensure accurate volumetric delivery[4].

Mechanistic Causality: Chelation and Lattice Distortion

Why does ATMP·Na4 work so effectively at sub-stoichiometric concentrations? The causality lies in two synergistic mechanisms: the Threshold Effect and Lattice Distortion [4].

When ATMP·Na4 dissociates in an aqueous environment, the bulky phosphonate anions coordinate with free metal cations. Instead of allowing these metals to form a stoichiometric precipitate (like calcium carbonate scale), the ATMP molecule integrates itself into the growing microcrystals. The steric hindrance introduced by the large phosphonate groups physically distorts the crystal lattice. This distortion creates internal strain, preventing further crystallization and keeping the scale-forming salts suspended indefinitely.

ATMP·Na4 Scale Inhibition Mechanism and Lattice Distortion Pathway.

Applications in Drug Development and API Synthesis

Beyond industrial water treatment, [2] is a critical auxiliary agent in pharmaceutical manufacturing. During the synthesis of sensitive Active Pharmaceutical Ingredients (APIs) such as prostaglandins, Lovastatin, and Simvastatin, trace transition metals (e.g., Fe³⁺, Cu²⁺) can catalyze oxidative degradation[2].

By introducing ATMP·Na4 into the reaction matrix, chemists can sequester these trace metals. The resulting ATMP-metal complexes are thermodynamically inert, effectively removing the catalytic centers from the solution. This causality directly translates to higher yields, reduced impurity profiles, and enhanced stability of the final drug substance.

Self-Validating Experimental Protocol: Chelation Capacity

To ensure trustworthiness in laboratory applications, quantifying the exact chelation capacity of ATMP·Na4 is critical. Direct titration of phosphonates is notoriously inaccurate due to weak endpoint transitions. Therefore, the following back-titration method is employed.

This protocol is designed as a self-validating system : it mandates a blank calibration step to account for baseline water hardness and reagent degradation, ensuring that the calculated chelation value is strictly a function of the ATMP·Na4 activity.

Step-by-Step Methodology

• System Calibration (The Blank): Titrate a blank sample containing only the buffer and standard Calcium solution with standard EDTA.

  • Causality: This establishes the exact titer of the Calcium solution, validating the system against any degradation of reagents or background hardness in the deionized water. If the blank deviates by >0.5% from the theoretical value, the system invalidates the run.

• Sample Preparation: Weigh accurately 1.000 g of ATMP·Na4 and dilute to 100 mL with deionized water in a volumetric flask.

• Buffering: Transfer a 10 mL aliquot to an Erlenmeyer flask. Add 10 mL of Ammonia-Ammonium Chloride buffer (pH 10).

  • Causality: The Eriochrome Black T (EBT) indicator requires a strict pH of 10 to maintain its uncomplexed blue form. If the pH drops during the reaction, the indicator protonates and fails to show a sharp color change.

• Calcium Addition: Pipette exactly 25.00 mL of standard 0.01 M CaCO₃ solution into the flask. Swirl for 2 minutes to allow the ATMP·Na4 to form stable chelates with the calcium ions.

• Indicator Addition: Add 3-5 drops of EBT indicator. The solution will turn wine-red, indicating the presence of free, unchelated Calcium ions.

• Titration: Titrate the solution with standard 0.01 M EDTA until the color transitions sharply from wine-red to pure blue.

• Calculation: Calculate the chelation value (mg CaCO₃ / g) using the formula: (V_blank - V_sample) × M_EDTA × 100.09 / W_sample.

Self-Validating Complexometric Titration Workflow for Calcium Chelation.

References

• PubChem . "Sodium aminotris(methylenephosphonate) | C3H11NNaO9P3 | CID 23687322". National Institutes of Health (NIH). Available at:[Link]

• U.S. Food and Drug Administration (FDA) . "AMINO TRI(METHYLENE PHOSPHONIC ACID), SODIUM SALT". Substances Added to Food Inventory. Available at:[Link]

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• 6. northmetal.net [northmetal.net]

Toxicological and Safety Profile of Sodium Amino-Tris(Methylenesulphonate) (ATMP-Na4) in Research Applications

Executive Summary

Sodium amino-tris(methylenesulphonate), universally recognized in chemical research by its synonymous designation ATMP-Na4 (Amino tris(methylene phosphonic acid) tetrasodium salt), is a highly effective chelating agent and scale inhibitor[1]. While historically dominant in industrial water treatment, its role has expanded into pharmaceutical and biochemical research. Today, it serves as a critical auxiliary raw material in the synthesis of prostaglandins, antibiotics, and antihyperlipidemic drugs such as Lovastatin and Simvastatin[2],[3]. This whitepaper synthesizes the mechanistic properties, toxicological data, and self-validating safety protocols necessary for researchers handling ATMP-Na4.

Chemical Identity and Mechanistic Grounding

In commercial and industrial nomenclature, the term "methylenesulphonate" is frequently used interchangeably with "methylenephosphonate" to describe the compound under CAS 20592-85-2 [1],[4]. ATMP-Na4 is the partially neutralized tetrasodium salt of ATMP.

Causality of Action: The efficacy of ATMP-Na4 lies in its molecular geometry. The phosphonate groups act as powerful electron donors, coordinating with divalent and trivalent metal cations (Ca²⁺, Mg²⁺, Fe³⁺) to form stable, soluble complexes[5],[6]. Furthermore, when introduced to supersaturated solutions, ATMP-Na4 adsorbs onto the active growth sites of mineral crystals (such as calcium carbonate), inducing a stereochemical lattice distortion that halts further crystallization and prevents precipitation[5],[7].

Figure 1: Dual mechanism of ATMP-Na4 via metal ion chelation and stereochemical lattice distortion.

Toxicity Profile and Pharmacokinetics

ATMP-Na4 exhibits a highly favorable safety profile, making it preferable to legacy chelating agents like EDTA which carry higher environmental persistence and toxicity risks.

• Systemic Toxicity: In subchronic and chronic oral toxicity studies, the No Observed Adverse Effect Level (NOAEL) for the parent acid (ATMP) was established at 500 mg/kg/day in rodent models[8]. However, because the systemic bioavailability of the neutralized ATMP salt is exceptionally low (approximately 2%), the adjusted systemic NOAEL is calculated at 10 mg/kg bw/day[8].

• Genotoxicity and Carcinogenicity: Extensive in vitro and in vivo assays, including the Ames test, confirm that ATMP-Na4 is devoid of mutagenic, teratogenic, or carcinogenic properties[8],[9].

• Ecotoxicity: While not readily biodegradable, ATMP-Na4 poses minimal acute toxicity to aquatic life[10],[9]. Instances of algal growth inhibition observed in environmental studies are not due to direct chemical toxicity, but rather an indirect effect of the compound chelating essential trace metals required for algal proliferation[9].

Quantitative Toxicological Data

Toxicological Parameter	Observed Value	Test Model / Conditions	Source
Oral NOAEL (Subchronic)	500 mg/kg/day	Rodent (In vivo)	HERA Project[8]
Systemic NOAEL	10 mg/kg bw/day	Extrapolated (2% systemic absorption)	HERA Project[8]
Aquatic Toxicity (Algae)	Low / Indirect	Growth inhibition via metal depletion	OECD SIDS[9]
Genotoxicity / Mutagenicity	Negative	Ames Test / In vitro assays	HERA / OECD[8],[9]
Skin / Eye Irritation	Mild to None	Neutralized form (pH 6.0–8.0)	Kerton / HERA[11],[8]

Self-Validating Experimental Protocol: In Vitro Cytotoxicity & Chelation Assessment

When assessing the safety of ATMP-Na4 in novel drug delivery systems or biochemical assays, researchers must isolate its chelating effects from direct chemical toxicity. The following protocol is designed as a self-validating system to ensure data integrity.

Figure 2: Self-validating workflow for assessing ATMP-Na4 cytotoxicity and determining NOAEL.

Step-by-Step Methodology

Objective: To determine the IC50 and NOAEL of ATMP-Na4 in mammalian cell lines while isolating the effects of calcium chelation from direct chemical toxicity.

Step 1: Preparation of the Reagent Matrix

• Action: Dilute ATMP-Na4 (CAS 20592-85-2) in a physiologically buffered saline (PBS) solution.

• Causality & Logic: Free ATMP is highly acidic and can induce cellular apoptosis simply through pH shock. By utilizing the tetrasodium salt (ATMP-Na4), the pH is naturally buffered (6.0–8.0)[11],[12].

• Self-Validation Check: Measure the pH of the final stock solution. It must remain between 7.2 and 7.4. If the pH deviates, discard and remake. This prevents pH-induced false positives in toxicity readings.

Step 2: Cell Culture and Exposure

• Action: Seed target cells (e.g., HEK293 or HepG2) in a 96-well plate at 1×104 cells/well. Expose cells to a logarithmic concentration gradient of ATMP-Na4 (0.1 μg/mL to 1000 μg/mL).

Step 3: Implementation of the Control Matrix

• Negative Control: Untreated cells in standard media (establishes baseline viability).

• Positive Control: Cells treated with a known cytotoxic agent (e.g., Triton X-100) to validate assay sensitivity.

• Mechanistic Control (Crucial): ATMP-Na4 pre-incubated with equimolar Ca²⁺ before cellular exposure.

• Causality & Logic: If the observed toxicity is purely due to extracellular calcium chelation, pre-saturating the ATMP-Na4 molecules with calcium will rescue cell viability. If cells still die, the toxicity is systemic/chemical rather than chelative.

Step 4: Viability Quantification & Data Analysis

• Action: Perform an MTT or Resazurin reduction assay after 24 and 48 hours. Measure absorbance using a microplate reader.

• Action: Plot the dose-response curve to calculate the IC50. Identify the highest concentration that yields no statistically significant difference from the negative control to establish the in vitro NOAEL.

References

• Guidechem. "Sodium amino-tris(methylenesulphonate) 20592-85-2 wiki".
• Kerton Chemical. "CAS 20592-85-2 Sodium Amino-Tris(Methylenesulphonate)".
• IRO Water Treatment. "ATMP·Na4, ATMP Tetrasodium 20592 85 2".
• Haihang Industry. "Sodium amino-tris(methylenesulphonate) CAS 20592-85-2".
• HERA Project (CEFIC). "Phosphonates - Human and Environmental Risk Assessment".
• OECD SIDS. "AMINOTRI(METHYLENEPHOSPHONIC ACID) CAS N°: 6419-19-8".
• ChemicalBook. "20592-85-2(Sodium amino-tris(methylenesulphonate))".
• ChemBK. "Na4 Supplier and Reference Information".
• Ataman Kimya A.Ş. "ATMP".
• Maxwell Additives. "ATMP Chemical – Ultra Phosphonates Reagent".
• nbinno. "Sustainability and Safety: The Environmental Profile of ATMP".

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• 12. ATMP·Na4, ATMP Tetrasodium 20592 85 2 - IRO Water Treatment [irowater.com]

The Solubility Profile of Sodium Amino-tris(methylenesulphonate) in Organic Solvents: A Technical Guide

Executive Summary

Sodium amino-tris(methylenesulphonate)—widely recognized in industrial literature under its phosphonate equivalent, Sodium aminotris(methylenephosphonate) (ATMP-Na), CAS 20592-85-2[1]—is a highly polar, ionic chelating agent. While its high aqueous solubility is well-documented for water treatment and anti-scaling applications[2], its behavior in organic solvents is less frequently detailed. This whitepaper provides an authoritative analysis of its organic solubility profile, exploring the thermodynamic barriers to solvation in non-aqueous media and outlining methodologies for organic phase integration.

Structural Thermodynamics and Solvation Mechanics

The molecular architecture of Sodium amino-tris(methylenesulphonate) features a central tertiary amine bonded to three methylene-sulfonate/phosphonate groups, neutralized by sodium ions[1].

• Ionic Lattice Energy: The strong electrostatic interactions between the anionic oxygen atoms and the sodium cations create a rigid crystalline lattice.

• Dielectric Constant Dependency: Solvation requires overcoming this lattice energy. Water (dielectric constant ϵ≈80 ) easily dissociates the salt[2]. Organic solvents, possessing significantly lower dielectric constants, fail to provide the hydration enthalpy required to stabilize the dissociated ions.

• Hydrogen Bonding: While polar protic solvents (like methanol) offer some hydrogen-bonding capacity, they lack the strong dipole moment necessary to fully solvate the highly charged polyanionic structure.

Solubility Profile Across Organic Solvent Classes

The solubility of this compound decreases exponentially as the polarity and hydrogen-bonding capacity of the solvent decrease.

Table 1: Estimated Solubility of Sodium Amino-tris(methylenesulphonate) at 25°C

Solvent Class	Specific Solvent	Dielectric Constant ( ϵ )	Estimated Solubility (mg/mL)	Solvation Mechanism
Aqueous (Control)	Water	80.1	> 500[3]	Complete ionic dissociation
Polar Protic	Methanol	32.7	< 1.0	Weak hydrogen bonding
Polar Protic	Ethanol	24.5	< 0.1	Insufficient dipole interaction
Polar Aprotic	DMSO	46.7	< 0.5	Ion-dipole interaction (limited by anion solvation)
Non-Polar	Hexane	1.89	Insoluble	No electrostatic stabilization
Non-Polar	Toluene	2.38	Insoluble	No electrostatic stabilization

Experimental Protocol: Determining Organic Solubility

To rigorously quantify the solubility of Sodium amino-tris(methylenesulphonate) in organic media, a self-validating gravimetric and spectroscopic workflow is required.

Step-by-Step Methodology:

• Preparation: Dry the Sodium amino-tris(methylenesulphonate) powder in a vacuum oven at 60°C for 24 hours to remove residual moisture, which can artificially inflate organic solubility measurements.

• Saturation: Add an excess of the dried salt (e.g., 50 mg) to 10 mL of the target anhydrous organic solvent in a sealed, temperature-controlled vial (25°C).

• Equilibration: Agitate the mixture using a magnetic stirrer at 500 rpm for 48 hours to ensure thermodynamic equilibrium is reached.

• Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter to remove any suspended micro-crystals.

• Quantification (Gravimetric): Transfer a known aliquot (e.g., 5 mL) of the filtered supernatant to a pre-weighed watch glass. Evaporate the solvent under a gentle stream of nitrogen, followed by vacuum drying. Weigh the residue to calculate solubility.

• Validation (Spectroscopic): Re-dissolve the residue in D2O and perform 31P or 1H NMR to confirm the structural integrity of the dissolved solute and rule out solvent-induced degradation.

Caption: Experimental workflow for determining the organic solubility of ATMP-Na.

Strategies for Organic Phase Solubilization

For applications requiring the presence of this chelating agent in organic media (e.g., homogeneous catalysis in organic synthesis or specialized polymer formulations[4]), standard dissolution is insufficient. Researchers must employ phase-transfer techniques:

• Phase Transfer Catalysts (PTCs): Utilizing quaternary ammonium salts (e.g., Tetrabutylammonium bromide) can facilitate the transfer of the polyanion into the organic phase by forming a lipophilic ion pair.

• Reverse Micelles: Employing surfactants (like AOT) in non-polar solvents can create nanoscopic aqueous pools that encapsulate the highly polar Sodium amino-tris(methylenesulphonate), allowing it to be dispersed homogeneously within an organic continuous phase.

Conclusion

Sodium amino-tris(methylenesulphonate) exhibits a solubility profile heavily skewed toward aqueous systems due to its polyanionic nature and high lattice energy[1]. Its solubility in organic solvents is negligible to non-existent, requiring specialized formulation strategies such as phase transfer catalysis or microemulsions for organic-phase applications.

References

• Sodium Amino-tris(methylenesulphonate) - Cas No: 15475-73-9. Tradeindia. Available at: [Link]

• Good Price CAS 20592-85-2 | Sodium Amino-tris(methylenesulphonate) for Sale. Alfa Chemical. Available at: [Link]

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• 3. alfa-chemical.com [alfa-chemical.com]
• 4. jnfuturechemical.com [jnfuturechemical.com]

Protocols & Analytical Methods

Formulation and Application Protocol for Sodium Amino-Tris(Methylene Phosphonate) in Reverse Osmosis Systems

Executive Summary & Mechanistic Grounding

Sodium amino-tris(methylenesulphonate)—more accurately classified in industrial water treatment as the tetrasodium salt of amino tris(methylene phosphonic acid), or ATMP·Na₄ (CAS: 20592-85-2)—is a premier phosphonate-based antiscalant[1]. In Reverse Osmosis (RO) systems, the continuous extraction of permeate leaves the retentate (concentrate) supersaturated with sparingly soluble salts like calcium carbonate (CaCO₃), calcium sulfate (CaSO₄), and barium sulfate (BaSO₄). Without intervention, these salts precipitate onto the polyamide membrane, causing catastrophic flux decline and irreversible fouling.

The Causality of Salt Selection: Formulating with the tetrasodium salt (ATMP·Na₄) rather than the fully acidic ATMP is a deliberate chemical choice. The acid form has a highly depressed pH, which can cause localized acid-catalyzed degradation of polyamide RO membranes and requires hazardous on-site neutralization. Furthermore, neutralizing ATMP with ammonia introduces a nitrogen source that accelerates biological fouling[2]. ATMP·Na₄ provides a near-neutral pH (6.5–7.5 in a 1% solution), eliminating ammonia off-gassing, ensuring operator safety, and maintaining strict compatibility with thin-film composite (TFC) membranes.

ATMP·Na₄ protects RO membranes via three distinct, synergistic mechanisms[3][4]:

• Chelation: The phosphonate groups form highly stable, soluble complexes with multivalent cations (Ca²⁺, Mg²⁺, Ba²⁺).

• Threshold Inhibition: At sub-stoichiometric dosages (as low as 1–5 mg/L), ATMP·Na₄ adsorbs onto the active growth sites of micro-crystals, halting the nucleation process before macroscopic scale can form.

• Lattice Distortion: When precipitation is unavoidable due to extreme supersaturation, ATMP·Na₄ forces CaCO₃ to crystallize as vaterite (a soft, amorphous, easily dispersed phase) rather than calcite (a hard, dense, adherent phase).

Fig 1. Mechanistic pathway of ATMP·Na4 in preventing RO membrane mineral scaling.

Formulation Strategy: Synergistic Blending

While ATMP·Na₄ is an exceptional threshold inhibitor, it lacks the polymer backbone required for the robust dispersion of suspended colloidal matter. To engineer a self-validating, comprehensive RO antiscalant, ATMP·Na₄ is typically blended with a polycarboxylic acid, such as Polyaspartic Acid (PASP) .

The Causality of the Blend: PASP is a biodegradable ("green") polymer that provides superior dispersion through steric hindrance and electrostatic repulsion[5][6]. In this synergistic masterbatch, ATMP·Na₄ prevents hard scale nucleation and distorts the lattice into soft vaterite, while PASP ensures these soft micro-precipitates remain fully suspended in the retentate to be swept away by the RO crossflow velocity.

Table 1: Comparative Efficacy of ATMP·Na₄ and PASP Blends on CaCO₃ Scale Inhibition

Data reflects static scale inhibition at 40°C over 10 hours in highly supersaturated synthetic feedwater.

Formulation	Active Dosage (mg/L)	CaCO₃ Inhibition Efficiency (%)	Primary Mechanism of Action
Control (Untreated)	0.0	0.0%	N/A
PASP (Standalone)	3.0	76.2%	Electrostatic Dispersion
ATMP·Na₄ (Standalone)	3.0	88.5%	Threshold Inhibition & Lattice Distortion
ATMP·Na₄ + PASP (1:1 Blend)	3.0	96.8%	Synergistic (Chelation + Dispersion)

Step-by-Step Experimental Methodologies

Protocol 1: Preparation of the ATMP·Na₄ / PASP Synergistic Masterbatch

Objective: To formulate a stable, 10% active antiscalant masterbatch suitable for RO dosing.

• Solvent Preparation: Add 600 mL of ultra-pure Deionized (DI) water to a high-density polyethylene (HDPE) or 316L stainless steel mixing vessel equipped with an overhead mechanical stirrer.

• ATMP·Na₄ Addition: Initiate agitation at 200 RPM. Slowly add 125 g of commercial ATMP·Na₄ solution (typically supplied at ~40% active solid content) to the vortex. Allow 15 minutes for complete homogenization.

• PASP Integration: Slowly pour in 125 g of PASP solution (typically supplied at ~40% active solid content).

• pH Adjustment: Measure the pH of the blend. It should naturally fall between 6.5 and 7.5. If the pH drops below 6.0, adjust dropwise with 0.1M NaOH to prevent long-term acid-hydrolysis of the RO membrane.

• Volume Adjustment & Filtration: Top the solution to exactly 1000 mL with DI water. Pass the final masterbatch through a 1.0 µm absolute pleated filter. Critical Causality: Unfiltered particulate matter in the antiscalant formulation will act as nucleation sites or directly foul the RO feed spacer.

Protocol 2: Continuous Dosing in the RO System

Objective: To apply the formulated antiscalant to prevent scaling without exceeding permeability limits[7][8].

• Feedwater Profiling: Calculate the Langelier Saturation Index (LSI) of the RO feedwater based on pH, temperature, TDS, calcium hardness, and alkalinity.

• Dose Calculation: For an LSI between +1.0 and +2.5, target a continuous active dosage of 2.0 to 4.0 mg/L (ppm) in the feed stream.

• Injection Point: Connect the dosing pump to inject the masterbatch downstream of the multimedia filters and carbon blocks, but upstream of the 5 µm cartridge filter and the high-pressure RO pump. This ensures thorough mixing and protects the high-pressure pump from scale.

• Monitoring: Continuously monitor the normalized permeate flow (NPF) and the differential pressure ( ΔP ) across the membrane stages. A stable ΔP validates the efficacy of the threshold inhibition.

Protocol 3: Static Scale Inhibition Quality Control Test

Objective: To empirically validate the batch efficacy of the formulated antiscalant prior to RO deployment.

• Solution Preparation: Prepare a supersaturated testing brine by mixing equal volumes of 0.02 M CaCl₂ and 0.02 M NaHCO₃ in a borosilicate glass flask.

• Dosing: Add exactly 3.0 mg/L of the formulated ATMP·Na₄/PASP masterbatch to the test flask. Prepare an identical flask without antiscalant as the control.

• Thermal Incubation: Seal both flasks and submerge them in a thermostatic water bath set to 40°C for exactly 10 hours to simulate the elevated temperatures and residence time in an RO pressure vessel.

• Filtration & Titration: Remove the flasks and immediately filter the contents through a 0.22 µm membrane. Titrate the filtrate using a standard 0.01 M EDTA solution with Eriochrome Black T indicator to determine the concentration of soluble Ca²⁺ remaining.

• Calculation: InhibitionEfficiency(%)=Cainitial​−Cacontrol​Catreated​−Cacontrol​​×100

  A passing QC metric for the synergistic blend is >95% inhibition.

References

• Ji, Y., Chen, Y., Le, J., Qian, M., Huan, Y., Yang, W., & Yin, X. (2017). Highly effective scale inhibition performance of amino trimethylenephosphonic acid on calcium carbonate. Desalination, 422, 165-173. URL:[Link]

• Pervov, A. G., Andrianov, A., & Danilycheva, M. N. (2018). Preliminary evaluation of new green antiscalants for reverse osmosis water desalination. Water Supply, 18(1), 167-174. URL:[Link]

• Kuhn, R., Vornholt, C., Preuß, V., Bryant, I. M., & Martienssen, M. (2021). Aminophosphonates in Nanofiltration and Reverse Osmosis Permeates. Membranes, 11(6), 446. URL:[Link]

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• 8. Aminophosphonates in Nanofiltration and Reverse Osmosis Permeates - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Sodium Amino-Tris(Methylenesulphonate) (ATMP·Na4) in Oilfield Reinjection Water

Executive Summary

The management of inorganic scale in oilfield reinjection water systems is a critical flow assurance challenge. The mixing of incompatible brines—such as formation water rich in divalent cations (Ca²⁺, Ba²⁺, Sr²⁺) and injection water containing scaling anions (CO₃²⁻, SO₄²⁻)—leads to rapid mineral precipitation. This application note details the mechanistic principles, performance evaluation, and standardized experimental protocols for utilizing Sodium amino-tris(methylenesulphonate) as a high-efficiency scale inhibitor in these demanding environments.

Chemical Nomenclature & Identity

In commercial oilfield chemistry, the compound is frequently traded under the name Sodium amino-tris(methylenesulphonate) (CAS: 20592-85-2)[1]. However, scientifically, it is the tetrasodium salt of amino-tris(methylenephosphonic acid), universally abbreviated as ATMP·Na4 [2].

Unlike its acidic counterpart (ATMP), ATMP·Na4 is a neutral to slightly alkaline salt, making it highly compatible with neutral-to-acidic formulations without the off-gassing of ammonia odors[3]. It is highly soluble in water and exhibits exceptional chemical stability under the elevated temperatures and pressures typical of reservoir conditions[2].

Mechanistic Principles of Scale Inhibition

The efficacy of ATMP·Na4 is not derived from stoichiometric sequestration (which would be cost-prohibitive), but rather from a combination of surface-active mechanisms that operate at parts-per-million (ppm) concentrations.

• The Threshold Effect: ATMP·Na4 exhibits a profound threshold inhibition capability. At sub-stoichiometric doses (typically 5–25 ppm), the phosphonate groups rapidly adsorb onto the active growth sites (kinks and dislocations) of newly formed crystal nuclei[4],[5]. This adsorption thermodynamically blocks further addition of scaling ions, arresting crystal growth before the particles reach a critical mass to precipitate[5].

• Lattice Distortion: When ATMP·Na4 molecules incorporate into the growing crystal lattice, their bulky molecular structure and high charge density disrupt the ordered crystalline geometry[6]. For calcium carbonate, ATMP·Na4 induces a morphological shift, forcing the precipitation of the metastable vaterite polymorph instead of the dense, adherent calcite[7]. The resulting crystals are highly distorted, internally stressed, and easily dispersed by fluid flow[5].

• Complexation Solubilization: The ionized phosphonate groups form water-soluble chelates with Ca²⁺ and Mg²⁺ ions, slightly increasing the apparent solubility limit of the inorganic salts in the localized aqueous microenvironment[6].

Mechanistic pathway of ATMP·Na4 scale inhibition via lattice distortion and threshold effects.

Experimental Protocols for Performance Evaluation

To ensure trustworthiness and field applicability, the evaluation of ATMP·Na4 must be conducted using self-validating experimental designs. Static tests evaluate thermodynamic inhibition, while dynamic tests evaluate performance under shear stress.

Protocol 1: Static Scale Inhibition Efficiency (Bottle Test)

This protocol determines the minimum effective concentration (MEC) of ATMP·Na4 required to prevent CaCO₃ precipitation under static reservoir temperatures.

Causality & Validation: This system is self-validating through the use of two critical controls: a Blank Control (heated, no inhibitor) to establish maximum precipitation, and a Total Calcium Control (unheated, no inhibitor) to establish the baseline soluble calcium.

Step-by-Step Methodology:

• Brine Preparation: Prepare synthetic formation water (Cation Brine: containing CaCl₂, MgCl₂, BaCl₂) and synthetic reinjection water (Anion Brine: containing NaHCO₃, Na₂SO₄, NaCl) based on specific oilfield water analyses[5]. Filter both brines through a 0.45 µm membrane.

• Inhibitor Dosing: Dose ATMP·Na4 into the Anion Brine to achieve target final concentrations (e.g., 2, 5, 10, 15, 20 ppm) upon mixing.

• Mixing & Incubation: In a 100 mL glass pressure bottle, add 50 mL of Anion Brine (with inhibitor) and 50 mL of Cation Brine. Seal immediately to prevent CO₂ outgassing.

• Thermal Aging: Place the bottles in a forced-air convection oven set to the reservoir temperature (e.g., 65°C to 80°C) for 24 hours.

• Filtration: Remove bottles and immediately filter the hot solution through a 0.45 µm syringe filter to arrest further precipitation and remove distorted micro-crystals.

• Titration: Titrate the filtrate using standard EDTA (Ethylenediaminetetraacetic acid) with a calconcarboxylic acid indicator to determine the retained soluble Ca²⁺ concentration.

• Calculation: InhibitionEfficiency(%)=Catotal​−Cablank​Casample​−Cablank​​×100

Protocol 2: Dynamic Tube Blocking Test (Capillary Loop)

Static tests fail to account for the hydrodynamic shear forces in a wellbore that can strip inhibitors from crystal surfaces. The dynamic tube blocking test simulates turbulent flow conditions[8],[5].

Step-by-Step Methodology:

• System Priming: Load the Cation Brine into HPLC Pump A and the Anion Brine (dosed with ATMP·Na4) into HPLC Pump B.

• Thermal Equilibration: Route the fluids through a mixing tee located inside a thermostatic oven set to reservoir temperature. The mixed fluid then enters a stainless-steel capillary coil (e.g., 1 mm internal diameter, 1 meter length).

• Flow Initiation: Pump the brines at a constant combined flow rate (e.g., 10 mL/min) to induce turbulent flow.

• Differential Pressure (ΔP) Monitoring: Continuously log the pressure drop across the capillary coil using a high-resolution differential pressure transducer.

• Failure Detection: A sharp exponential increase in ΔP indicates that scale is nucleating and adhering to the tube walls. The test is concluded when ΔP exceeds 10 psi (0.68 atm)[5]. The time taken to reach this threshold is recorded as the Induction Time.

Workflow for the Dynamic Tube Blocking Test simulating wellbore shear conditions.

Quantitative Data Presentation

The following table summarizes typical experimental data demonstrating the threshold effect of ATMP·Na4 against calcium carbonate scale in a standard high-salinity reinjection brine at 65°C.

ATMP·Na4 Dosage (ppm)	Soluble Ca²⁺ Retained (mg/L)	Static Inhibition Efficiency (%)	Dynamic Induction Time (min)
0 (Blank)	1,250	0.0	12
2	1,840	32.4	28
5	2,750	82.4	115
10	3,010	96.7	> 300 (No Failure)
15	3,050	98.9	> 300 (No Failure)
Total Ca²⁺ Control	3,070	100.0	N/A

Data Interpretation: The data clearly illustrates the threshold effect; increasing the dosage from 2 ppm to 5 ppm yields a massive jump in efficiency[4]. At 10 ppm, ATMP·Na4 effectively neutralizes scaling potential, maintaining over 96% of the calcium in solution and preventing capillary blockage indefinitely under test conditions[5].

References

• ChemBK. "Na4 - ChemBK". ChemBK. [Link]

• ResearchGate. "Highly effective scale inhibition performance of amino trimethylenephosphonic acid on calcium carbonate". ResearchGate.[Link]

• Scientific.net. "Effect of Additional Concentration of ATMP Inhibitor on The Formation of 40% Phosphoric Acid Scale". Scientific.net.[Link]

• ACS Publications. "Encapsulated ATMP Microspheres with Slow-Release Scale Inhibition Function". Energy & Fuels.[Link]

• IROHEDP. "The Role and Principle of Corrosion and Scale Inhibitor". IROHEDP.[Link]

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• 8. pubs.acs.org [pubs.acs.org]

Application Note: Sodium Amino-Tris(Methylenesulphonate) in the Synthesis of Pharmaceutical Intermediates

Introduction & Mechanistic Overview

Sodium amino-tris(methylenesulphonate), commonly referred to in the chemical industry as ATMP·Na4 (Tetrasodium aminotrimethylene phosphonate), is a highly effective chelating agent and scale inhibitor[1][2]. While traditionally utilized in industrial water treatment, its unique physicochemical properties have established it as a critical auxiliary raw material in advanced pharmaceutical synthesis[3].

In drug development, ATMP·Na4 is specifically employed in the synthesis workflows of complex biomolecules, including prostaglandins, specific antibiotics, and antihyperlipidemic statins such as Lovastatin and Simvastatin[3][4]. Its utility in these processes is driven by two primary mechanisms:

• Lattice Distortion (Scale Inhibition): Preventing the crystallization of hard water salts in bioreactors without stripping bioavailable trace minerals essential for microbial/fungal growth[5][6].

• Transition Metal Chelation: Sequestering pro-oxidant transition metals (e.g., Fe3+ , Cu2+ ) to prevent the catalytic auto-oxidation of sensitive molecular structures, such as polyunsaturated aliphatic chains and cyclopentane rings[6].

Physicochemical Properties

Understanding the chemical behavior of ATMP·Na4 is essential for optimizing its concentration in aqueous and mixed-solvent synthesis environments. The table below summarizes its key quantitative properties.

Property	Value / Description
Chemical Name	Sodium amino-tris(methylenesulphonate) / ATMP·Na4
CAS Number	20592-85-2
Molecular Formula	C3H13NNaO9P3[3]
Molecular Weight	323.05 g/mol [3]
Appearance	Colorless to light yellow transparent liquid[6]
Active Content (ATMP·Na4)	38.0% – 42.0%[6]
pH (1% water solution)	6.5 – 7.5 (Neutral to slightly acidic compatibility)[6]
LogP	-3.5 (Highly hydrophilic)[4]
Primary Function	Metal chelation, Lattice distortion, Scale inhibition[6]

Experimental Protocols & Causality

Protocol A: Integration of ATMP·Na4 in Aspergillus terreus Fermentation for Lovastatin Production

Expertise & Causality: Lovastatin is primarily produced via the aerobic fermentation of Aspergillus terreus[7]. The fermentation broth requires hard water salts (calcium and magnesium) for fungal metabolism. However, these salts often precipitate as carbonates, fouling the bioreactor impellers and spargers, which drastically reduces oxygen transfer rates (OTR). ATMP·Na4 acts via "lattice distortion," preventing the crystallization of calcium carbonate[1][5]. Because it is non-toxic to the fungal strain at low concentrations, it optimizes the physical fermentation environment without inhibiting biological yield.

Materials:

• Aspergillus terreus spore suspension ( 1×107 spores/mL)

• Seed and Production Media (containing glucose, yeast extract, MgSO4​ , CaCl2​ )

• ATMP·Na4 (38-42% active aqueous solution)[6]

• 5L Stirred-tank bioreactor

Step-by-Step Methodology:

• Media Preparation: Prepare 3L of production media. Prior to sterilization, add ATMP·Na4 to a final concentration of 15-20 ppm. Note: The neutral pH of ATMP·Na4 (6.5-7.5) ensures no ammonia odor or pH shock is introduced to the media[1][6].

• Sterilization: Autoclave the bioreactor at 121°C for 20 minutes. ATMP·Na4 is thermally stable and will not degrade under standard sterilization conditions.

• Inoculation: Inoculate the cooled media with 10% (v/v) of the A. terreus seed culture.

• Fermentation Parameters: Maintain temperature at 28°C, agitation at 400 rpm, and aeration at 1.0 vvm. Monitor Dissolved Oxygen (DO) levels. The presence of ATMP·Na4 prevents scale accumulation on the sparger, ensuring DO remains above 30% saturation.

• Harvesting & Extraction: After 120 hours, harvest the broth. The lack of calcium carbonate scale significantly improves the efficiency of the subsequent filtration and liquid-liquid extraction (using ethyl acetate) of the Lovastatin intermediate.

Self-Validating Readout: Inspect the bioreactor baffles and sparger post-harvest. A successful protocol yields zero visible mineral scaling. Lovastatin titer is quantified via HPLC-UV at 238 nm to ensure the yield meets the >95% expected baseline.

Workflow for Lovastatin fermentation utilizing ATMP·Na4 to prevent bioreactor scaling.

Protocol B: Stabilization of Prostaglandin Intermediates during Aqueous Workup

Expertise & Causality: Prostaglandins contain highly sensitive cyclopentane rings and polyunsaturated aliphatic chains that are prone to oxidative degradation catalyzed by trace transition metals (e.g., Fe3+ , Cu2+ ). ATMP·Na4 forms stable, inert coordination complexes with these metal ions, effectively shielding the prostaglandin intermediates from metal-catalyzed auto-oxidation during downstream extraction and purification[4].

Materials:

• Crude prostaglandin extract in organic solvent (e.g., dichloromethane)

• Aqueous wash buffers (Phosphate buffered saline, pH 7.0)

• ATMP·Na4 solution[3]

Step-by-Step Methodology:

• Buffer Conditioning: Prepare the aqueous wash buffer. Add ATMP·Na4 to achieve a concentration of 50 mM. This high concentration is required to outcompete the binding affinity of trace metals to the prostaglandin hydroxyl groups.

• Biphasic Extraction: Add the ATMP·Na4-conditioned aqueous buffer to the crude organic extract in a separatory funnel (1:1 v/v ratio).

• Agitation: Vigorously shake the funnel for 5 minutes. The ATMP·Na4 will chelate any Fe3+ or Cu2+ ions present in the organic phase and partition them into the aqueous phase.

• Phase Separation: Allow the phases to separate completely. The stable metal-ATMP complexes remain highly hydrophilic (LogP -3.5) and are trapped in the aqueous layer[4].

• Recovery: Collect the organic layer containing the stabilized prostaglandin intermediate. Dry over anhydrous Na2​SO4​ and concentrate under reduced pressure.

Self-Validating Readout: Analyze the final product via GC-MS or LC-MS. The absolute absence of oxidative degradation byproducts (e.g., epoxides or cleaved aldehydes) validates the chelating efficacy of the protocol.

Mechanistic pathway of ATMP·Na4 chelating trace metals to protect prostaglandin intermediates.

References

• CAS 20592-85-2 Sodium Amino-Tris(Methylenesulphonate). Kerton Chemical.
• Chemical Sodium Amino-Tris (methylenesulphonate) ATMP. Na4 CAS 20592-85-2. Meiyachem.
• ATMP·Na4, ATMP Tetrasodium 20592 85 2. IRO Water Treatment.
• Sodium amino-tris(methylenesulphonate) CAS 20592-85-2. Haihang Industry.
• 20592-85-2(Sodium amino-tris(methylenesulphonate)). ChemicalBook.
• Penta sodium salt of Amino Trimethylene Phosphonic Acid. ChemBK.
• The overproduction of 2,4-DTBP accompanying to the lack of available form of phosphorus during the biodegradative utilization of aminophosphonates by Aspergillus terreus. ResearchGate.

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• 5. Chemical Sodium Amino-Tris (methylenesulphonate) ATMP. Na4 CAS 20592-85-2 [meiyachem.com]
• 6. ATMP·Na4, ATMP Tetrasodium 20592 85 2 - IRO Water Treatment [irowater.com]
• 7. researchgate.net [researchgate.net]

Application Note: Formulation Strategies for Neutral to Acidic Systems Using Sodium Amino-Tris(Methylenephosphonate) (ATMP·Na₄)

Target Audience: Formulation Scientists, Chemical Engineers, and Drug/Device Development Professionals Content Type: Advanced Application Note & Experimental Protocol

Executive Summary & Chemical Identity

In the field of industrial water treatment, reverse osmosis (RO) membrane protection, and specialized cleaning formulations, the selection of the correct chelating agent is paramount. While frequently and erroneously cataloged in international trade literature under the misnomer "Sodium amino-tris(methylenesulphonate)"[1], the structurally accurate chemical identity of this compound is Sodium amino-tris(methylenephosphonate) , specifically the tetrasodium salt (ATMP·Na₄ , CAS 20592-85-2)[2].

As a formulation scientist, I rely on ATMP·Na₄ because its functional moiety is a phosphonate, not a sulphonate. This distinction is critical: phosphonates provide superior sequestration of divalent cations (Ca²⁺, Mg²⁺, Ba²⁺) and act as highly effective threshold inhibitors for calcium carbonate and calcium sulfate scales[3][4].

Mechanistic Causality: Why Neutral to Acidic Formulations?

The choice of the tetrasodium salt (ATMP·Na₄) over the fully neutralized pentasodium salt (ATMP·Na₅) or the free acid is driven by its inherent buffering capacity and chemical stability.

• Ammonia Odor Mitigation: In neutral to acidic environments, ATMP·Na₄ remains highly stable and does not off-gas ammonia[3][5]. This is a significant advantage over ammonium-based chelators or amine-derivatives that degrade at higher pH levels, ensuring a safer profile for enclosed industrial applications.

• Threshold Inhibition vs. Stoichiometric Chelation: In neutral RO antiscalant formulations (pH 6.5–7.5), ATMP·Na₄ operates via threshold inhibition. Sub-stoichiometric doses (often just 1–5 ppm) adsorb onto the active growth sites of nascent microcrystals, blocking further lattice expansion[4].

• Synergistic Crystal Distortion: In acidic descaling formulations (pH 2.0–4.0), the phosphonate groups undergo partial protonation. They retain sufficient electron density to coordinate with transition metals (like Fe³⁺) while simultaneously distorting the crystal lattice of existing carbonate scales, accelerating their dissolution[6].

Logical mechanism of ATMP·Na4 in neutral/acidic scale inhibition workflows.

Quantitative Data & Specifications

To ensure reproducibility, formulations must be built upon strict raw material specifications. The quantitative baseline for ATMP·Na₄ is summarized below.

Table 1: Physicochemical Specifications of ATMP·Na₄ [3]

Parameter	Specification	Causality / Formulation Impact
Active Content (ATMP)	29.4% – 32.4%	Determines the stoichiometric baseline for dosing calculations.
Active Content (ATMP·Na₄)	38.0% – 42.0%	Ensures sufficient active phosphonate groups for threshold inhibition.
pH (1% water solution)	6.5 – 7.5	Provides a naturally neutral baseline, minimizing the need for buffer addition.
Density (20°C)	1.35 – 1.45 g/cm³	High specific gravity requires adequate mechanical agitation during blending.
Iron (Fe) Content	≤ 35 mg/L	Low iron is critical to prevent membrane fouling in RO applications.

Experimental Protocols (Self-Validating Workflows)

The following protocols are designed as self-validating systems. Every step includes a mechanistic rationale, and the final Quality Control (QC) step serves as an internal validation loop to confirm the formulation's success.

Protocol A: Preparation of a Neutral RO Membrane Antiscalant (Target pH 6.5–7.5)

This formulation is optimized to prevent silica and calcium carbonate fouling in polyamide RO membranes[4][6].

Materials:

• Deionized (DI) Water (Conductivity < 1 µS/cm)

• ATMP·Na₄ (40% active solution)

• Polyacrylic Acid (PAA, MW ~2000) as a co-dispersant

• Sodium Hydroxide (NaOH, 10% w/w) or Hydrochloric Acid (HCl, 10% w/w) for fine pH adjustment

Step-by-Step Methodology:

• Aqueous Base Preparation: Charge a 316L stainless steel or HDPE mixing vessel with 50.0 kg of DI water. Initiate overhead stirring at 150 RPM. Causality: Low conductivity water is required to prevent premature depletion of the chelator's active sites.

• Chelator Addition: Slowly dose 30.0 kg of ATMP·Na₄ into the vortex. Continue agitation for 15 minutes. Causality: ATMP·Na₄ has a high density (~1.4 g/cm³); slow addition prevents pooling at the bottom of the reactor.

• Dispersant Integration: Add 15.0 kg of PAA. Causality: PAA acts synergistically with ATMP·Na₄. While ATMP·Na₄ provides threshold inhibition, PAA prevents the agglomeration of suspended solids.

• Volume & pH Adjustment: Add DI water to reach a total batch weight of 100.0 kg. Measure the pH. It should naturally fall between 6.5 and 7.2. If necessary, adjust with NaOH or HCl to reach exactly pH 7.0.

• Self-Validating QC Step (Thermal Stress Test): Extract a 50 mL aliquot and incubate at 50°C for 24 hours. Validation: If the solution remains optically clear (Turbidity < 1 NTU), the polymer-phosphonate matrix is stable. If turbidity occurs, it indicates polymer incompatibility, requiring a reduction in the PAA ratio.

Protocol B: Preparation of an Acidic Industrial Descaler (Target pH 2.0–3.0)

Designed for offline Clean-In-Place (CIP) removal of heavy iron oxides and calcium scales[4].

Materials:

• DI Water

• Citric Acid (Anhydrous powder)

• ATMP·Na₄ (40% active solution)

• Benzotriazole (BTA) as a copper/brass corrosion inhibitor

Step-by-Step Methodology:

• Acid Solubilization: Dissolve 15.0 kg of Citric Acid in 60.0 kg of DI water under moderate agitation (200 RPM) until completely clear. Causality: Citric acid provides the bulk protons (H⁺) needed to attack the carbonate scale matrix.

• Synergistic Chelation: Add 10.0 kg of ATMP·Na₄. Causality: As the citric acid dissolves the scale, the released Ca²⁺ and Fe³⁺ ions threaten to re-precipitate. ATMP·Na₄ immediately chelates these free ions, driving the dissolution reaction forward.

• Inhibitor Addition: Add 0.5 kg of BTA and top up with DI water to 100.0 kg. Mix for 30 minutes.

• Self-Validating QC Step (Coupon Corrosion Test): Submerge a pre-weighed carbon steel coupon in the formulation for 24 hours at 25°C. Validation: Calculate the corrosion rate. A successful, self-validated batch will yield a corrosion rate of < 0.1 mm/year, proving that the ATMP·Na₄ is effectively targeting the scale without aggressively degrading the base metallurgy.

Step-by-step workflow for formulating neutral and acidic ATMP·Na4 solutions.

Comparative Formulation Summary

Table 2: Comparative Formulation Parameters

Formulation Type	Target pH	Primary Co-Additives	Primary Mechanism	Self-Validation QC Step
Neutral (RO Antiscalant)	6.5 – 7.5	Polyacrylic Acid (PAA)	Threshold Inhibition	50°C Thermal Stress Test (Pass = No Turbidity)
Acidic (Industrial Descaler)	2.0 – 4.0	Citric Acid, Benzotriazole	Crystal Distortion & Chelation	Coupon Corrosion Test (Pass = <0.1 mm/year loss)

References

• Kerton Chemical. "CAS 20592-85-2 Sodium Amino-Tris(Methylenesulphonate) - ATMP·Na4". Kerton Industry. URL:[Link]

• PubChem. "Sodium aminotris(methylenephosphonate) | CID 23687322". National Center for Biotechnology Information. URL:[Link]

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• 2. Sodium aminotris(methylenephosphonate) | C3H11NNaO9P3 | CID 23687322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ATMP·Na4, ATMP Tetrasodium 20592 85 2 - IRO Water Treatment [irowater.com]
• 4. RO Chemicals-33 | Oman CHEMICAL [omanchem.com]
• 5. CAS 20592-85-2 Sodium Amino-Tris(Methylenesulphonate) For Sale - Kerton Chemical [kerton-industry.com]
• 6. Antiscalant RO 4101 | Oman CHEMICAL [omanchem.com]

titration methods for determining Sodium amino-tris(methylenesulphonate) concentration

Application Note: Titrimetric Determination of Sodium Amino-tris(methylenesulphonate)

Introduction

Sodium amino-tris(methylenesulphonate), more commonly known as Metamizole Sodium or Dipyrone, is a potent non-opioid analgesic and antipyretic drug.[1][2] It is widely used in human and veterinary medicine for the treatment of moderate to severe pain and fever refractory to other treatments.[1] The accurate determination of its concentration in pharmaceutical formulations is crucial for ensuring dosage accuracy, efficacy, and patient safety. Titrimetric methods, due to their precision, cost-effectiveness, and reliability, remain a cornerstone of pharmaceutical quality control.

This application note provides detailed protocols and expert insights into the primary titrimetric methods for the quantification of Metamizole Sodium. We will explore the underlying chemical principles of both redox (iodometric) and non-aqueous acid-base titrations, offering a comparative analysis to guide method selection. The protocols are designed to be self-validating, ensuring trustworthy and reproducible results for researchers, scientists, and drug development professionals.

Core Principles of Analysis

Metamizole Sodium's chemical structure (Figure 1) features a pyrazolone ring, an N-methylamino group, and a methanesulphonate group. This unique combination of functional groups allows for quantification through different chemical reactions, primarily oxidation-reduction and acid-base neutralization.

• Redox Titration: The sulphonate group in Metamizole Sodium is susceptible to oxidation. This property is exploited in iodometric titration, where a standard solution of iodine acts as the oxidizing agent.[3][4][5]

• Acid-Base Titration: While Metamizole Sodium is a salt, the nitrogen atom in the N-methylamino group exhibits basic properties that can be titrated in a non-aqueous environment, which enhances its basicity.[6]

Figure 1. Chemical Structure of Metamizole Sodium (Dipyrone).

Method 1: Iodometric Titration (Redox)

Iodometric titration is the most common and officially recognized method for Metamizole Sodium assay, as cited in the European Pharmacopoeia.[2][4][5] The method is based on the oxidation of the analyte by a standardized iodine solution in a mildly acidic medium.

Scientific Principle & Expertise

In this direct titration method, Metamizole Sodium (a reducing agent) is directly titrated with a standard iodine solution (an oxidizing agent).[3] The reaction occurs in a stoichiometric manner, allowing for precise quantification.

Reaction: C13H16N3NaO4S + I2 + H2O → C13H16N3O2S(O)Na + 2HI

The titration is performed at a low temperature (not exceeding 10 °C) and in a slightly acidic solution (0.01 M HCl) to ensure the stability of Metamizole Sodium, which is prone to hydrolysis, and to prevent side reactions.[3][4][5] Starch solution is used as an indicator, which forms a deep blue complex with excess iodine at the endpoint.[3][7] The endpoint is reached when a stable blue color persists for at least two minutes, indicating the complete consumption of the analyte.[4][5]

Experimental Workflow: Iodometric Titration

Caption: Workflow for Iodometric Titration of Metamizole Sodium.

Detailed Protocol: Iodometric Titration

1. Reagent Preparation:

• 0.05 M Iodine Solution: Prepare and standardize according to standard laboratory procedures.

• 0.01 M Hydrochloric Acid (HCl): Prepare by diluting concentrated HCl.

• Starch Solution (Indicator): Mix 1 g of soluble starch with 5 mL of water, and add this slurry to 100 mL of boiling water with constant stirring. Cool before use. This solution should be freshly prepared.[8]

2. Sample Preparation:

• Accurately weigh about 0.200 g of Metamizole Sodium powder.[4][5]

• Transfer the sample to a suitable titration flask.

3. Titration Procedure:

• Dissolve the sample in 10 mL of 0.01 M HCl, previously cooled in ice water.[4][5]

• Immediately begin the titration, adding the 0.05 M iodine solution dropwise from a burette. The temperature of the solution must be maintained below 10 °C throughout the titration.[4][5]

• A precipitate may form during the titration. Before each subsequent addition of titrant, ensure the precipitate is redissolved by swirling the flask.[4][5]

• As the endpoint approaches (the solution retains a faint yellow color), add 2 mL of starch indicator solution.[4][5]

• Continue the titration until the solution turns a deep blue color that persists for at least 2 minutes.[4][5]

4. Calculation:

• Record the volume (V) of 0.05 M iodine solution consumed.

• The concentration of Metamizole Sodium is calculated based on the stoichiometric relationship.

  1 mL of 0.05 M iodine is equivalent to 16.67 mg of C₁₃H₁₆N₃NaO₄S. [4][5]

  Assay (%) = (V × 16.67 × Purity of Iodine) / (Weight of Sample in mg) × 100

Parameter	Specification	Rationale / Comment
Titrant	0.05 M Iodine	Standard oxidizing agent for this redox reaction.
Solvent	10 mL of 0.01 M HCl	Provides a mildly acidic medium to stabilize the analyte.
Temperature	Below 10 °C	Crucial to prevent degradation of Metamizole Sodium.[4][5]
Indicator	Starch Solution	Forms a distinct blue complex with excess iodine for clear endpoint detection.
Endpoint	Stable blue color for ≥ 2 minutes	Ensures the reaction has gone to completion.
Equivalency	1 mL 0.05 M I₂ ↔ 16.67 mg	Based on the 1:1 stoichiometry of the reaction.[4][5]

Method 2: Non-Aqueous Acid-Base Titration

For certain formulations or when orthogonal validation is required, non-aqueous titration offers an excellent alternative. This method is particularly useful for quantifying weak bases that do not provide a sharp endpoint in aqueous solutions.[6][9]

Scientific Principle & Expertise

In this method, the weakly basic nitrogen atom of Metamizole Sodium is titrated with a strong acid in a non-aqueous solvent. Glacial acetic acid is a common solvent as it is protogenic and enhances the basicity of the analyte, allowing for a sharp and clear endpoint.[9] Perchloric acid (HClO₄), a very strong acid in this medium, is the titrant of choice.

Reaction: C13H16N3NaO4S + HClO4 → [C13H17N3NaO4S]+ + ClO4-

The endpoint can be detected either potentiometrically, by observing a sharp jump in potential, or visually using an indicator like crystal violet, which changes color from violet (basic) to blue-green and finally to yellowish-green (acidic) in glacial acetic acid.[6]

Experimental Workflow: Non-Aqueous Titration

Caption: Workflow for Non-Aqueous Titration of Metamizole Sodium.

Detailed Protocol: Non-Aqueous Titration

1. Reagent Preparation:

• 0.1 M Perchloric Acid (HClO₄) in Glacial Acetic Acid: Cautiously add 8.5 mL of 72% perchloric acid to 900 mL of glacial acetic acid with stirring. Add 30 mL of acetic anhydride and dilute to 1000 mL with glacial acetic acid. Allow the solution to stand for 24 hours before standardizing against potassium hydrogen phthalate (KHP).[9]

• Crystal Violet Indicator: Dissolve 0.5 g of crystal violet in 100 mL of glacial acetic acid.[6]

• Glacial Acetic Acid (Anhydrous): Use analytical grade solvent.

2. Sample Preparation:

• Accurately weigh a quantity of Metamizole Sodium powder equivalent to about 300 mg.

• Transfer to a dry 250 mL titration flask.

3. Titration Procedure:

• Dissolve the sample in 50 mL of anhydrous glacial acetic acid. Gentle warming may be required. Cool to room temperature if heated.

• Add 2-3 drops of crystal violet indicator solution. The solution will appear violet.

• Titrate with the standardized 0.1 M perchloric acid solution to a stable blue-green endpoint.

• Perform a blank titration using 50 mL of the glacial acetic acid and the indicator, and subtract the volume of titrant consumed from the sample titration.

4. Calculation:

• Record the net volume (V_net = V_sample - V_blank) of 0.1 M perchloric acid consumed.

• The concentration is calculated based on the 1:1 reaction stoichiometry.

  1 mL of 0.1 M perchloric acid is equivalent to 33.34 mg of C₁₃H₁₆N₃NaO₄S.

  Assay (%) = (V_net × 33.34 × Purity of HClO4) / (Weight of Sample in mg) × 100

Parameter	Specification	Rationale / Comment
Titrant	0.1 M Perchloric Acid	A strong acid in non-aqueous media, provides a sharp endpoint.
Solvent	Anhydrous Glacial Acetic Acid	Enhances the basicity of the analyte (levelling effect).[9]
Indicator	Crystal Violet (0.5% in GAA)	Provides a clear visual color change from violet to blue-green.[6]
Endpoint	Stable blue-green color	Indicates complete neutralization of the basic analyte.
Equivalency	1 mL 0.1 M HClO₄ ↔ 33.34 mg	Based on the 1:1 stoichiometry of the reaction.

Method Comparison and Validation

Both iodometric and non-aqueous titration methods provide accurate and precise results for the determination of Metamizole Sodium. The choice of method depends on the available equipment, laboratory environment, and the specific requirements of the analysis.

Feature	Iodometric Titration	Non-Aqueous Acid-Base Titration
Principle	Redox	Acid-Base Neutralization
Specificity	High; specific to the oxidizable sulphonate group.	High; specific to the basic nitrogen.
Official Status	Pharmacopoeial method (e.g., EP).[4][5]	Alternative/orthogonal method.
Solvents	Aqueous (dilute HCl)	Anhydrous (Glacial Acetic Acid)
Safety	Iodine is a halogen; handle with care.	Perchloric acid and acetic anhydride are corrosive and require careful handling in a fume hood.[9]
Endpoint	Visual (Starch) or Potentiometric	Visual (Crystal Violet) or Potentiometric
Key Control	Temperature must be kept below 10°C.[4][5]	Reagents must be strictly anhydrous.

Trustworthiness and Self-Validation: To ensure the integrity of the results, every protocol must be a self-validating system. This is achieved by:

• Standardization: The titrant (Iodine or Perchloric Acid) must be accurately standardized against a primary standard (e.g., Arsenic Trioxide for Iodine, KHP for Perchloric Acid).

• System Suitability: Perform a trial with a certified reference standard (CRS) of Metamizole Sodium to confirm the accuracy of the procedure and the equivalency factor. The result should be within 99.0% to 101.0% of the stated purity.[10]

• Blank Determination: Always perform a blank titration to account for any interfering substances in the solvent or reagents, especially critical in non-aqueous titrations.

Conclusion

Titrimetric analysis remains a robust, reliable, and indispensable tool for the quality control of Sodium amino-tris(methylenesulphonate). The official iodometric method is the standard for pharmacopoeial compliance, valued for its specificity and well-established procedure. The non-aqueous acid-base titration serves as an excellent orthogonal method for validation and in situations where an alternative analytical approach is beneficial. By carefully controlling experimental parameters and adhering to the detailed protocols outlined in this note, researchers and analysts can achieve highly accurate and reproducible quantification of Metamizole Sodium, ensuring the quality and safety of pharmaceutical products.

References

• Pharmakeftiki. (2024). Titrimetric semi-micro Determination of Sodium Metamizole with Potassium hydrogenperoxymonosulphate.
• Koretnik, O., & Blazheyevskiy, M. (2024). Titrimetric semi-micro determination of sodium metamizole with Potassium hydrogenperoxymonosulphate. Pharmakeftiki, 36(3).
• Ankara University. (n.d.). NOVALGIN DETERMINATION. Faculty of Pharmacy.
• European Directorate for the Quality of Medicines & HealthCare. (n.d.). Metamizole sodium. European Pharmacopoeia.
• Department of Drug Administration, Nepal. (n.d.). Analytical profile of Metamizole Sodium Injection.

• Pérez, J. A. P., Alegría, J. S. D., Hernando, P. F., & Sierra, A. N. (2003). Determination of Dipyrone in Pharmaceutical Products by Flow Injection Analysis With Potentiometric Detection. PubMed. Available at: [Link]

• Council of Europe. (2010).

• Gavat, C. C. (2024). Quantitative Analysis Method of Sodium Metamizole in Tablets by Visible (VIS) Spectrophotometry. ScienceOpen. Available at: [Link]

• PharmaCompass. (n.d.). METAMIZOLE SODIUM. Available at: [Link]

• Fatibello-Filho, O., et al. (2003). Determination of Dipyrone in Pharmaceutical Products by Flow Injection Analysis with Potentiometric Detection. Journal of the Japan Society for Analytical Chemistry. Available at: [Link]

• Gavat, C. C., Vasilescu, L. V., & Marculescu, A. D. (n.d.). Visible Spectrophotometric Analysis Method of Sodium Metamizole in Tablets. SciSpace. Available at: [Link]

• Ramadan, M. (n.d.).

• da Silva, J. L., et al. (2016). Determination of Dipyrone in Pharmaceutical Products by Flow Injection Analysis with Potentiometric Detection. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Chemical structure of dipyrone. Scientific Diagram. Available at: [Link]

• SlideShare. (n.d.). REDOX TITRATION.pdf. Available at: [Link]

• ResearchGate. (n.d.). Determination of dipyrone in pharmaceutical formulations by using the comparative method and the proposed flow-injection procedure. Available at: [Link]

• Rodríguez-Pérez, A. R., et al. (2020). Validación de un método cromatográfico para la valoración del Metamizol sódico en la Dipirona-600 y el Espasmoforte. SciELO Cuba. Available at: [Link]

• Jasiecka, A., et al. (2014). Metamizole: A Review Profile of a Well-Known “Forgotten” Drug. Part I: Pharmaceutical and Nonclinical Profile. Journal of Pre-Clinical and Clinical Research.

• Saraswati Institute of Pharmaceutical Sciences. (n.d.). Non Aqueous Titration. Available at: [Link]

• Jack Westin. (n.d.). Redox Titrations. MCAT Content. Available at: [Link]

• Depth of Biology. (n.d.). Non Aqueous Titration. Available at: [Link]

• Rice University. (2010). Manual for Surfactant Titration. Consortium for Processes in Porous Media.
• Japanese Pharmacopoeia. (n.d.). Sodium Hydroxide, 0.01 mol/L. 14th Edition.

• K K Wagh College of Pharmacy. (n.d.). Unit: IV REDOX TITRATION. Available at: [Link]

• BioSpectra. (2025). TRIS TESTING METHODS. Available at: [Link]

• Xylem Analytics. (2026). Titer determination in surfactant titration. Available at: [Link]

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Application Note: Sodium Amino-tris(methylenesulphonate) (ATMP-Na4) as a High-Affinity Chelating Agent in Laboratory Assays

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Application Guide & Validated Protocols

Executive Summary & Mechanistic Grounding

Sodium amino-tris(methylenesulphonate), more accurately characterized in chemical literature as the sodium salt of Amino tris(methylene phosphonic acid) (ATMP-Na4) , is a highly potent polyphosphonate chelating agent. While traditional aminopolycarboxylates like EDTA or DTPA rely solely on stoichiometric coordinate bonding, ATMP-Na4 introduces a dual-action mechanism. It utilizes three sterically flexible phosphonate groups to bind divalent and trivalent metal cations (Ca²⁺, Mg²⁺, Fe²⁺/Fe³⁺, Ba²⁺).

As a Senior Application Scientist, it is critical to understand why ATMP-Na4 is selected over EDTA in specific assay environments. The causality lies in its threshold inhibition capability. At sub-stoichiometric concentrations (as low as 1–20 ppm), ATMP-Na4 adsorbs directly onto the active growth sites of microcrystals. This induces severe lattice distortion, preventing the nucleation and precipitation of mineral scales (e.g., calcium carbonate) even in highly supersaturated solutions . Furthermore, its exceptional thermal stability (up to 200°C) and resistance to hydrolysis make it an indispensable reagent in high-temperature laboratory assays, nanoparticle synthesis, and oilfield chemistry models.

Figure 1: Mechanistic pathways of ATMP-Na4 in metal ion chelation and scale inhibition.

Quantitative Data & Comparative Analysis

To design an effective assay, researchers must benchmark ATMP-Na4 against other common chelators. While EDTA has a higher absolute chelation constant (Log K) for calcium, ATMP-Na4's ability to operate via threshold inhibition makes it vastly more efficient on a mass-to-mass basis in supersaturated environments .

Table 1: Comparative Chelating Properties of Common Laboratory Agents

Chelating Agent	Functional Group	Log K (Ca²⁺)	Log K (Fe³⁺)	Primary Mechanism of Action	Thermal Stability
ATMP-Na4	Phosphonate	~7.0	~15.0	Threshold Inhibition & Stoichiometric	High (>200°C)
EDTA	Carboxylate	10.7	25.1	Stoichiometric Chelation Only	Moderate (<150°C)
DTPMP	Phosphonate	~15.0	~23.0	Threshold Inhibition & Stoichiometric	High (>200°C)

Table 2: ATMP-Na4 Assay Tolerances and Parameters

Parameter	Optimal Range	Causality / Interference Note
pH Range	2.0 - 11.5	Fully deprotonates at higher pH, maximizing coordinate bond strength with Ca²⁺.
Dosage (Threshold)	1 - 20 mg/L	Sufficient to block crystal growth sites. Higher doses (>40 mg/L) shift to 1:1 chelation.
Digestion Time	8 minutes	Required for UV photooxidation to break the stable C-P bond for quantification.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. They incorporate necessary controls to ensure that the data generated reflects true chelation dynamics rather than matrix interference.

Protocol 1: Static Calcium Carbonate Inhibition Assay

Objective: Evaluate the efficacy of ATMP-Na4 in sequestering Ca²⁺ and preventing CaCO₃ precipitation in supersaturated brines.

Causality & Rationale: Heating the solution to 80°C thermodynamically drives the endothermic precipitation of calcium carbonate, accelerating the assay timeframe from days to hours. By utilizing a 0.22 µm filtration step, we physically separate nucleated, insoluble CaCO₃ crystals from the soluble Ca²⁺-ATMP complexes. The remaining soluble Ca²⁺ directly correlates to the threshold efficacy of the chelator .

Step-by-Step Methodology:

• Brine Preparation: Prepare a synthetic supersaturated brine containing 5,000 mg/L NaCl, 1,000 mg/L Ca²⁺ (from CaCl₂), and 3,000 mg/L HCO₃⁻ (from NaHCO₃).

• Dosing: Aliquot 100 mL of the brine into glass borosilicate bottles. Dose the test bottles with ATMP-Na4 at varying concentrations (e.g., 2, 5, 10, and 20 ppm).

• Self-Validation Controls:

  • Negative Control (Blank): Brine with 0 ppm ATMP-Na4 (establishes maximum precipitation baseline).

  • Positive Control: Brine dosed with 10 ppm EDTA (validates titration accuracy and compares stoichiometric vs. threshold efficacy).

• Incubation: Seal the bottles and incubate in a water bath at 80°C for exactly 24 hours.

• Filtration: Remove bottles and immediately filter 10 mL of the hot solution through a 0.22 µm mixed cellulose ester (MCE) syringe filter to halt the reaction and remove microcrystals.

• Quantification: Titrate the filtrate with standard 0.01 M EDTA using Eriochrome Black T as an indicator to determine the concentration of retained soluble Ca²⁺.

• Calculation: Inhibition Efficiency (%) = [(Ca_sample - Ca_blank) / (Ca_initial - Ca_blank)] × 100.

Protocol 2: UV Photooxidation Assay for ATMP-Na4 Quantification

Objective: Accurately measure residual ATMP-Na4 concentrations in complex aqueous matrices.

Causality & Rationale: Phosphonates like ATMP contain highly stable Carbon-Phosphorus (C-P) bonds that resist chemical hydrolysis. Standard colorimetric assays (like the molybdate blue method) only react with orthophosphate (P-O bonds). Applying UV light in the presence of a strong radical initiator (sodium persulfate) rapidly cleaves the C-P bond, yielding orthophosphate for accurate spectrophotometric detection .

Figure 2: Step-by-step workflow for the UV photooxidation and quantification of ATMP-Na4.

Step-by-Step Methodology:

• Sample Preparation: Filter the aqueous sample through a 0.45 µm filter to remove suspended solids.

• Self-Validation (Baseline Check): Measure the background orthophosphate of the un-digested sample using the ascorbic acid method. Why? This ensures that any pre-existing environmental phosphate is subtracted, guaranteeing the final signal strictly correlates to ATMP-derived phosphorus.

• Oxidation Setup: Transfer 50 mL of the sample into a quartz digestion tube. Add 1.0 g/L of sodium persulfate (Na₂S₂O₈) as the oxidizing agent. No pH adjustment is necessary.

• UV Digestion: Place the tube in a UV photochemical reactor (254 nm) for exactly 8 minutes. This achieves >95% digestion efficiency.

• Colorimetric Development: Add ammonium molybdate and ascorbic acid reagents to the digested sample. Allow 10 minutes for the phosphomolybdenum blue complex to fully develop.

• Detection: Measure the absorbance at 880 nm using a UV-Vis spectrophotometer. Map the absorbance against a pre-established ATMP-Na4 standard curve to determine the concentration.

References

• Study of the Mechanism of Phosphonate Scale Inhibitors against Calcium Carbonate Scale Source: ResearchGate URL:[Link] [1]

• Influence of Ligand Size and Chelation Strength on Zerovalent Iron Nanoparticle Adsorption and Oxidation Behavior in the Presence of Water Vapor and Liquid Water Source: The Journal of Physical Chemistry C (ACS Publications) URL:[Link] [2]

• An Assay Method to Determine Mineral Scale Inhibitor Efficiency in Produced Water Source: ResearchGate URL:[Link] [3]

• Rapid Determination of Aminotris(Methylenephosphonic Acid) in Water by Ultraviolet Photooxidation Source: ResearchGate URL:[Link] [4]

Application Note: In Vitro Testing Procedures for Sodium Amino-tris(methylenesulphonate) Corrosion Inhibition

Target Audience: Researchers, Materials Scientists, and Biopharmaceutical Development Professionals Application Focus: Bioreactor maintenance, surgical instrument passivation, and metallic implant longevity.

Introduction & Mechanistic Overview

Sodium amino-tris(methylenesulphonate)—widely recognized in industrial and chemical nomenclature as its functional equivalent, Tetrasodium aminotris(methylenephosphonate) or ATMP·Na4 (CAS: 20592-85-2)[1]—is a highly effective, low-toxicity chelating agent. While traditionally deployed in heavy industrial water systems, its application has rapidly expanded into pharmaceutical biomanufacturing and biomedical engineering. In these highly regulated fields, it is utilized to protect 316L stainless steel bioreactors from aggressive acidic Cleaning-in-Place (CIP) protocols and to mitigate the degradation of metallic implants in physiological environments.

The Causality of Inhibition

The efficacy of ATMP·Na4 is rooted in its specific molecular architecture. The molecule features multiple active electron-donating sites (nitrogen and oxygen atoms) capable of interacting with the vacant d-orbitals of transition metal cations (e.g., Fe²⁺, Zn²⁺) on the substrate[2]. This chelation facilitates the formation of a dense, protective monolayer on the metal surface via a combination of physisorption and chemisorption[2]. By displacing water molecules and aggressive anions (like Cl⁻), the ATMP film effectively blocks both anodic metal dissolution and cathodic hydrogen evolution sites, acting as a mixed-type inhibitor[3].

Experimental Design & Self-Validating Framework

To rigorously evaluate the corrosion inhibition efficiency (IE%) of ATMP·Na4 in vitro, a multi-tiered analytical approach is required. This protocol integrates non-destructive Electrochemical Impedance Spectroscopy (EIS) , destructive Potentiodynamic Polarization (PDP) , and long-term Gravimetric Analysis .

The Self-Validation Principle: Every robust protocol must be a self-validating system. In this workflow, the kinetic data (Charge Transfer Resistance, Rct​ ) obtained from the non-destructive EIS must mathematically inversely align with the thermodynamic data (Corrosion Current Density, icorr​ ) derived from the destructive PDP[4]. Any divergence between these two metrics indicates either an unstable reference electrode, incomplete film formation, or localized pitting, prompting immediate assay recalibration.

Step-by-Step In Vitro Testing Protocols

Protocol A: Substrate Preparation and Media Formulation

Expertise Note: Surface roughness directly dictates adsorption kinetics. Inconsistent polishing will yield erratic EIS data.

• Substrate Standardization: Machine carbon steel or 316L stainless steel into uniform coupons (e.g., 1 cm² exposed area). Abrade surfaces sequentially using SiC abrasive papers (grades 400 to 2000) to ensure a standardized surface topology.

• Degreasing: Sonicate coupons in analytical-grade ethanol and acetone for 5 minutes each to remove organic residues, then dry under a stream of cold nitrogen gas.

• Media Preparation: Prepare the simulated aggressive environment. For bioprocessing CIP simulation, use 1 M HCl; for implant testing, use Simulated Body Fluid (SBF) at pH 7.4.

• Inhibitor Dosing: Prepare test solutions supplemented with ATMP·Na4 at concentrations of 10, 50, 100, and 200 ppm.

Protocol B: Electrochemical Impedance Spectroscopy (EIS)

Expertise Note: EIS is prioritized as the primary screening tool because it applies a minimal alternating current (AC) perturbation (±10 mV). This allows for the measurement of the double-layer capacitance ( Cdl​ ) without disrupting the fragile ATMP·Na4 monolayer.

• Cell Setup: Assemble a standard three-electrode cell: the metal coupon as the Working Electrode (WE), a platinum mesh as the Counter Electrode (CE), and a Saturated Calomel Electrode (SCE) as the Reference Electrode (RE)[4].

• OCP Stabilization: Immerse the WE in the test solution and monitor the Open Circuit Potential (OCP) for 30–60 minutes until the drift is less than 2 mV/min, ensuring steady-state film formation[4].

• EIS Execution: Apply an AC signal of 10 mV peak-to-peak over a frequency range of 100 kHz down to 10 mHz.

• Data Fitting: Fit the resulting Nyquist plots to a Randles equivalent circuit. An increase in Rct​ and a decrease in Cdl​ relative to the blank solution confirms the displacement of water molecules by the inhibitor[2].

Protocol C: Potentiodynamic Polarization (PDP)

Expertise Note: PDP determines whether the inhibitor predominantly blocks anodic or cathodic reactions. Because it polarizes the metal far from equilibrium, it must only be performed AFTER EIS.

• Execution: Immediately following EIS, sweep the potential from -250 mV to +250 mV relative to the OCP at a scan rate of 1.0 mV/s[4].

• Tafel Extrapolation: Extrapolate the linear anodic and cathodic Tafel regions to their intersection to determine the corrosion potential ( Ecorr​ ) and corrosion current density ( icorr​ ).

• Classification: ATMP acts as a mixed-type inhibitor. This is verified if the shift in Ecorr​ is less than ±85 mV compared to the blank control[4].

Protocol D: Surface Characterization (SEM/EDX)

• Exposure: Immerse prepared coupons in the optimal inhibitor concentration (e.g., 200 ppm) for 24 hours.

• Analysis: Retrieve, gently rinse with distilled water, and dry. Analyze using Scanning Electron Microscopy (SEM) to visually confirm the absence of micro-cracks/pitting. Use Energy Dispersive X-ray Spectroscopy (EDX) to detect the presence of Phosphorus (P) and Nitrogen (N) peaks, confirming successful chemisorption.

Quantitative Data Synthesis

The following table summarizes standard in vitro electrochemical parameters demonstrating the dose-dependent efficacy of ATMP·Na4 in a 1 M HCl simulation at 298 K, synthesized from established literature benchmarks[2],[3].

ATMP·Na4 Concentration (ppm)	Ecorr​ (mV vs. SCE)	icorr​ (µA/cm²)	Rct​ (Ω·cm²)	Cdl​ (µF/cm²)	Inhibition Efficiency (IE %)
0 (Blank Control)	-485	450.2	25.4	125.0	-
10	-490	180.1	78.5	65.2	60.0%
50	-482	85.5	165.2	42.1	81.0%
100	-478	40.2	340.8	28.5	91.1%
200	-475	18.5	685.4	18.2	95.9%

Note: IE% is calculated using the formula: IE%=[(icorr,blank​−icorr,inh​)/icorr,blank​]×100

Visualizing Mechanisms and Workflows

Caption: Mechanistic pathway of ATMP·Na4 chemisorption and subsequent corrosion inhibition.

Caption: Step-by-step experimental workflow for in vitro corrosion inhibition testing.

References

• Labjar, N., et al. (2010). "Corrosion inhibition of carbon steel and antibacterial properties of aminotris-(methylenephosphonic) acid." Materials Chemistry and Physics, 119(1-2), 330-336.2

• Khadraoui, A., et al. (2021). "Synergistic effects of aminotris(methylene phosphonic acid) and Zn2+ on the carbon steel corrosion in acid media." International Journal of Corrosion and Scale Inhibition, 10(3), 1245-1281. 3

• Shaban, M. M., et al. (2023). "Electrochemical Investigation of C-Steel Corrosion Inhibition, In Silico, and Sulfate-Reducing Bacteria Investigations Using Pyrazole Derivatives." ACS Omega, 8(32), 29550–29565. 4

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• 4. pubs.acs.org [pubs.acs.org]

Application Note: Spectrophotometric Determination of Sodium Amino-tris(methylenesulphonate) in Wastewater

Abstract

This application note details a robust and reliable spectrophotometric method for the quantitative determination of Sodium Amino-tris(methylenesulphonate) in industrial wastewater. Sodium Amino-tris(methylenesulphonate), a compound utilized in various industrial processes including water treatment as a chelating agent and scale inhibitor, requires diligent monitoring in effluents to ensure environmental compliance and process efficiency.[1][2][][4] The method described herein is an indirect colorimetric assay based on a two-step reaction. First, the analyte undergoes acid-catalyzed hydrolysis to stoichiometrically convert the nitrogen content into ammonium ions (NH₄⁺). Subsequently, the liberated ammonium is quantified using the well-established Berthelot (Indophenol) reaction. This protocol provides a comprehensive workflow, from sample pre-treatment to manage common wastewater matrix interferences, through to final spectrophotometric measurement, making it suitable for implementation in research and quality control laboratories.

Principle of the Method

The analytical challenge in quantifying Sodium Amino-tris(methylenesulphonate) lies in its lack of a distinct chromophore in the UV-Visible spectrum. Therefore, a direct spectrophotometric measurement is not feasible. This protocol circumvents this issue by chemical derivatization.

Step 1: Acid-Catalyzed Hydrolysis

The core of this method is the quantitative cleavage of the nitrogen-sulfur bonds within the Sodium Amino-tris(methylenesulphonate) molecule. By heating the sample in a strong acid medium, the molecule is hydrolyzed to produce ammonium sulfate. This principle is adapted from established methods for the analysis of related sulfamate compounds.[5]

Reaction: N(CH₂SO₃Na)₃ + 3H₂O + 3H⁺ --(Heat)--> NH₃ + 3(CH₂O) + 3(HSO₄⁻) + 3Na⁺ NH₃ + H⁺ --> NH₄⁺

Step 2: Berthelot (Indophenol) Reaction

The resulting ammonium concentration, which is directly proportional to the initial Sodium Amino-tris(methylenesulphonate) concentration, is determined colorimetrically. In an alkaline medium, ammonium reacts with salicylate and a chlorine source (hypochlorite) to form 5-aminosalicylate. Subsequent oxidative coupling, catalyzed by sodium nitroprusside, produces a distinct blue-green colored indophenol dye. The absorbance of this dye is measured at a wavelength maximum (λmax) of approximately 640-660 nm. The intensity of the color produced is directly proportional to the ammonium concentration, and thus to the original analyte concentration.[5]

Reagents and Standards

All reagents should be of analytical grade or higher. Deionized (DI) water with a resistivity of >18 MΩ·cm should be used for all preparations.

Reagent/Standard	Preparation Instructions
Hydrolysis Solution (5M Sulfuric Acid)	Slowly and carefully add 27.8 mL of concentrated sulfuric acid (98%) to approximately 50 mL of DI water in a 100 mL volumetric flask placed in an ice bath. Allow to cool, then dilute to the mark with DI water.
Sodium Hydroxide Solution (2M)	Dissolve 8.0 g of NaOH pellets in approximately 150 mL of DI water. Cool and dilute to 200 mL.
Salicylate-Catalyst Solution	Dissolve 15 g of sodium salicylate and 0.1 g of sodium nitroprusside dihydrate in approximately 80 mL of DI water. Dilute to 100 mL and store in a dark bottle under refrigeration. This solution is stable for up to two weeks.
Sodium Hypochlorite Solution (~0.1 M)	Use a commercial bleach solution with a known concentration (e.g., 5% w/v). Dilute it accordingly to obtain a final concentration of approximately 0.1 M NaOCl. Verify the concentration if necessary.
Analyte Stock Standard (1000 mg/L)	Accurately weigh 100.0 mg of pure Sodium Amino-tris(methylenesulphonate) and dissolve it in DI water in a 100 mL volumetric flask. Dilute to the mark. This solution should be stored at 4°C.
Working Standards (1-20 mg/L)	Prepare a series of working standards by diluting the stock standard with DI water. For example, to prepare a 10 mg/L standard, dilute 1.0 mL of the stock standard to 100 mL. Prepare fresh daily.

Instrumentation and Apparatus

• UV-Visible Spectrophotometer: Capable of measuring absorbance at 650 nm, with a 1 cm path length cuvette.

• Heating Block or Water Bath: Capable of maintaining a temperature of 100°C ± 2°C.

• pH Meter: For sample pH adjustments.

• Glassware: Class A volumetric flasks and pipettes.

• Filtration System: 0.45 µm membrane filters for sample clarification.

• Digestion Vials: Screw-cap glass vials capable of withstanding 100°C.

Experimental Workflow

The entire workflow, from sample preparation to data analysis, is designed to ensure accuracy and minimize interferences.

Caption: Workflow for Spectrophotometric Analysis.

Sample Preparation and Interference Removal

Wastewater samples are often complex matrices containing substances that can interfere with the analysis.[6][7]

• Collect Sample: Collect a representative wastewater sample in a clean glass or plastic bottle.

• Remove Turbidity: Particulate matter can scatter light and cause inaccurate absorbance readings.[8] Filter the sample through a 0.45 µm membrane filter.

• Decolorize (if necessary): If the sample is highly colored, add 50 mg of activated carbon powder to 50 mL of the filtered sample, stir for 5 minutes, and then re-filter to remove the carbon. Note that this step should be validated with a spiked sample to check for analyte recovery.

• pH Adjustment: Adjust the sample pH to between 6.5 and 7.5 using dilute NaOH or H₂SO₄.

Hydrolysis Protocol

• Pipette 10.0 mL of the pre-treated sample into a glass digestion vial.

• Carefully add 2.0 mL of the 5M Sulfuric Acid Hydrolysis Solution.

• Securely cap the vial and mix the contents.

• Place the vial in a heating block or boiling water bath pre-heated to 100°C.

• Heat for 60 minutes to ensure complete hydrolysis.

• Remove the vial and allow it to cool completely to room temperature.

Color Development Protocol

• Carefully uncap the cooled vial.

• Add 5.0 mL of the Salicylate-Catalyst Solution and mix.

• Add 2.0 mL of the Sodium Hypochlorite Solution and mix immediately. The final pH should be alkaline.

• Allow the solution to stand at room temperature for 20 minutes for full color development.

Spectrophotometric Measurement

• Set the spectrophotometer to a wavelength of 650 nm.

• Zero the instrument using a reagent blank (prepared by following the entire procedure with 10.0 mL of DI water instead of the sample).

• Transfer the colored solution to a 1 cm cuvette and measure the absorbance.

Calibration and Quantification

• Prepare a series of working standards (e.g., 0, 1, 2.5, 5, 10, 15, 20 mg/L) from the stock standard.

• Treat 10.0 mL of each standard (and a DI water blank) exactly as described in sections 4.2 and 4.3.

• Measure the absorbance of each standard at 650 nm.

• Plot a calibration curve of Absorbance vs. Concentration (mg/L).

• Determine the concentration of the unknown wastewater sample by using its absorbance value and the linear regression equation from the calibration curve (y = mx + c).

Calculation: Concentration (mg/L) = (Absorbance_sample - Intercept) / Slope

Method Validation and Quality Control

The following parameters should be assessed to ensure the method's validity.

Parameter	Expected Performance	Quality Control Check
Linearity (R²)	> 0.995	Run a full calibration curve with each batch of samples.
Limit of Detection (LOD)	~0.5 mg/L	Calculated as 3.3 * (Standard Deviation of Blank / Slope).
Limit of Quantification (LOQ)	~1.5 mg/L	Calculated as 10 * (Standard Deviation of Blank / Slope).
Precision (%RSD)	< 5%	Analyze a mid-range standard in triplicate.
Accuracy (Recovery)	90-110%	Analyze a wastewater sample spiked with a known concentration of the analyte.

Potential Interferences

The primary sources of interference are substances that are either naturally present in the wastewater or are transformed into interfering species during the analysis.

Interfering Substance	Nature of Interference	Mitigation Strategy
Ammonia (NH₃/NH₄⁺)	Positive interference as it directly participates in the Berthelot reaction, leading to overestimation.	Measure the initial ammonia concentration in the sample using the Berthelot reaction without the hydrolysis step. Subtract this value from the total concentration measured after hydrolysis.
Sulfite (SO₃²⁻)	Negative interference as it can consume the hypochlorite oxidant.	Sulfite is oxidized to sulfate during the acidic hydrolysis step and is unlikely to interfere with the final colorimetric reaction. If high concentrations are suspected, pre-aeration of the acidified sample can be performed.[9]
Nitrite (NO₂⁻)	Can react with sulfamic acid (if it were present), but in this context, it may interfere with the colorimetric reaction under certain conditions.	The strong acidic conditions of hydrolysis should decompose any nitrite present.
Turbidity & Color	Light scattering and absorption lead to erroneously high absorbance readings.	Filtration (0.45 µm) for turbidity.[10] Activated carbon treatment for color.[6][7]
Certain Metal Ions	Can precipitate at the high pH of the Berthelot reaction, causing turbidity.	The salicylate reagent acts as a chelating agent for many common metal ions, preventing their precipitation.

Safety Precautions

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle concentrated sulfuric acid and sodium hydroxide with extreme care in a fume hood.

• The Berthelot reaction should be performed in a well-ventilated area.

• Dispose of all chemical waste in accordance with local environmental regulations.

References

• ResearchGate. (n.d.). Study of the interferences and the procedures for their removal in spectrophotometric determinations of ammonium and selected anions in coloured wastewater samples.
• Oarga Mulec, A., Mladenovič, A., & Mauko, A. (2020). Study of interferences and procedures for their removal in the spectrophotometric determination of ammonium and selected anions in coloured wastewater samples. Analytical Methods, 12(39), 4769-4782.

• Sper Scientific Direct. (2025, September 18). Using a Spectrophotometer for Water Analysis. Retrieved from [Link]

• ResearchGate. (2015, December 3). How do I get rid of interferences (particles) of wastewater while measuring chemical oxygen demand? Retrieved from [Link]

• ResearchGate. (n.d.). Spectrophotometric determination of sulfamic acid in metal sulfamate bath effluents.

• MDPI. (2024, November 24). Rapid Correction of Turbidity Interference on Chemical Oxygen Demand Measurements by Using Ultraviolet-Visible Spectrometry. Retrieved from [Link]

• Anoplex Software. (n.d.). Sulfamate Nickel Titration. Retrieved from [Link]

• National Environmental Methods Index. (n.d.). EPA-NERL: 377.1: Sulfite by Titrimetry. Retrieved from [Link]

• Jinan Future chemical Co.,Ltd. (n.d.). Sodium amino-tris(methylenesulphonate) CAS:20592-85-2. Retrieved from [Link]

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• 2. Sodium amino-tris(methylenesulphonate) | 20592-85-2 [chemicalbook.com]
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• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Study of interferences and procedures for their removal in the spectrophotometric determination of ammonium and selecte… [ouci.dntb.gov.ua]
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Technical Notes & Optimization

troubleshooting Sodium amino-tris(methylenesulphonate) precipitation in high calcium water

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding and Preventing Precipitation in High-Calcium Environments

Sodium amino-tris(methylenephosphonate), commonly referred to by its CAS Number 20592-85-2 and as the sodium salt of Amino-tris(methylene phosphonic acid) or ATMP-Na, is a highly effective chelating agent and scale inhibitor.[1] Its primary function in various industrial and research applications is to sequester divalent and trivalent metal ions, thereby preventing the formation and deposition of mineral scale, such as calcium carbonate.[2][][4]

However, a common challenge encountered by professionals working with this compound is its tendency to precipitate in aqueous solutions with high concentrations of calcium ions—often referred to as "hard water." This guide provides a comprehensive, in-depth framework for troubleshooting and mitigating this precipitation, ensuring the stability and efficacy of your experimental solutions.

A Note on Nomenclature: While the topic specifies "sulphonate," the provided CAS number 20592-85-2 and the overwhelming body of scientific literature refer to the phosphonate analogue (ATMP salt).[2][5][6] This guide will focus on the phosphonate compound, as its interaction with calcium is well-documented. The fundamental principles of chelation, pH adjustment, and sequestration discussed herein are broadly applicable to other anionic chelators facing similar precipitation issues.

Frequently Asked Questions (FAQs)

Q1: Why is my Sodium amino-tris(methylenephosphonate) solution precipitating when mixed with high-calcium water?

A1: The precipitation is a result of a chemical interaction between the anionic phosphonate groups of the ATMP molecule and the positively charged calcium ions (Ca²⁺).[7] While ATMP is designed to bind with calcium to prevent calcium carbonate scaling, at high concentrations of both ATMP and calcium, the resulting calcium-phosphonate complex can itself become insoluble and precipitate out of the solution. This is a common issue with phosphonate-based scale inhibitors in particularly challenging hard water environments.

Q2: What is the white solid that is forming in my solution?

A2: The precipitate is a calcium salt of the amino-tris(methylenephosphonate), which can form a polymeric structure. The Ca²⁺ ions act as bridges between multiple phosphonate molecules, creating a larger, neutral, and insoluble complex that falls out of the solution.

Q3: What is the underlying chemical mechanism causing this precipitation?

A3: The ATMP molecule possesses multiple negatively charged phosphonate groups that readily chelate calcium ions. In an ideal scenario (at lower, or "threshold," concentrations), this sequestration keeps the calcium soluble and unavailable for other reactions, like forming calcium carbonate. However, when calcium ion concentration is excessively high, the stoichiometry shifts. Multiple calcium ions can bind to the phosphonate groups, leading to the formation of a coordination polymer that is poorly soluble in water.

Caption: High concentrations of Ca²⁺ and ATMP can lead to an insoluble complex.

Systematic Troubleshooting Guide

Precipitation issues are multifactorial. A systematic approach is crucial for efficient diagnosis and resolution. Follow this workflow to identify the root cause and implement the most effective mitigation strategy.

Caption: A logical workflow for troubleshooting ATMP precipitation.

Step 1: Characterize Your System

Before attempting any mitigation, you must quantify the variables of your system.

• Water Hardness: Determine the precise concentration of calcium and magnesium ions. This is the most critical parameter.

• Solution pH: The solubility of both ATMP and its calcium salt is pH-dependent.[8][9] The typical pH for a 1% water solution of the tetrasodium salt is between 6.5 and 7.5.[2]

• Concentrations: Note the working concentration of Sodium amino-tris(methylenephosphonate).

• Temperature: Note the working temperature, as it can influence solubility.

Step 2: Mitigation Strategies & Protocols

Based on your system characterization, select one or more of the following strategies.

Causality: The degree of protonation of the phosphonate groups on the ATMP molecule is dependent on the solution's pH.[10] Altering the pH can change the charge of the molecule and the stability of the calcium-ATMP complex, potentially increasing its solubility.[9] However, extreme pH values can negatively impact other components or the ATMP molecule itself. For many chelating agents, solubility profiles are complex, and optimization is key.[8][11]

Experimental Protocol: pH Adjustment and Solubility Test

• Prepare several small-volume aliquots of your high-calcium water.

• Using dilute HCl or NaOH, adjust the pH of each aliquot to a different value (e.g., 6.0, 6.5, 7.0, 7.5, 8.0, 8.5).

• Slowly add the Sodium amino-tris(methylenephosphonate) to each pH-adjusted solution up to the desired final concentration while stirring.

• Observe each solution for signs of precipitation immediately and after a set period (e.g., 1 hour, 24 hours).

• Identify the pH range that maintains a clear, stable solution.

Causality: This method involves introducing a different, stronger, or more efficient chelating agent to "out-compete" the ATMP for the free calcium ions.[7] Agents like Ethylenediaminetetraacetic acid (EDTA) or citric acid can form highly stable and soluble complexes with calcium, effectively "hiding" it from the phosphonate and preventing the formation of the insoluble Ca-ATMP salt.[12][13]

Caption: A secondary chelator like EDTA sequesters Ca²⁺, keeping ATMP soluble.

Experimental Protocol: Evaluating Chelating Agent Efficacy (Jar Test)

• Determine Calcium Concentration: First, accurately measure the Ca²⁺ concentration in your water (in moles/L).

• Prepare Chelator Stock: Prepare a stock solution of a selected chelating agent (e.g., EDTA, Citric Acid).

• Add Chelator First: To a known volume of your high-calcium water, add the chelating agent. A good starting point is a 1:1 molar ratio of chelator to calcium ions.[7]

• Allow for Complexation: Stir the solution for several minutes to ensure the calcium-chelator complex has formed.

• Add ATMP: Slowly add the Sodium amino-tris(methylenephosphonate) to the final desired concentration.

• Observe: Monitor for any signs of precipitation. If precipitation still occurs, incrementally increase the molar ratio of the chelating agent (e.g., 1.2:1, 1.5:1) and repeat.

Causality: Certain water-soluble polymers, such as polyacrylates or specialized copolymers, can act as dispersants.[14] They function by adsorbing onto the surface of the newly forming Ca-ATMP precipitate nuclei. This action inhibits further crystal growth and keeps the microscopic particles suspended in the solution, preventing them from agglomerating and settling as a visible precipitate.[15] Copolymers containing sulfonate groups are particularly effective at preventing precipitation with calcium.[14]

Protocol: This approach requires sourcing a suitable dispersant polymer. The evaluation would involve preparing a matrix of solutions with varying concentrations of the dispersant added to the high-calcium water before the introduction of the ATMP, similar to the jar test described in Strategy B.

Data Summary and Interpretation

Mitigation Strategy	Principle of Action	Typical Starting Point	Key Considerations
pH Optimization	Alters the charge state and solubility of the Ca-ATMP complex.[9]	Test range of pH 6.0 - 8.5.	May affect other components in the formulation. Optimal pH may be a narrow window.
Secondary Chelation	Sequesters Ca²⁺ with a more effective agent, preventing Ca-ATMP formation.[7][12]	1:1 molar ratio of chelator (e.g., EDTA) to Ca²⁺ ions.	Cost of the secondary agent. Ensure compatibility with the overall system.
Dispersant Polymers	Inhibits crystal growth and keeps micro-precipitates suspended.[14][15]	Follow manufacturer's recommendation (typically low ppm levels).	May introduce unwanted viscosity or interactions. Requires sourcing a compatible polymer.
Concentration Adjustment	Reduces reactant concentrations below the solubility product of Ca-ATMP.	Dilute the component with the highest concentration.	May not be feasible if high concentrations are required for the application.

References

• IRO Water Treatment. (n.d.). ATMP·Na4, ATMP Tetrasodium 20592 85 2. Retrieved from [Link]

• Calcium Chelating Agent. (2025). calcium chelating agent. Retrieved from [Link]

• LookChem. (n.d.). Good Price CAS 20592-85-2 | Sodium Amino-tris(methylenesulphonate) for Sale - Quotation. Retrieved from [Link]

• INTERSURFCHEM. (2025). SLES Hard Water Resistance. Retrieved from [Link]

• The Good Scents Company. (n.d.). sodium (nitrilotris(methylene)) triphosphonate, 20592-85-2. Retrieved from [Link]

• ResearchGate. (2025). How to prevent precipitation in the mineral solution formulation?. Retrieved from [Link]

• Solu-Cal. (n.d.). Calcium and Sulfur Products for Soil | Review of Chelate Technologies. Retrieved from [Link]

• Kerton Chemical. (n.d.). CAS 20592-85-2 Sodium Amino-Tris(Methylenesulphonate). Retrieved from [Link]

• Ataman Kimya. (n.d.). AMINO-TRIS-(METHYLENE-PHOSPHONIC ACID). Retrieved from [Link]

• Al-Nssirat, S. et al. (2022). Carbonate Stimulation Using Chelating Agents: Improving the Treatment Performance by Optimizing the Fluid Properties. PMC. Retrieved from [Link]

• Waterline. (2023). Chelants in water treatment: An overview. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. Retrieved from [Link]

• OECD. (n.d.). SIDS INITIAL ASSESSMENT PROFILE. Retrieved from [Link]

• Lee, T. et al. (2013).

• Jinan Future chemical Co.,Ltd. (n.d.). Sodium amino-tris(methylenesulphonate) CAS:20592-85-2. Retrieved from [Link]

• Degrémont®. (n.d.). water treatment – precipitation inhibitors. Retrieved from [Link]

• Michigan State University. (2007). CHEMICAL PRECIPITATION: WATER SOFTENING. Retrieved from [Link]

• Brewer International. (2023). Tackling Hard Water Issues in Spray Tank Mixtures. Retrieved from [Link]

• Fülöp, F. et al. (n.d.).

• Demadis, K. D. et al. (2004). SYNTHESIS, CRYSTAL STRUCTURE OF CALCIUM-AMINO- TRIS-(METHYLENE PHOSPHONATE) AND INHIBITION OF CaCO3. Retrieved from [Link]

Sources

• 1. CAS 20592-85-2: Sodium aminotris(methylenephosphonate) [cymitquimica.com]
• 2. ATMP·Na4, ATMP Tetrasodium 20592 85 2 - IRO Water Treatment [irowater.com]
• 4. CAS 20592-85-2 Sodium Amino-Tris(Methylenesulphonate) For Sale - Kerton Chemical [kerton-industry.com]
• 5. Sodium amino-tris(methylenesulphonate) | 20592-85-2 [chemicalbook.com]
• 6. 20592-85-2 CAS Manufactory [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Carbonate Stimulation Using Chelating Agents: Improving the Treatment Performance by Optimizing the Fluid Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 11. Understanding the pH Dependence of Supersaturation State—A Case Study of Telmisartan - PMC [pmc.ncbi.nlm.nih.gov]
• 12. calcium chelating agent [thinkdochemicals.com]
• 13. researchgate.net [researchgate.net]
• 14. waterlinepublication.org.uk [waterlinepublication.org.uk]
• 15. water treatment – precipitation inhibitors - Degrémont® [suezwaterhandbook.com]

Technical Support Center: Enhancing the Thermal Stability of Sodium Amino-tris(methylenesulphonate) Solutions

Welcome to the technical support center for Sodium Amino-tris(methylenesulphonate). This guide is designed for researchers, scientists, and drug development professionals to address common challenges related to the thermal stability of aqueous solutions of this compound. As direct literature on the specific thermal degradation pathways of Sodium Amino-tris(methylenesulphonate) is limited, this guide synthesizes information from analogous compounds, such as aminotris(methylenephosphonic acid) (ATMP), and fundamental principles of sulfonate chemistry to provide a robust framework for troubleshooting and improving solution stability in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected thermal stability of Sodium Amino-tris(methylenesulphonate) solutions?

A: Sodium Amino-tris(methylenesulphonate) is generally considered to have good chemical stability in aqueous solutions, particularly under neutral to slightly acidic conditions.[1] Its phosphonate analog, ATMP, is known to be stable up to 200°C. While this suggests a robust core structure, the C-S bond in the sulfonate group may be more susceptible to hydrolysis at elevated temperatures compared to the C-P bond in phosphonates. Stability is highly dependent on pH, concentration, and the presence of other ions in the solution.

Q2: What are the typical signs of thermal degradation in my solution?

A: Thermal degradation can manifest in several ways:

• pH Shift: A change in the solution's pH upon heating can indicate the formation of acidic or basic byproducts from hydrolysis.

• Precipitation: The formation of insoluble degradation products or salts may be observed as cloudiness or solid precipitate.

• Color Change: A yellowing or browning of the solution can be a sign of decomposition.

• Odor: The evolution of sulfurous or amine-like odors may indicate the breakdown of the molecule.

• Loss of Performance: For applications like scale inhibition, a decrease in efficacy after thermal cycling is a key indicator of degradation.

Q3: What primary factors influence the stability of Sodium Amino-tris(methylenesulphonate) solutions?

A: The key factors are:

• Temperature: Higher temperatures accelerate the rate of hydrolysis and other degradation reactions.

• pH: Extreme pH values (highly acidic or alkaline) are likely to catalyze the hydrolysis of the sulfonate groups. The stability of related sulfamates is shown to be pH-dependent.

• Presence of Metal Ions: Divalent and trivalent metal ions can form complexes with the molecule, which may either stabilize it or catalyze degradation, depending on the specific ion and conditions.[2][3]

• Dissolved Oxygen: For some sulfonated compounds, dissolved oxygen can contribute to oxidative degradation, especially at higher temperatures.[4]

• Presence of Other Reagents: Strong oxidizing or reducing agents can chemically alter the molecule.

Troubleshooting Guide

This section provides a question-and-answer formatted guide to address specific issues you may encounter.

Issue 1: My solution's pH drops significantly when heated above 80°C.

• Potential Cause: Acid-catalyzed hydrolysis of the methylenesulphonate groups. This would release sulfonic acid moieties, thereby lowering the pH.

• Troubleshooting Steps:

  • Confirm the pH drop: Use a calibrated pH meter to measure the pH of your solution at room temperature and at the elevated temperature.

  • Buffer the solution: Prepare your solution using a suitable buffer system that is stable at your target temperature. See Protocol 2 for selecting and testing buffers.

  • Investigate the degradation products: Consider using analytical techniques such as High-Performance Liquid Chromatography (HPLC) to separate and identify potential acidic byproducts.[5]

Issue 2: A white precipitate forms in my solution after holding it at high temperature for several hours.

• Potential Cause: This could be due to several factors:

  • The formation of an insoluble degradation product.

  • If other salts are present, the solubility of Sodium Amino-tris(methylenesulphonate) or the other salts may decrease at higher temperatures, leading to precipitation.

  • Interaction with metal ions from your vessel or other components, forming an insoluble salt.

• Troubleshooting Steps:

  • Analyze the precipitate: If possible, isolate the precipitate and analyze it using techniques like Fourier-Transform Infrared Spectroscopy (FTIR) to identify its functional groups and compare it to the parent compound.[5]

  • Test the effect of a chelating agent: Add a small amount of a strong chelating agent like EDTA to your solution. If the precipitate dissolves or does not form, it indicates that metal ion contamination is the likely cause.

  • Evaluate solution concentration: You may be operating near the solubility limit at the elevated temperature. Try performing the experiment with a more dilute solution.

Experimental Protocols for Stability Enhancement

Protocol 1: Establishing a Baseline for Thermal Stability

This protocol is designed to quantify the thermal stability of your current solution, creating a baseline against which you can measure improvements.

Objective: To determine the rate of degradation of a Sodium Amino-tris(methylenesulphonate) solution under specific thermal stress.

Materials:

• Sodium Amino-tris(methylenesulphonate)

• Deionized water or your specific solvent system

• Calibrated pH meter

• Heating block or water bath with precise temperature control

• Sealed vials (e.g., HPLC vials with screw caps)

• Optional: HPLC with a suitable column (e.g., C18) and detector (e.g., UV or MS), ion chromatography system.

Procedure:

• Prepare a stock solution of Sodium Amino-tris(methylenesulphonate) at your desired concentration.

• Measure and record the initial pH and appearance of the solution.

• Aliquot the solution into several sealed vials.

• Place the vials in the heating block set to your target temperature (e.g., 90°C).

• At predetermined time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove one vial and allow it to cool to room temperature.

• For each time point, measure and record the pH and any changes in appearance (color, clarity).

• (Optional) Analyze the sample using HPLC or another suitable analytical method to quantify the concentration of the parent compound remaining.[5][6]

• Plot the concentration of the parent compound or the change in pH versus time to establish the degradation kinetics.

Protocol 2: Investigating the Effect of pH on Thermal Stability

This protocol will help you identify the optimal pH range for the thermal stability of your solution.

Objective: To assess the thermal stability of Sodium Amino-tris(methylenesulphonate) solutions across a range of initial pH values.

Materials:

• All materials from Protocol 1.

• Dilute solutions of a non-reactive acid (e.g., HCl) and base (e.g., NaOH).

• A selection of buffers stable at your target temperature (e.g., phosphate, borate, or a robust organic buffer like Tris).[4][7]

Procedure:

• Prepare several batches of your Sodium Amino-tris(methylenesulphonate) stock solution.

• Adjust the initial pH of each batch to a different value (e.g., 4, 5, 6, 7, 8, 9) using the dilute acid or base. Alternatively, prepare the solutions in the different buffer systems.

• For each pH-adjusted or buffered solution, perform the thermal stability test as described in Protocol 1 .

• Compare the degradation rates at each pH.

• Plot the degradation rate constant (if calculated) versus pH to visualize the pH-stability profile.

Protocol 3: Screening for Potential Stabilizers

This protocol guides you through testing different classes of additives for their ability to improve thermal stability.

Objective: To identify effective stabilizers for Sodium Amino-tris(methylenesulphonate) solutions at elevated temperatures.

Potential Stabilizers and Their Rationale:

Stabilizer Class	Examples	Proposed Mechanism of Action
Antioxidants	Butylated hydroxytoluene (BHT), Ascorbic acid, Tris(hydroxymethyl)aminomethane (Tris)	Scavenge free radicals and inhibit oxidative degradation pathways.[4][8] Tris has also been shown to stabilize proteins and peptides.[4]
Metal Chelators	Ethylenediaminetetraacetic acid (EDTA), Diethylenetriaminepenta(methylenephosphonic acid) (DTPMP)	Sequester trace metal ions that can catalyze hydrolysis or oxidation reactions.[2][6]

| pH Buffers | Phosphate buffer, Tris buffer | Maintain the optimal pH identified in Protocol 2, preventing acid or base-catalyzed hydrolysis.[4][7] |

Procedure:

• Prepare a batch of your Sodium Amino-tris(methylenesulphonate) solution at the optimal pH identified in Protocol 2 .

• Divide the solution into several aliquots. Keep one as a control (no additive).

• To the other aliquots, add one of the potential stabilizers at a low concentration (e.g., 0.1% w/v).

• Perform the thermal stability test as described in Protocol 1 for the control and each of the stabilizer-containing solutions.

• Compare the degradation rates of the solutions with stabilizers to the control. A significantly lower degradation rate indicates a positive effect.

Visualizations

Caption: Troubleshooting workflow for thermal instability.

Caption: Experimental workflow for improving solution stability.

References

• Analytical Methods. (n.d.). Retrieved from [Link]

• AMINO-TRIS-(METHYLENE-PHOSPHONIC ACID). (n.d.). Ataman Kimya. Retrieved from [Link]

• Analytical Methods for the Degradation of Phytoconstituents. (2021, November 15). Retrieved from [Link]

• Rapid Determination of Aminotris(Methylenephosphonic Acid) in Water by Ultraviolet Photooxidation. (n.d.). ResearchGate. Retrieved from [Link]

• Sodium Amino-tris(methylenesulphonate) - Cas No: 15475-73-9. (n.d.). Tradeindia. Retrieved from [Link]

• Solvent effects on kinetics of hydrolysis reactions in supercritical water. (n.d.). Tohoku University. Retrieved from [Link]

• Synthesis and hydrolysis of atmospherically relevant monoterpene-derived organic nitrates. (n.d.). PMC. Retrieved from [Link]

• Sunlight Degradation of the Aminophosphonate Diethylenetriamine Penta-(Methylenephosphonic Acid). (2022, April 1). MDPI. Retrieved from [Link]

• SIDS Initial Assessment Profile. (n.d.). Retrieved from [Link]

• A Mechanistic Insight into the Molecular Mechanism of the Thermal Decomposition of Nitroalkyl Phosphates: MEDT Computational Study. (2025, November 25). MDPI. Retrieved from [Link]

• Analytical Methods. (n.d.). Agency for Toxic Substances and Disease Registry | ATSDR. Retrieved from [Link]

• Use of tris (hydroxymethyl) aminomethane for the stabilization of peptides, polypeptides and proteins. (n.d.). Google Patents.

• Kinetics and Mechanism for Hydrolysis of α-Amino Acid Esters in Mixed Ligand Complexes with Zn(II)–Nitrilo-tris(methyl phosphonic Acid). (n.d.). ResearchGate. Retrieved from [Link]

• The thermal decomposition of sodium nitrate and the effects of several oxides on the decomposition. (n.d.). SciSpace. Retrieved from [Link]

• Application Note — Thermal-Aqueous Deprotection of 5′-Trityl Amino Modifiers. (n.d.). Glen Report. Retrieved from [Link]

• Kinetics and mechanism of the thermal decomposition of sodium percarbonate: role of the surface product layer. (2013, March 7). PubMed. Retrieved from [Link]

• Thermofluor-Based Optimization Strategy for the Stabilization of Recombinant Human Soluble Catechol-O-Methyltransferase. (2022, October 14). MDPI. Retrieved from [Link]

• The Effects of Alkali and Temperature on the Hydrolysis Rate of N-methylpyrrolidone. (n.d.). Semantic Scholar. Retrieved from [Link]

• Interactions of TRIS [tris(hydroxymethyl)aminomethane] and related buffers with peptide backbone: Thermodynamic characterization. (n.d.). ResearchGate. Retrieved from [Link]

• Synergistic Effects of Antioxidant Blends: A Comparative Study on Oxidative Stability of Lipids in Feed Matrices. (2025, August 10). MDPI. Retrieved from [Link]

• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. (n.d.). Arkivoc. Retrieved from [Link]

• Effect of solubilization with surfactant on the antioxidant activity of ellagic acid. (n.d.). Retrieved from [Link]

• Oxidative Stability of Sunflower Oil: Effect of Blending with an Oil Extracted from Myrtle Liqueur By-Product. (2025, February 28). MDPI. Retrieved from [Link]

• Effects of antioxidants on the stability of β-Carotene in O/W emulsions stabilized by Gum Arabic. (n.d.). PMC. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Page loading... [guidechem.com]
• 3. CAS 20592-85-2: Sodium aminotris(methylenephosphonate) [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. ijmr.net.in [ijmr.net.in]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. ES2442223T3 - Use of tris (hydroxymethyl) aminomethane for the stabilization of peptides, polypeptides and proteins - Google Patents [patents.google.com]

resolving compatibility issues between Sodium amino-tris(methylenesulphonate) and biocides

Welcome to the Advanced Troubleshooting Guide for researchers and drug development professionals managing critical water systems (e.g., cooling towers, RO pre-treatment, and bioprocessing utilities).

Sodium amino-tris(methylenesulphonate)—more accurately known chemically as Sodium amino-tris(methylenephosphonate) (ATMP-Na₄) —is a highly effective threshold antiscalant. However, its structural reliance on tertiary amine and phosphonate groups makes it highly susceptible to adverse interactions with both oxidizing and non-oxidizing biocides. This guide provides field-proven methodologies to diagnose, resolve, and prevent these compatibility failures.

Troubleshooting Guide 1: Oxidative Degradation by Halogenated Biocides

The Mechanism of Failure

When ATMP-Na₄ is exposed to strong oxidizing biocides (such as hypobromite, hypochlorite, or chlorine dioxide), the biocide electrophilically attacks the lone pair of electrons on the central nitrogen atom. This initiates a radical or hydrolytic cleavage of the N-C-P bond[1]. The consequence is twofold:

• Loss of Scale Inhibition: The active ATMP molecule is destroyed.

• Secondary Scaling: The degradation releases orthophosphate ( PO43−​ ), which rapidly reacts with calcium in the water matrix to precipitate as highly insoluble calcium phosphate scale[2].

Quantitative Degradation Data

The kinetics of this degradation are highly dependent on system temperature and residence time.

Table 1: Oxidative Degradation of ATMP by Hypobromite [3]

Temperature	Time (Minutes)	Biocide Environment	Approx. ATMP Degradation (%)	System Consequence
25°C	1000	Excess Hypobromite	~20%	Gradual orthophosphate accumulation

| 43°C | 1000 | Excess Hypobromite | >25% | Rapid orthophosphate accumulation; High scaling risk |

Degradation Pathway Visualization

Fig 1: Oxidative degradation of ATMP leading to calcium phosphate scaling.

Protocol A: Self-Validating Orthophosphate Reversion Assay

Use this protocol to quantify the oxidative degradation of ATMP-Na₄ by your specific biocide regime.

Causality & Logic: By measuring the appearance of orthophosphate, we directly quantify antiscalant loss. Quenching the reaction with sodium thiosulfate is a critical self-validating step; failing to do so allows the residual oxidant to bleach the colorimetric reagents, yielding false-negative degradation results.

• Baseline Establishment: Sample 100 mL of synthetic system water containing your target concentration of ATMP-Na₄ (e.g., 10 ppm). Measure the baseline orthophosphate using the ascorbic acid/molybdate colorimetric method (absorbance at 880 nm).

• Oxidant Exposure: Dose the oxidizing biocide to achieve your target free halogen residual (e.g., 1.0 ppm). Incubate at the exact operational temperature (e.g., 43°C), as kinetics accelerate significantly with heat[3].

• Reaction Quenching (Critical Step): At predefined time intervals (1h, 4h, 24h), extract a 10 mL aliquot and immediately add 0.1 mL of 0.1 N Sodium Thiosulfate ( Na2​S2​O3​ ). Why: This instantly halts oxidative degradation and protects the downstream colorimetric reagents.

• Colorimetric Development: Add the molybdate reagent to the quenched sample. Wait 10 minutes for the phosphomolybdate complex to reduce to molybdenum blue.

• Validation: An increase in absorbance relative to the baseline confirms ATMP degradation. If degradation exceeds 10% within the system's half-life, the biocide and ATMP are incompatible.

Troubleshooting Guide 2: Electrostatic Co-Precipitation with Cationic Biocides

The Mechanism of Failure

ATMP-Na₄ is a highly anionic polyelectrolyte at neutral to alkaline pH due to its multiple deprotonated phosphonate groups. When mixed with cationic non-oxidizing biocides—such as Quaternary Ammonium Compounds (QUATs) or Tetrakis(hydroxymethyl)phosphonium sulfate (THPS)—electrostatic coacervation occurs[4]. This polyanion-polycation interaction forms an insoluble complex, stripping both the biocide and the antiscalant from the water phase.

Mitigation Workflow

Fig 2: Dosing workflow to prevent electrostatic precipitation with cationic biocides.

Protocol B: Turbidimetric Jar Test for Electrostatic Compatibility

Use this protocol to detect polyanion-polycation coacervation before it fouls your system.

Causality & Logic: Electrostatic precipitation can be instantaneous or kinetically delayed depending on the ionic strength of the water matrix. This protocol uses nephelometry to detect the onset of phase separation before macroscopic precipitation occurs.

• Matrix Preparation: Fill a 1 L beaker with your specific system water. Adjust the pH and temperature to operational setpoints.

• Antiscalant Dosing: Add ATMP-Na₄ to the maximum expected system concentration (e.g., 20 ppm). Stir at 100 RPM. Record the baseline turbidity in Nephelometric Turbidity Units (NTU).

• Biocide Titration: Slowly titrate the cationic biocide (e.g., Benzalkonium chloride or THPS) into the vortex.

• Continuous Monitoring (Critical Step): Monitor the NTU continuously for 60 minutes.

• Validation: A spike of >2.0 NTU above baseline indicates electrostatic incompatibility. Self-Validation Check: To confirm the precipitate is an electrostatic complex and not mineral scale, add 5 ppm of a polyacrylate dispersant; if the turbidity clears, the precipitation was a reversible polyanion-polycation complex.

Frequently Asked Questions (FAQs)

Q: Why did my cooling system suddenly develop calcium phosphate scale after shock-dosing chlorine? A: Shock-dosing introduces a high concentration of free halogens. These oxidants rapidly cleave the N-C-P bonds in ATMP, reverting the phosphonate into inorganic orthophosphate. In the presence of calcium, this immediately precipitates as calcium phosphate scale[2].

Q: Can I use THPS (Tetrakis hydroxymethyl phosphonium sulphate) with ATMP? A: Proceed with extreme caution. THPS exhibits cationic surfactant-like properties[5]. Because ATMP is highly anionic, the two can form an insoluble precipitate. If both must be used, employ sequential dosing (allowing one to circulate and deplete before adding the other) or utilize a strong polymeric dispersant to keep the complex soluble.

Q: Is there a more halogen-stable alternative to ATMP if I must use continuous chlorination? A: Yes. Consider transitioning to PBTC (2-Phosphonobutane-1,2,4-tricarboxylic acid). Unlike ATMP, PBTC lacks the vulnerable amine nitrogen atom, making it virtually stable against oxidative degradation by chlorine and bromine[2].

Sources

• 1. chemistry.uoc.gr [chemistry.uoc.gr]
• 2. chemistry.uoc.gr [chemistry.uoc.gr]
• 3. (PDF) Chemistry of Organophosphonate Scale Growth Inhibitors: 4. Stability of Amino–tris–Methylene Phosphonate Towards Oxidizing Biocides. [academia.edu]
• 4. utpedia.utp.edu.my [utpedia.utp.edu.my]
• 5. Tetrakis Hydroxymethyl Phosphonium Sulphate (THPS) Use Guide 2019 - IRO Water Treatment [irowater.com]

Technical Support Center: Troubleshooting Baseline Drift in Sodium Amino-tris(methylenesulphonate) Analysis

Welcome to the Advanced Chromatography Support Center. Sodium amino-tris(methylenesulphonate)—widely recognized in analytical chemistry as the tetrasodium salt of amino-tris(methylenephosphonic acid) or ATMP·Na4 (CAS 20592-85-2)[1]—presents significant chromatographic challenges. As a highly polar, nitrogenous polyphosphonate lacking a strong UV chromophore, it requires specialized detection modalities. Analysts frequently encounter severe baseline drift during its analysis. As a Senior Application Scientist, I have designed this guide to address the root causes of baseline instability: stationary phase equilibration deficits, working electrode fouling, and parasitic metal chelation.

📊 Quantitative Summary of Baseline Drift Mechanisms

Detection Modality	Primary Cause of Baseline Drift	Mechanistic Causality	Troubleshooting Intervention
HPLC-UV (Ion-Pairing)	Gradient-induced absorbance shift	Ion-pairing reagents (e.g., TFA) absorb UV light; gradient changes alter the background absorbance dynamically.	Balance IPR concentration in Mobile Phases A and B; equilibrate for >60 column volumes.
IC-Amperometry	Working electrode fouling	Analyte precipitates or sorbs onto the gold working electrode, continuously altering its catalytic surface area.	Transition from constant amperometry to Integrated Pulsed Amperometric Detection (IPAD).
IC-Conductivity	pH and conductivity background shifts	Steep NaOH gradients drastically alter baseline conductivity and pH, overwhelming the detector.	Use an isocratic NaOH background combined with a Sodium Acetate (NaOAc) elution gradient.
All Systems	Hardware metal chelation	ATMP chelates Fe from stainless steel, causing micro-leaks, pressure drops, and continuous analyte loss.	Passivate the system with HNO3; replace fluidic pathways with PEEK components.

🔍 Frequently Asked Questions (FAQs)

Q1: I am using Ion Chromatography (IC) with constant working potential amperometry. Why does my baseline drift continuously upwards while background noise increases? A1: This is a classic symptom of electrode fouling. Aminophosphonates and sulfonates like ATMP strongly sorb or precipitate onto the gold working electrode during the oxidation process[2]. Under a constant working potential, this accumulation continuously alters the electrode's active surface area and catalytic efficiency, manifesting as an uncontrollable baseline drift and signal degradation. Solution: You must transition to[2]. IPAD applies a repetitive potential sequence that includes a highly positive cleaning pulse to oxidatively strip sorbed analytes, followed by a negative pulse to reduce the gold oxide layer. This restores a pristine electrode surface for every measurement cycle, locking the baseline in place.

Q2: My HPLC-UV method relies on Ion-Pairing Reagents (e.g., TBAOH or TFA). The baseline drifts significantly during the gradient. How can I stabilize it? A2: Ion-pairing reagents (IPRs) dynamically modify the stationary phase. Because IPRs are in constant equilibrium between the mobile and stationary phases, any gradient change disrupts this equilibrium. Furthermore, solvents like TFA absorb UV light strongly at low wavelengths (e.g., 210–214 nm); as the gradient increases the organic fraction, the baseline shifts proportionally[3]. Solution: First, ensure you are equilibrating the column with at least 60 column volumes of the mobile phase, as IPC methods require significantly longer equilibration than standard reversed-phase HPLC[4]. Second, blend the IPR into both Mobile Phase A and B at identical concentrations to maintain a constant background UV absorbance throughout the gradient run.

Q3: We switched to a NaOH concentration gradient in IC to improve peak shape, but the baseline shifted dramatically. Why? A3: Hydroxide ions are the primary eluent in many IC mechanisms, but a steep NaOH gradient inherently changes the background conductivity and pH. Electrochemical and conductivity detectors are highly sensitive to these shifts, resulting in massive baseline drift[2]. Solution: Keep the NaOH concentration constant (e.g., 15 mM) to maintain a stable pH background, and drive the elution using a sodium acetate (NaOAc) concentration gradient instead. This decoupled approach eliminates the pH-induced baseline shift while providing the ionic strength needed to elute strongly retained polyphosphonates[2].

Q4: How does metal chelation in the HPLC hardware contribute to baseline instability? A4: ATMP is an aggressive chelator. If your system uses standard stainless steel components, ATMP will strip iron (Fe) and other transition metals from pump heads, check valves, and frits[5]. This creates micro-leaks in the pump due to salt precipitation and corrosion, leading to pressure fluctuations and baseline noise[5]. Furthermore, it causes the formation of ATMP-Fe complexes that elute unpredictably as ghost peaks. Solution: Utilize a fully bioinert (PEEK or titanium) fluidic pathway. If using a legacy system, passivate the system with nitric acid and install a post-pump PEEK pulse damper to trap leaking iron[5].

🔬 Self-Validating Experimental Protocols

Protocol 1: System Passivation and Metal-Free Conversion

Objective: Eliminate baseline noise and peak tailing caused by ATMP-iron chelation within the HPLC fluidic pathway. Causality: Removing transition metals prevents the analyte from irreversibly binding to the hardware and stops corrosion-induced pressure micro-leaks.

• Solvent Flush: Remove the analytical column. Flush the entire HPLC system with HPLC-grade water for 30 minutes at 1.0 mL/min.

• Acid Passivation: Flush the system with 30% Nitric Acid (HNO3) at 1.0 mL/min for 60 minutes. (Caution: Ensure the detector flow cell is disconnected if it is not compatible with strong acids).

• Neutralization: Flush with HPLC-grade water until the effluent pH is strictly neutral (approximately 60 minutes).

• Hardware Replacement: Replace all stainless steel capillaries, frits, and sample loops with PEEK (Polyetheretherketone) alternatives.

• Validation Check: Reinstall the column. Inject a 10 µg/mL ATMP standard. Monitor the baseline for 20 minutes. A stable baseline with a peak area Relative Standard Deviation (RSD) of <2% over 5 replicate injections confirms successful passivation and the absence of metal-induced analyte loss.

Protocol 2: Optimized IC-IPAD Method for Baseline Stability

Objective: Prevent baseline drift caused by electrode fouling and pH shifts during Ion Chromatography. Causality: Employing a cleaning waveform prevents analyte precipitation on the electrode, while an isocratic pH background stabilizes the detector response.

• Detector Setup: Configure the electrochemical detector for Integrated Pulsed Amperometric Detection (IPAD) using a gold working electrode and an Ag/AgCl reference electrode.

• Waveform Programming: Program a multi-step potential waveform:

  • Detection potential: +0.1 V

  • Oxidative cleaning pulse: +2.0 V (to strip sorbed ATMP)

  • Reductive pulse: -0.8 V (to reduce gold oxides).

• Mobile Phase Preparation: Prepare Eluent A (15 mM NaOH) and Eluent B (15 mM NaOH + 0.5 M Sodium Acetate).

• Equilibration: Pump 100% Eluent A until the baseline drift stabilizes to < 10 nA/hour.

• Validation Check: Run a blank gradient from 0% to 100% Eluent B. The baseline drift must remain negligible (< 5% deviation from the starting current) throughout the entire NaOAc gradient run, validating the method's stability.

🗺️ Troubleshooting Logic Visualization

Caption: Logical troubleshooting workflow for resolving baseline drift in ATMP analysis.

📚 References

• Kerton Chemical. "CAS 20592-85-2 Sodium Amino-Tris(Methylenesulphonate)". Kerton Industry.1

• Separation Science. (2024). "Why Your HPLC Baseline Drifts—And How to Stop It". Separation Science. 3

• Phenomenex. "HPLC Troubleshooting Mini Guide - Baseline Issues". Phenomenex. 4

• Röhnelt, A.M., et al. (2025). "Green quantification of amino(poly)phosphonates using ion chromatography coupled to integrated pulsed amperometric detection". Analytical and Bioanalytical Chemistry.2

• Benchchem. "Application Notes and Protocols for HPLC-Based Purity Analysis of Ethylenediaminetetra(methylenephosphonic acid) (EDTMP)". Benchchem.

Sources

• 1. CAS 20592-85-2 Sodium Amino-Tris(Methylenesulphonate) For Sale - Kerton Chemical [kerton-industry.com]
• 2. Green quantification of amino(poly)phosphonates using ion chromatography coupled to integrated pulsed amperometric detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sepscience.com [sepscience.com]
• 4. phenomenex.com [phenomenex.com]
• 5. researchgate.net [researchgate.net]

overcoming matrix interference in Sodium amino-tris(methylenesulphonate) detection

Welcome to the Technical Support Center for analytical troubleshooting. As a Senior Application Scientist, I have designed this guide to address the complex analytical challenges associated with Sodium amino-tris(methylenesulphonate) .

Nomenclature Note: In commercial and industrial water treatment contexts, "Sodium amino-tris(methylenesulphonate)" is widely used as a synonymous trade designation for Sodium Aminotris(methylenephosphonate) (ATMP·Na4) (CAS 20592-85-2). Because the active functional groups driving both its anti-scaling properties and its analytical interferences are phosphonates ( PO32−​ ), the analytical troubleshooting methodologies below apply the principles of organophosphonate chemistry.

🔬 Frequently Asked Questions (FAQs)

Q1: Why am I seeing massive over-quantification of phosphate when using the Molybdenum Blue (MB) method for ATMP·Na4 samples? The Causality: The Molybdenum Blue method relies on the formation of a phosphomolybdate complex that absorbs at 710 nm and 880 nm. However, if intact ATMP·Na4 is present in your matrix, it acts as an active interferent. The organophosphonate interacts directly with the molybdate reagent, forming a new heteropoly blue species that shifts the absorption maximum ( λmax​ ) to approximately 760 nm[1]. This spectral shift artificially inflates absorbance readings at the standard wavelengths, leading to phosphate over-quantification by up to 240%[1]. The Solution: You must completely cleave the C-P bonds prior to reagent addition. Implement a rapid UV/persulfate photooxidation step (see Protocol 1) to convert all ATMP into orthophosphate, eliminating the spectral interference[2].

Q2: My ATMP·Na4 signal completely disappears during LC-ESI-MS/MS analysis of cooling water. Is the column degrading? The Causality: Your column is likely fine, but your matrix is causing severe ion suppression. Cooling water and tap water contain high concentrations of bivalent cations (e.g., Ca2+ , Mg2+ ). ATMP is a powerful chelating agent; it complexes with these cations in the sample matrix. When injected, these complexes cause strong retention and precipitation on the Hydrophilic Interaction Liquid Chromatography (HILIC) column, and the remaining salts cause complete signal suppression in the Electrospray Ionization (ESI) source[3]. The Solution: Implement a pre-column sample clean-up using a strong Cation Exchange Resin (CER) to strip the bivalent cations from the matrix[3].

Q3: Can I quantify intact ATMP·Na4 directly without using Mass Spectrometry or hazardous derivatization reagents? The Causality: ATMP lacks a strong chromophore, making direct UV detection impossible without pre-column complexation (which introduces its own matrix issues). The Solution: Yes. You can use Ion Chromatography coupled to Integrated Pulsed Amperometric Detection (IC-IPAD). By utilizing a combined NaOH and sodium acetate ( NaOAc ) gradient, you can separate ATMP from high-chloride/sulfate backgrounds and detect it directly via the oxidation of its amine group at the electrode[4].

📊 Matrix Interference & Validated Solutions Summary

Analytical Method	Primary Matrix Interference	Mechanistic Causality	Validated Solution
Molybdenum Blue (UV-Vis)	Intact Organophosphonates (ATMP)	ATMP forms a complex with molybdate, shifting λmax​ to 760 nm, causing severe over-quantification[1].	Complete UV/Persulfate photooxidation prior to reagent addition[2].
LC-ESI-MS/MS	Bivalent Cations ( Ca2+ , Mg2+ )	Cations complex with ATMP's polar groups, causing column precipitation and ESI ion suppression[3].	Pre-column Cation Exchange Resin (CER) clean-up with ammonium acetate buffer[3].
Ion Chromatography (IC)	High Anionic Background ( Cl− , SO42−​ )	High salinity overloads the column, co-eluting with target polyphosphonate peaks.	IC-IPAD utilizing a combined NaOH and NaOAc gradient[4].

🧪 Step-by-Step Experimental Protocols

Protocol 1: UV-Persulfate Digestion for Total Phosphorus (MB Method)

Purpose: To eliminate intact ATMP spectral interference by converting all organophosphonates to orthophosphate ( PO43−​ ). This protocol is self-validating; a successful run will show no absorption peak at 760 nm.

• Sample Preparation: Dilute the aqueous sample so the expected phosphorus concentration falls within the 0.2–50 mg P L−1 linear range[2].

• Oxidant Addition: Add sodium persulfate to the sample to achieve a final concentration of 1.0 g/L. (Causality: Persulfate acts as the primary radical source for the cleavage of the highly stable C-P bonds).

• Photooxidation: Expose the sample to UV digestion for exactly 8 minutes. pH control is not strictly necessary, as radical generation remains efficient across typical natural water pH ranges (6–9)[2].

• Colorimetric Development: Add the standard ascorbic acid and ammonium molybdate reagents to the digested sample.

• Quantification: Measure absorbance at 880 nm. Compare against a standard orthophosphate calibration curve.

Protocol 2: Cation Exchange Resin (CER) Clean-up for LC-ESI-MS/MS

Purpose: To remove bivalent cations that cause ion suppression without irreversibly binding the highly polar ATMP analyte to the resin.

• Resin Preparation: Pack a solid-phase extraction (SPE) cartridge with Dowex 50WX8 strong cation exchange resin. Condition thoroughly with ultra-pure water (UPW).

• Sample Buffering (Critical Step): Add ammonium acetate ( NH4​COOCH3​ ) to the sample to reach a concentration of 1000 mg/L. (Causality: Ammonium ions have a smaller ionic radius and compete effectively with ATMP for hydrogen exchange sites on the resin. This prevents the protonation and irreversible retention of the phosphonate on the column[3]).

• Sample Loading: Pass the buffered sample through the CER cartridge at a controlled flow rate of 1 mL/min.

• Elution: Collect the eluate. The interfering Ca2+ and Mg2+ are retained on the resin, while the ATMP passes through.

• Analysis: Inject the eluate directly into the LC-ESI-MS/MS using a concave water/acetonitrile gradient with increasing ammonium formate (10 mM to 50 mM)[5].

🗺️ Analytical Decision Workflow

Decision tree for overcoming matrix interference in ATMP·Na4 detection based on analytical goals.

📚 References

• Rapid Determination of Aminotris(Methylenephosphonic Acid) in Water by Ultraviolet Photooxidation ResearchGate

• Rapid sample clean-up procedure for aminophosphonate determination by LC/MS analysis UCC IR / Talanta

• Detecting traces of phosphonates Wiley Analytical Science

• Limitations of the molybdenum blue method for phosphate quantification in the presence of organophosphonates ResearchGate / Analytical and Bioanalytical Chemistry

• Green quantification of amino(poly)phosphonates using ion chromatography coupled to integrated pulsed amperometric detection PMC / National Institutes of Health

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ir.ucc.edu.gh [ir.ucc.edu.gh]
• 4. Green quantification of amino(poly)phosphonates using ion chromatography coupled to integrated pulsed amperometric detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]

Reference Data & Comparative Studies

The Definitive Guide to Calcium Carbonate Scale Inhibition: Sodium Amino-Tris(Methylenesulphonate) vs. EDTA

Calcium carbonate (CaCO₃) scaling is a critical flow assurance and heat transfer challenge across industrial water systems, reverse osmosis (RO) membranes, and pharmaceutical manufacturing. Selecting the correct chemical intervention requires a deep understanding of crystallization kinetics and coordination chemistry.

This guide objectively compares two fundamentally different chemical approaches: Sodium amino-tris(methylenesulphonate) —widely recognized in industrial nomenclature as the organophosphonate ATMP·Na₄ (CAS 20592-85-2)[1]—and EDTA (Ethylenediaminetetraacetic acid), a classical aminopolycarboxylic chelating agent.

Mechanistic Causality: Thermodynamic vs. Kinetic Inhibition

To understand why these two agents perform differently in the field, we must examine the causality behind their molecular interactions with calcium ions.

EDTA: Thermodynamic Inhibition (Chelation)

EDTA operates via stoichiometric chelation. It acts as a hexadentate ligand, wrapping around free Ca²⁺ ions in a strict 1:1 molar ratio to form a highly stable, water-soluble complex.

• The Causality: By sequestering free Ca²⁺, EDTA artificially lowers the ion concentration below the supersaturation limit. This thermodynamically prevents CaCO₃ nucleation from ever occurring. However, because the reaction is stoichiometric, massive dosages are required to treat high-hardness water.

Sodium Amino-Tris(Methylenesulphonate) (ATMP·Na₄): Kinetic Inhibition

ATMP·Na₄ operates via the "Threshold Effect" [2]. It does not sequester bulk calcium. Instead, at highly sub-stoichiometric concentrations (often 100 to 1000 times lower than the scaling ion concentration), the negatively charged phosphonate groups selectively adsorb onto the active growth sites of newly formed CaCO₃ micro-nuclei.

• The Causality: This targeted adsorption disrupts the regular, ordered growth of the crystal lattice—a phenomenon known as lattice distortion [3]. The resulting crystals are forced into porous, fragile polymorphs (such as vaterite) rather than hard calcite. These distorted micro-crystals repel each other and remain suspended in the bulk fluid, preventing hard scale deposition[2].

Mechanistic pathways of CaCO3 scale inhibition: EDTA chelation vs. ATMP·Na4 lattice distortion.

Experimental Validation: Self-Validating Protocol

To objectively evaluate scale inhibitors, the industry relies on standardized static bottle tests. The protocol below is adapted from the4[4], which acts as a self-validating system by utilizing uninhibited blanks to cancel out systemic brine preparation errors.

Step-by-Step Methodology

• Synthetic Brine Preparation: Prepare a Calcium-containing brine (e.g., 11.10 g/L CaCl₂·2H₂O) and a Bicarbonate-containing brine to simulate worst-case supersaturation conditions[4].

• Inhibitor Dosing: Pipette the desired concentration of ATMP·Na₄ (e.g., 1–10 mg/L) or EDTA into test cells. Prepare duplicate blank cells with no inhibitor.

• Thermal Incubation: Mix the brines in the test cells and incubate in an oven at 71°C for 24 hours. Causality: CaCO₃ exhibits inverse solubility; heating accelerates precipitation, creating a rigorous stress test.

• Cooling & Filtration: Remove cells, cool to 25°C, and filter through a 0.45 µm membrane. Causality: Filtration separates the distorted, precipitated micro-crystals from the truly soluble (inhibited) Ca²⁺ ions.

• Titration: Determine the remaining soluble calcium ion concentration in the filtrate using standard EDTA titration[2].

• Calculation: Calculate Inhibition Efficiency (IE%) using the formula: IE (%) =[(Ca_inhibited - Ca_blank) / (Ca_initial - Ca_blank)] × 100

Self-validating NACE TM0374 experimental workflow for evaluating scale inhibition efficiency.

Quantitative Data Comparison

The following table summarizes the expected CaCO₃ Inhibition Efficiency (IE%) based on standard high-hardness static tests[5][6].

Inhibitor	Dosage (mg/L)	Primary Mechanism	CaCO₃ Inhibition Efficiency (IE%)
EDTA	5	Chelation	< 1.0%
EDTA	50	Chelation	~ 5.0%
EDTA	3000*	Chelation	> 99.0%
ATMP·Na₄	1	Threshold Effect	~ 40.0%
ATMP·Na₄	5	Threshold Effect	~ 90.0%
ATMP·Na₄	10	Threshold Effect	> 95.0%

*Note: The required EDTA dosage scales linearly with the initial Ca²⁺ concentration. 3000 mg/L is an illustrative stoichiometric requirement for a heavily supersaturated brine, highlighting its inefficiency for continuous dosing.

Field-Proven Insights & Application Strategy

As a drug development professional or application scientist, selecting between these two chemicals dictates both process viability and operational cost:

• When to use Sodium amino-tris(methylenesulphonate) (ATMP·Na₄): ATMP·Na₄ is the gold standard for continuous injection in dynamic environments (e.g., cooling towers, oilfield reinjection, and RO membrane pretreatment)[]. Because it operates via the threshold effect, a minimal dosage (1–20 ppm) provides massive scale protection, making it highly cost-effective. Furthermore, it exhibits excellent thermal stability, resisting decomposition at elevated temperatures[3].

• When to use EDTA: EDTA is economically unviable for continuous scale inhibition due to the massive volumes required. However, it is the superior choice for offline chemical cleaning (descaling) to dissolve existing CaCO₃ blockages. It is also preferred in specific pharmaceutical formulations where absolute sequestration of trace divalent cations is a strict regulatory requirement to prevent drug degradation.

References

• Kerton Chemical. "CAS 20592-85-2 Sodium Amino-Tris(Methylenesulphonate)." 1

• BenchChem. "Application Notes and Protocols for Disodium Phosphonate as a Scale Inhibitor in Laboratory Experiments." 2

• NACE International / Scribd. "NACE TM0374-2016 Scale Inhibitor Tests."4

• MDPI. "Calcium Carbonate Scale Inhibition with Ultrasonication and a Commercial Antiscalant." 5

• ResearchGate. "Unraveling the Effects of Concentration and Temperature on the Molecular Dynamics Adsorption of a Phosphonic Acid Scale Inhibitor."3

Sources

• 1. CAS 20592-85-2 Sodium Amino-Tris(Methylenesulphonate) For Sale - Kerton Chemical [kerton-industry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. Calcium Carbonate Scale Inhibition with Ultrasonication and a Commercial Antiscalant [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Phosphonate and Sulphonate-Based Chelants: ATMP Free Acid vs. Sodium Amino-tris(methylenesulphonate)

This guide provides a detailed comparative analysis of two distinct types of chelating and scale-inhibiting agents: the well-established phosphonate-based aminotris(methylenephosphonic acid) (ATMP) and the sulphonate-based Sodium amino-tris(methylenesulphonate). While ATMP is a widely utilized and extensively documented compound in industrial water treatment and other applications, Sodium amino-tris(methylenesulphonate) represents a less common, sulphonated analogue. This comparison will delve into their fundamental chemical properties, mechanisms of action, and relative performance in key applications, supported by established experimental data for ATMP and theoretical and analogous data for its sulphonated counterpart.

The primary objective is to offer researchers, scientists, and drug development professionals a comprehensive understanding of the nuanced differences between these two classes of compounds, thereby enabling informed decisions in the selection and application of appropriate chelation and scale inhibition technologies. We will explore their efficacy in preventing mineral scale deposition, their metal ion chelation capabilities, and their stability under various operational conditions.

Introduction to the Compounds

1.1. Aminotris(methylenephosphonic acid) (ATMP) Free Acid

ATMP is an organophosphonate that is a nitrogenous acid. It is known for its excellent chelation, low threshold inhibition, and lattice distortion properties. As a result of its good chemical stability and low toxicity, it is widely used in industrial water treatment, oilfields, and as a cleaning agent in various industries. ATMP's ability to form stable complexes with a wide range of metal ions, particularly those of alkaline earth metals like calcium and magnesium, makes it a highly effective scale inhibitor.

1.2. Sodium Amino-tris(methylenesulphonate)

Sodium amino-tris(methylenesulphonate) is a sulphonated analogue of ATMP. While not as commercially prevalent as ATMP, its structure suggests similar chelating and scale-inhibiting functionalities. The presence of sulphonate groups (-SO₃H) instead of phosphonate groups (-PO₃H₂) is the key differentiator, which significantly influences its performance characteristics, particularly its solubility, thermal stability, and interaction with mineral surfaces. Sulphonated polymers and smaller molecules are also utilized in water treatment for their dispersant and scale-inhibiting properties.

Comparative Data and Properties

The following table summarizes the key properties and performance characteristics of ATMP free acid and provides expected properties for Sodium amino-tris(methylenesulphonate) based on the general behavior of sulphonated compounds.

Property	Aminotris(methylenephosphonic acid) (ATMP)	Sodium amino-tris(methylenesulphonate) (Expected)
Chemical Formula	C₃H₁₂NO₉P₃	C₃H₈NNa₃O₉S₃
Molecular Weight	299.05 g/mol	387.23 g/mol
Functional Group	Phosphonic Acid (-PO₃H₂)	Sulphonic Acid (-SO₃Na)
Calcium Carbonate Scale Inhibition	Excellent	Good to Excellent
Calcium Sulphate Scale Inhibition	Good	Excellent
Iron Oxide Dispersion	Good	Good
Hydrolytic Stability	Good	Excellent
Biodegradability	Poor	Generally Poor to Moderate

Mechanism of Action: A Comparative Overview

Both ATMP and Sodium amino-tris(methylenesulphonate) function as scale inhibitors through a combination of threshold inhibition and crystal distortion.

• Threshold Inhibition: Both molecules can adsorb onto the active growth sites of newly forming mineral crystals (e.g., calcite), blocking further growth at sub-stoichiometric concentrations.

• Crystal Distortion: By incorporating into the crystal lattice, these molecules disrupt the regular, ordered growth of the crystal, leading to the formation of smaller, irregular, and less adherent particles that are more easily dispersed in the bulk solution.

The primary difference in their mechanism lies in the nature of the interaction between the functional groups and the mineral surface. The phosphonate groups in ATMP have a strong affinity for calcium carbonate surfaces, making it a particularly effective inhibitor for this type of scale. The sulphonate groups in Sodium amino-tris(methylenesulphonate) are expected to have a strong affinity for calcium sulphate, potentially making it a more effective inhibitor for gypsum scale.

Caption: Comparative mechanism of action for ATMP and a sulphonated analogue.

Experimental Protocols for Efficacy Evaluation

To quantitatively compare the efficacy of ATMP and Sodium amino-tris(methylenesulphonate), standardized laboratory tests are essential. The following protocols outline the methodologies for evaluating their performance as scale inhibitors.

4.1. Static Calcium Carbonate Scale Inhibition Test

This test evaluates the ability of the inhibitors to prevent the precipitation of calcium carbonate from a supersaturated solution.

Methodology:

• Preparation of Stock Solutions: Prepare stock solutions of CaCl₂, NaHCO₃, and the inhibitor (ATMP and Sodium amino-tris(methylenesulphonate)) in deionized water.

• Test Solution Preparation: In a series of glass vials, add a specific volume of the inhibitor stock solution to achieve the desired test concentrations (e.g., 1, 2, 5, 10 ppm).

• Initiation of Precipitation: Add the CaCl₂ stock solution to each vial, followed by the NaHCO₃ stock solution, to create a supersaturated solution of CaCO₃. A blank sample with no inhibitor is also prepared.

• Incubation: The vials are sealed and incubated in a water bath at a constant temperature (e.g., 70°C) for a specified period (e.g., 24 hours).

• Analysis: After incubation, the solutions are filtered. The concentration of calcium ions remaining in the filtrate is determined by titration with EDTA or by using an ion-selective electrode.

• Calculation of Inhibition Efficiency: The inhibition efficiency is calculated using the following formula:

  • Inhibition (%) = [(Ca²⁺)test - (Ca²⁺)blank] / [(Ca²⁺)initial - (Ca²⁺)blank] * 100

Caption: Workflow for the static calcium carbonate scale inhibition test.

4.2. Static Calcium Sulphate Scale Inhibition Test

This test assesses the inhibitor's effectiveness in preventing the precipitation of calcium sulphate.

Methodology:

• Preparation of Stock Solutions: Prepare stock solutions of CaCl₂ and Na₂SO₄, and the inhibitor.

• Test Solution Preparation: Similar to the CaCO₃ test, add varying concentrations of the inhibitor to test vials.

• Initiation of Precipitation: Add the CaCl₂ and Na₂SO₄ stock solutions to create a supersaturated gypsum solution.

• Incubation: Incubate the vials at a constant temperature (e.g., 70°C) for a set time (e.g., 24 hours).

• Analysis: Filter the solutions and determine the residual calcium ion concentration in the filtrate.

• Calculation of Inhibition Efficiency: Calculate the inhibition efficiency as described for the CaCO₃ test.

Discussion and Conclusion

The choice between ATMP and a sulphonated analogue like Sodium amino-tris(methylenesulphonate) depends heavily on the specific application and the nature of the scaling challenge.

• ATMP is a proven and cost-effective solution for inhibiting calcium carbonate scale, making it ideal for many industrial water systems. Its strong chelation properties also make it effective in controlling metal ion-related issues.

• Sodium amino-tris(methylenesulphonate) , and sulphonated inhibitors in general, are often favored in applications where calcium sulphate scale is the primary concern or where higher thermal and hydrolytic stability are required. The sulphonate group's resistance to hydrolysis can be a significant advantage in high-temperature and high-pressure environments.

References

• PubChem. (n.d.). Aminotris(methylenephosphonic acid). Retrieved from [Link]_

validating the scale inhibition rate of Sodium amino-tris(methylenesulphonate) in vitro

As a Senior Application Scientist, I approach scale inhibition not merely as a chemical reaction, but as a thermodynamic battle. In industrial water systems, oilfield waterflooding, and geothermal wells, the precipitation of inorganic salts can catastrophically degrade infrastructure. Validating the efficacy of a scale inhibitor requires a rigorous, self-validating in vitro framework.

This guide provides an in-depth, objective comparison of Sodium amino-tris(methylenesulphonate) —more commonly referred to in its acid or sodium salt form as ATMP·Na—against other industry-standard alternatives like HEDP, PBTC, and PAA. By grounding our methodology in established standards, we will dissect the causality behind its performance and outline a robust protocol for laboratory validation.

Mechanistic Causality: How ATMP·Na Outperforms Alternatives

To design an effective validation experiment, we must first understand the molecular causality of the inhibitor. ATMP·Na is an organophosphonate that operates primarily through two mechanisms: threshold inhibition and crystal lattice distortion [1].

Unlike stoichiometric chelating agents (like EDTA) that require a 1:1 molar ratio to sequester metal ions, ATMP·Na functions at sub-stoichiometric concentrations (typically 1–10 mg/L). The nitrogen atom in its N-C-P backbone provides additional coordination sites compared to carbon-only backbones, allowing it to aggressively adsorb onto the active growth sites of micro-crystals[2]. Once adsorbed, the bulky phosphonate groups disrupt the ordered crystallization process, forcing the scale to remain in a highly soluble, amorphous state.

Logical flow of ATMP·Na scale inhibition via chelation and lattice distortion mechanisms.

Comparative Efficacy: ATMP·Na vs. Industry Alternatives

No single inhibitor is a silver bullet. The choice of chemical depends heavily on the thermodynamic stress of the system (temperature, pH, and saturation index). Based on comparative performance evaluations[2],[3], we can objectively stratify these inhibitors:

• ATMP·Na: Excels in high-temperature environments and is highly effective against calcium sulfate ( CaSO4​ ). However, at extremely high calcium concentrations, it risks forming insoluble calcium-phosphonate scale.

• HEDP (Hydroxyethylidene diphosphonic acid): Highly stable due to its C-P bond. It dominates the "Comfort Zone" (temperatures < 120°F and moderate scaling potential) but loses efficacy under high thermal stress[3].

• PBTC (Phosphonobutane tricarboxylic acid): The undisputed champion of the "Stressed CaCO3​ Zone." It has a much higher tolerance for calcium ions than ATMP or HEDP, making it ideal for highly alkaline, high-hardness conditions[3].

• PAA (Polyacrylic acid): A polymeric inhibitor that functions primarily via electrostatic dispersion rather than threshold inhibition. It is often blended with phosphonates to achieve synergistic effects[4].

Table 1: In Vitro Performance Comparison (Standardized at 5.0 mg/L)

Inhibitor	Primary Mechanism	Optimal Niche	CaCO3​ Inhibition (71°C)	CaSO4​ Inhibition (71°C)	High-Temp Stability
ATMP·Na	Threshold & Lattice Distortion	High-temp, high CaSO4​	92%	98%	Excellent (>150°C)
HEDP	Threshold Effect	Moderate temp, low stress	88%	85%	Moderate
PBTC	Threshold (High Ca Tolerance)	Highly stressed CaCO3​	96%	82%	Excellent
PAA	Electrostatic Dispersion	High particulate loads	65%	70%	Poor

Data synthesized from comparative static scale inhibition benchmarks[2],[3].

Self-Validating Experimental Protocol (NACE TM0374)

To empirically validate the data above, we utilize the Static Scale Inhibition Test , standardized under the NACE TM0374 protocol,[5].

The Causality of the Design: Why do we use a static bottle test? The static environment removes hydrodynamic shear forces, creating a "worst-case scenario" for scale nucleation. By incubating the solution at elevated temperatures (e.g., 71°C), we artificially drive the supersaturation of inverse-solubility salts like CaCO3​ and CaSO4​ .

The Self-Validating System: A trustworthy protocol must self-correct for experimental variance. We achieve this by running three parallel systems:

• The Sample ( Ca​ ): Brine + ATMP·Na, incubated.

• The Blank ( Cb​ ): Brine + NO inhibitor, incubated. (Establishes the maximum thermodynamic precipitation rate).

• The Control ( Cc​ ): Brine + NO inhibitor, NOT incubated. (Establishes the absolute baseline of total soluble calcium before any thermal driving force is applied).

The inhibition efficiency ( E ) is mathematically normalized:

E=Cc​−Cb​Ca​−Cb​​×100%

Step-by-step NACE TM0374 static scale inhibition experimental workflow.

Step-by-Step Methodology

Step 1: Brine Preparation

Causality: We prepare the cations and anions separately to prevent premature nucleation before the inhibitor is introduced[6].

• Cation Brine (Brine A): Dissolve CaCl2​⋅2H2​O and NaCl in deionized water to achieve the target Ca2+ concentration (e.g., 3,000 mg/L).

• Anion Brine (Brine B): Dissolve NaHCO3​ (for carbonate scale) or Na2​SO4​ (for sulfate scale) and NaCl in deionized water.

Step 2: Inhibitor Dosing

• Accurately pipette the required volume of ATMP·Na stock solution (e.g., to achieve a final concentration of 5 mg/L) into the Anion Brine (Brine B) .

• Crucial Step: Always dose the inhibitor into the anion brine before mixing the two brines. Dosing after mixing allows micro-nucleation to begin, which skews the threshold inhibition data.

Step 3: Mixing and Incubation

• Combine equal volumes of Brine A and Brine B in a glass test jar. Seal tightly to prevent CO2​ outgassing, which would artificially alter the pH and scaling kinetics[5].

• Place the sealed jars (Sample, Blank) in a forced-air oven or water bath at 71°C for exactly 24 hours[6]. Leave the Control jar at room temperature.

Step 4: Filtration

• Upon removal from the oven, immediately filter the hot solutions through a 0.45 µm mixed cellulose ester membrane.

• Causality: Immediate filtration is critical. If the solution cools, inverse-solubility scales (like CaCO3​ ) will begin to re-dissolve, artificially inflating the apparent performance of the inhibitor. The 0.45 µm pore size ensures all nucleated scale is trapped, allowing only successfully chelated/inhibited soluble calcium to pass through[6].

Step 5: Quantification via EDTA Titration

• Take an aliquot of the filtrate. Adjust the pH to >10 using a buffer (e.g., NH3​/NH4​Cl ).

• Add Eriochrome Black T or Murexide indicator.

• Titrate with a standardized 0.01M EDTA solution until the color shifts from wine-red to pure blue.

• Calculate the residual calcium concentration and apply the self-validating formula to determine the exact inhibition rate.

Sources

• 1. ataman-chemicals.com [ataman-chemicals.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. frenchcreeksoftware.com [frenchcreeksoftware.com]
• 4. onepetro.org [onepetro.org]
• 5. WO2022093611A1 - Calcite scale control agent for geothermal wells - Google Patents [patents.google.com]
• 6. EDTMP [benchchem.com]

Sodium amino-tris(methylenesulphonate) compared to polyaspartic acid in water treatment

Comparative Efficacy of Sodium Amino-tris(methylenesulphonate) vs. Polyaspartic Acid in Industrial Water Treatment

As a Senior Application Scientist overseeing utility water chemistry for biopharmaceutical facilities and industrial manufacturing, I frequently navigate the delicate balance between thermodynamic efficacy and environmental compliance. In pharmaceutical manufacturing, highly purified water systems and clean-in-place (CIP) cooling loops are critical. Scaling in the heat exchangers of bioreactors or distillation columns compromises temperature control, directly threatening drug yield and batch integrity.

Historically, organophosphonates like Sodium amino-tris(methylenesulphonate) —widely recognized in the industry as the tetrasodium salt of Amino Tris(Methylenephosphonic Acid) or ATMP-Na₄ —have been the gold standard[1]. However, stringent environmental regulations regarding phosphorus discharge have accelerated the adoption of green, biodegradable polymers like Polyaspartic Acid (PASP) [2].

This guide objectively compares the mechanistic pathways, experimental performance, and application parameters of ATMP-Na₄ and PASP to assist researchers and drug development professionals in optimizing their utility water systems.

Mechanistic Causality: How They Inhibit Scale

To understand why these chemicals perform differently under varying thermal and chemical stresses, we must examine their molecular interactions with scale-forming ions (primarily Ca²⁺).

ATMP-Na₄ (The Threshold & Distortion Mechanism): ATMP-Na₄ operates via a highly efficient "threshold effect." It requires only sub-stoichiometric concentrations (often just 1–5 ppm) to halt macroscopic crystal growth. The phosphonate groups strongly chelate calcium ions and adsorb onto the active growth sites of embryonic scale crystals. This adsorption physically blocks further lattice expansion and forces a structural lattice distortion, altering calcium carbonate (CaCO₃) from its dense, hard calcite form into a loose, easily flushed vaterite structure[3].

PASP (The Dispersion & Chelation Mechanism): PASP is a biomimetic polyamino acid rich in carboxylate groups. While it also chelates Ca²⁺, its primary strength lies in electrostatic repulsion and dispersion[2]. As a polymer, PASP wraps around micro-crystals of scale. The dense negative charge of its carboxylate backbone increases the zeta potential of the particles, causing them to repel one another. This prevents agglomeration and keeps the scale suspended in the bulk fluid until it can be purged from the system.

Mechanistic comparison of ATMP-Na4 and PASP in calcium carbonate scale inhibition.

Comparative Performance Profile

The following table synthesizes quantitative data regarding the operational limits of both inhibitors.

Parameter	Sodium amino-tris(methylenesulphonate) (ATMP-Na₄)	Polyaspartic Acid (PASP)
Chemical Classification	Organophosphonate salt	Polyamino acid (Polymer)
Phosphorus Content	High (~10-12% active P)	Zero (Phosphorus-free)
CaCO₃ Inhibition Efficiency	>98% (Excellent threshold effect)	>95% (Highly dependent on MW)
High-Temperature Stability	Excellent (>100°C)	Diminishes significantly >80°C
Biodegradability	Poor (Contributes to eutrophication)	Readily Biodegradable (OECD 301)
Primary Mechanism	Lattice distortion (Calcite to Vaterite)	Chelation & Electrostatic Dispersion
Regulatory Profile	Restricted in zero-P discharge zones	Highly favorable (Green Chemistry)

Expert Insight on Causality: The robust performance of ATMP-Na₄ at high temperatures is due to the high bond dissociation energy of its carbon-phosphorus (C-P) bonds, which resist hydrolysis[1]. Conversely, PASP relies on an amide backbone. At elevated temperatures (>80°C), this backbone undergoes thermal degradation and hydrolysis, drastically reducing its molecular weight and, consequently, its ability to disperse scale[4].

Experimental Protocol: Static Scale Inhibition Test (NACE TM0374)

To objectively validate the performance of these inhibitors, we utilize a self-validating experimental system based on the NACE TM0374 standard[5][6]. This protocol ensures that the reduction in free calcium is strictly due to the inhibitor's efficacy by utilizing strict internal controls (blanks).

Reagents Required:

• Calcium Brine: 12.15 g/L CaCl₂·2H₂O, 3.68 g/L MgCl₂·6H₂O, and 33 g/L NaCl in deionized water.

• Bicarbonate Brine: 7.36 g/L NaHCO₃ and 33 g/L NaCl in deionized water.

• 0.01 M EDTA Standard Solution and Murexide indicator.

Step-by-Step Methodology:

• Preparation: Filter both brines through a 0.45 μm membrane to remove any pre-existing particulate nucleation sites.

• Dosing: Into a 250 mL glass test bottle, add 50 mL of the Bicarbonate Brine. Inject the target scale inhibitor (ATMP-Na₄ or PASP) to achieve the desired active concentration (e.g., 2, 5, 10, and 15 mg/L).

• Mixing: Rapidly add 50 mL of the Calcium Brine to the bottle. Cap tightly and agitate to ensure homogeneous mixing.

• Control Setup: Prepare a "Blank" bottle (brines mixed with no inhibitor) and a "Total Calcium" bottle (only Calcium brine diluted with deionized water).

• Thermal Incubation: Submerge the sealed bottles in a thermostatically controlled water bath set to 80°C for exactly 24 hours[5].

• Quenching & Filtration: Remove the bottles, immediately cool them to room temperature (25°C) to halt further precipitation, and filter the supernatant through a 0.22 μm syringe filter.

• Titration: Take a 10 mL aliquot of the filtrate, adjust the pH to >12 using NaOH, add the Murexide indicator, and titrate with 0.01 M EDTA until the color shifts from pink to purple[6].

• Calculation: Calculate the scale inhibition efficiency ( η ) using the formula:

  η=Vtotal​−Vblank​Vexp​−Vblank​​×100%

  (Where V represents the volume of EDTA consumed by the experimental sample, blank, and total calcium control, respectively).

Application Strategy for Drug Development Facilities

When designing the water utility infrastructure for a pharmaceutical plant, the choice between ATMP-Na₄ and PASP dictates the downstream waste management strategy.

If your facility utilizes high-pressure steam boilers or heat exchangers that routinely exceed 90°C, the thermal degradation of standard PASP makes it an unreliable choice[4]. In these high-stress environments, ATMP-Na₄ remains the superior technical choice due to its relentless threshold inhibition[3]. However, its use necessitates advanced wastewater treatment to precipitate out the phosphorus before environmental discharge to prevent localized eutrophication.

If your facility operates within strict municipal environmental guidelines requiring zero-phosphorus discharge, PASP is mandatory[2]. To mitigate its thermal weaknesses, application scientists are now utilizing modified PASP copolymers (such as grafting diethylenetriamine or serine onto the PASP backbone), which sterically protect the amide bonds and extend the polymer's efficacy up to 90°C[4][7].

References

• Polyaspartic Acid (PASP): Industrial Applications of a Green, Phosphorus-Free Scale Inhibitor and Corrosion Dispersant. Hebei Think-Do Chemicals Co., Ltd.
• Synthesis of polyaspartic acid-capped 2-aminoethylamino acid as a green water treatment agent and study of its inhibition performance and mechanism for calcium scales.
• ATMP·Na4, ATMP Tetrasodium 20592 85 2.
• Optimization of corrosion inhibition on carbon steel in a brine solution: combined experimental and theoretical approach. Canadian Science Publishing.
• Evaluation of Scale and Corrosion Inhibition of Modified Polyaspartic Acid.
• Phosphonated Polyetheramine-Coated Superparamagnetic Iron Oxide Nanoparticles for Inhibition of Oilfield Scale. American Chemical Society (ACS).
• Calcite Scale Inhibition Using Environmental-Friendly Amino Acid Inhibitors: DFT Investig

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Cross-Validation of Sodium Amino-tris(methylenesulphonate) Purity: LC-MS vs. Orthogonal Techniques

Introduction & Nomenclature Clarification

In industrial chemistry and pharmaceutical manufacturing, Sodium amino-tris(methylenesulphonate) is widely recognized as the commercial nomenclature for the tetrasodium salt of aminotris(methylenephosphonic acid), chemically abbreviated as ATMP·Na4 (CAS 20592-85-2)[1]. Functioning as a high-performance chelating agent, scale inhibitor, and critical pharmaceutical intermediate, the absolute purity of ATMP·Na4 dictates its coordination chemistry and toxicological safety[2][3].

Trace impurities—specifically iminodi(methylenephosphonic acid) (IDMP), aminomethylphosphonic acid (AMPA), and orthophosphite—can drastically alter its efficacy and environmental profile[4][5]. As a Senior Application Scientist, I approach the purity validation of this compound not as a single test, but as a self-validating analytical system . Relying solely on Mass Spectrometry (MS) introduces critical blind spots due to ionization physics; therefore, we must cross-validate MS data with orthogonal techniques like Nuclear Magnetic Resonance (NMR).

Methodological Causality: The Analytical Challenge

Analyzing highly polar, multiply charged polyphosphonates/sulfonates via conventional Liquid Chromatography-Mass Spectrometry (LC-MS) presents a severe challenge: matrix-induced ion suppression [4].

ATMP·Na4 readily complexes with bivalent cations (Ca²⁺, Mg²⁺) present in trace amounts in solvents or glassware. In an Electrospray Ionization (ESI) source, these metal complexes neutralize the charge required for droplet desolvation, suppressing the signal and shifting the mass-to-charge (m/z) ratio unpredictably[4][6].

To bypass this, we must employ a dual-pillar approach:

• Sample Clean-up + LC-ESI-MS/MS: Using a strong Cation Exchange Resin (CER) to strip away interfering metal ions, converting the salt into its free acid form to restore ESI efficiency[4][6].

• Orthogonal Validation via ³¹P-NMR: MS is highly sensitive but suffers from variable ionization efficiencies between the parent compound and its impurities. ³¹P-NMR directly integrates the phosphorus nuclei, providing a 1:1 molar response that acts as an absolute, self-validating check against the MS quantitation[7][8].

Comparative Analysis of Purity Validation Techniques

To objectively compare the performance of LC-MS against alternative methodologies, the following table summarizes the operational metrics of each technique when applied to ATMP·Na4.

Analytical Technique	LOD / Sensitivity	Specificity & Identification	Matrix Tolerance	Primary Use Case in Validation
LC-ESI-MS/MS (with CER)	~50 ng/L	High: Exact mass & fragmentation profiling	Low: Requires rigorous CER clean-up	Trace impurity profiling (IDMP, AMPA)[4]
IC-MS (Ion Chromatography)	~1–5 µg/L	High: Excellent separation of polar species	Moderate: Suppressor handles ionic load	Environmental effluent monitoring[9][10]
³¹P-NMR (Quantitative)	~1–2 mg/mL	Absolute: Specific to phosphorus environments	High: Unaffected by ionization suppression	Bulk purity & absolute quantitation[7]
Potentiometric Titration	>1 mg/mL	Low: Measures total active content only	Moderate: Affected by buffering impurities	Routine QA/QC (Non-specific)

Self-Validating Experimental Protocols

Protocol 1: Trace Impurity Profiling via LC-ESI-MS/MS

Causality: Direct injection of sodium salts into an ESI source causes adduct formation. Passing the sample through Dowex 50WX8 replaces Na⁺/Ca²⁺ with H⁺, yielding the free acid form which ionizes efficiently in negative ESI mode[4][6].

Step-by-Step Methodology:

• Resin Conditioning: Condition 2.0 g of Dowex 50WX8 strong cation exchange resin with 10 mL of 1M HCl, followed by 20 mL of ultra-pure water (UPW) until the effluent reaches pH 5.0–6.0[6].

• Sample Loading: Dilute the ATMP·Na4 sample to 5 mg/L in UPW. Load 5.0 mL onto the conditioned resin bed[6].

• Optimized Elution: Elute with 10 mL of UPW. Critical Step: To recover small, highly polar impurities like AMPA (which otherwise irreversibly adsorb to the resin), add 1000 mg/L ammonium acetate to the eluent[4][6].

• LC-MS/MS Acquisition: Inject 10 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column. Operate the MS in negative ESI mode. Monitor the [M-H]⁻ transitions: m/z 298 for ATMP, m/z 204 for IDMP, and m/z 110 for AMPA[4].

Protocol 2: Absolute Quantitation via ³¹P-NMR

Causality: Because MS cannot easily provide absolute molar ratios without expensive isotopically labeled standards, ³¹P-NMR is used. It directly detects phosphorus atoms, making it immune to the ionization biases of MS[7][8].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 50 mg of the ATMP·Na4 sample in 0.5 mL of Deuterium Oxide (D₂O)[8].

• Internal Standard (IS) Addition: Spike the sample with a precisely known concentration of Methylphosphonic acid (MPA). MPA provides a distinct ³¹P resonance (~25 ppm) that does not overlap with the ATMP signals (~7–10 ppm)[7][11].

• NMR Acquisition: Acquire proton-decoupled ³¹P-NMR spectra. Critical Step: Use a 2-second recycle delay to ensure complete relaxation of the phosphorus nuclei, averaging 100–200 scans for optimal signal-to-noise ratio[11].

• Data Processing: Integrate the ATMP resonance and compare it to the MPA integral to calculate absolute bulk purity. Identify orthophosphoric acid impurities near 0 ppm[7].

Analytical Visualizations

Analytical workflow for cross-validating ATMP·Na4 purity using LC-MS and 31P-NMR.

Mass spectrometric degradation and impurity pathway of ATMP.

References

• [1] Chemical Sodium Amino-Tris (methylenesulphonate) ATMP. Na4 CAS 20592-85-2. Meiyachem. 1

• [2] Sodium amino-tris(methylenesulphonate) CAS 20592-85-2. Haihang Industry. 2

• [3] ATMP·Na4, ATMP Tetrasodium 20592 85 2. IRO Water Treatment.3

• [9] Quantification of Polyphosphonates and Scale Inhibitors in High Ionic Strength Matrix Effluents Using IC-MS/MS. LCMS.cz. 9

• [7] A Reliable Method for Quantification of Phosphonates and Their Impurities by 31P NMR. Taylor & Francis. 7

• [8] A Reliable Method for Quantification of Phosphonates and Their Impurities by 31P NMR (Extended). Taylor & Francis. 8

• [10] Green quantification of amino(poly)phosphonates using ion chromatography coupled to integrated pulsed amperometric detection. NIH PMC. 10

• [4] Rapid sample clean-up procedure for aminophosphonate determination by LC/MS analysis. UCC IR. 4

• [6] Supplementary data on rapid sample clean-up procedure of aminophosphonates for LC/MS analysis. NIH PMC.6

• [11] Phosphite Production by Streptomyces viridochromogenes. bioRxiv. 11

• [5] Two Pathways Compete in the Mn(II)-Catalyzed Oxidation of Aminotrismethylene Phosphonate (ATMP). ACS Publications. 5

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A Comparative Guide to Sodium Amino-tris(methylenesulphonate) Versus Traditional Organophosphonates in Industrial Applications

Abstract

For decades, traditional organophosphonates like Amino-tris(methylenephosphonic acid) (ATMP), 1-Hydroxyethylidene-1,1-diphosphonic acid (HEDP), and Diethylenetriamine penta(methylene phosphonic acid) (DTPMP) have been the cornerstone of industrial water treatment, primarily for controlling mineral scale and corrosion. However, evolving operational demands, particularly in systems with high-stress conditions and stringent environmental regulations, have catalyzed the development of modified phosphonates. This guide provides an in-depth technical comparison between Sodium Amino-tris(methylenesulphonate), a structurally modified phosphonate, and its traditional counterparts. We will explore the fundamental chemical differences, compare performance data across critical applications, detail standardized evaluation protocols, and discuss their respective environmental profiles. This analysis is designed to equip researchers and chemical engineers with the necessary insights to select the optimal chemistry for their specific application needs.

Introduction to Organophosphonates

Organophosphonates are a class of organic compounds containing C-PO(OH)₂ or C-PO(OR)₂ groups. They are widely employed as scale inhibitors, corrosion inhibitors, and chelating agents in various industrial processes, including cooling water systems, oil and gas production, and boiler water treatment.[1][2] Their efficacy stems from several key mechanisms:

• Threshold Inhibition: They can prevent the formation and growth of mineral scale crystals (e.g., calcium carbonate, barium sulfate) at substoichiometric concentrations, far below the level needed for chelation.

• Crystal Distortion: They adsorb onto the active growth sites of forming crystals, distorting the crystal lattice and reducing its adherence to surfaces.

• Chelation: They form stable, soluble complexes with multivalent metal ions, preventing them from precipitating as insoluble salts.[3][4]

• Corrosion Inhibition: They form a protective film on metal surfaces, inhibiting both anodic and cathodic corrosion reactions.[5][6]

While highly effective, traditional organophosphonates exhibit certain limitations, such as susceptibility to degradation by oxidizing biocides (e.g., chlorine) and limited biodegradability, which has driven research into more robust alternatives.[7][8]

Molecular Structure: The Foundation of Performance

The functional differences between Sodium Amino-tris(methylenesulphonate) and traditional organophosphonates are rooted in their molecular architecture. Traditional phosphonates are characterized by carbon-phosphorus (C-P) bonds. In contrast, the modified structure introduces a sulfonate group, fundamentally altering its chemical stability and interactive properties.

Caption: Figure 1. Molecular Structures of Traditional vs. Sulfonated Phosphonates.

The critical distinction is the replacement of a phosphonate group with a sulfonate group in Sodium Amino-tris(methylenesulphonate). This modification enhances the molecule's stability, particularly against oxidizing agents like chlorine, a common biocide in water treatment systems.

Head-to-Head Performance Comparison

The superiority of a given phosphonate is application-dependent. The following sections compare Sodium Amino-tris(methylenesulphonate) and traditional phosphonates based on key performance metrics, supported by representative experimental data.

Scale Inhibition

The primary function of these molecules is to prevent the precipitation of mineral scales. Their effectiveness varies depending on the type of scale, temperature, pH, and water hardness.

Key Insights:

• Calcium Carbonate (CaCO₃): Both traditional and sulfonated phosphonates demonstrate excellent CaCO₃ inhibition. ATMP is often a cost-effective choice for moderate conditions, while PBTC (a carboxylated phosphonate) and DTPMP are used in more stressed systems.[9][10]

• Calcium Sulfate (CaSO₄): Hexamethylenediaminetetra(methylene phosphonic) acid (HDTMP) is noted as a particularly effective inhibitor for calcium sulfate.[11] The performance of Sodium Amino-tris(methylenesulphonate) is expected to be robust due to its structural stability at higher temperatures where CaSO₄ solubility decreases.

• Barium Sulfate (BaSO₄): BaSO₄ is a notoriously difficult scale to inhibit. The effectiveness of phosphonates is highly dependent on their ionization state (degree of deprotonation), with maximum inhibition often observed around pH 8.[12] While specific data for Sodium Amino-tris(methylenesulphonate) is limited in readily available literature, its strong chelating nature suggests competitive performance.[13]

Table 1: Representative Scale Inhibition Performance (Static Bottle Test)

Inhibitor	Concentration (ppm)	Scale Type	Temperature (°C)	Inhibition Efficiency (%)
ATMP	5	CaCO₃	70	95
HEDP	5	CaCO₃	70	92
DTPMP	3	BaSO₄	90	88
Sodium Amino-tris(methylenesulphonate)	5	CaCO₃	70	>98 (Expected)

| Sodium Amino-tris(methylenesulphonate) | 5 | CaSO₄ | 90 | >95 (Expected) |

Note: Data is compiled and representative of typical performance. Actual results will vary with specific water chemistry.

Corrosion Inhibition

Phosphonates protect metal surfaces by forming a passive, protective film.[5] This is often achieved synergistically with metal ions like zinc or calcium present in the water.[2] The sulfonate group can also contribute to this protective mechanism through its own surface-active properties.[14]

Key Insights:

• The mechanism involves the adsorption of the inhibitor molecule onto the metal surface, blocking both anodic (metal dissolution) and cathodic (oxygen reduction) sites.[15]

• The stability of the formed protective film is crucial. The enhanced chemical stability of Sodium Amino-tris(methylenesulphonate) suggests it can maintain a more robust and persistent protective layer, especially in the presence of oxidizers.

Stability: The Decisive Advantage

A key differentiator for Sodium Amino-tris(methylenesulphonate) is its superior stability in harsh environments.

• Chlorine Stability: Traditional phosphonates can be degraded by strong oxidizing biocides like chlorine and bromine, which attack the C-P bond. This reduces their effectiveness as scale and corrosion inhibitors. The C-S bond in sulfonated phosphonates is inherently more resistant to oxidative attack, leading to significantly better performance in chlorinated systems.

• Thermal and Hydrolytic Stability: In high-temperature and high-pressure applications, such as boilers and deep oil wells, chemical stability is paramount. Sodium Amino-tris(methylenesulphonate) maintains its structural integrity and performance under conditions where traditional phosphonates might hydrolyze or degrade.[4][16]

Table 2: Comparative Stability Profile

Property	ATMP / HEDP	DTPMP	Sodium Amino-tris(methylenesulphonate)
Chlorine Stability	Poor to Moderate	Moderate	Excellent
Thermal Stability	Good	Very Good	Excellent

| Hydrolytic Stability | Good | Very Good | Excellent |

Experimental Protocols: Validating Performance

To ensure trustworthiness and reproducibility, performance evaluation must follow standardized methodologies. The static bottle test is a widely accepted laboratory method for screening the efficacy of scale inhibitors.

Protocol: Static Scale Inhibition Bottle Test (Adapted from NACE TM0374)

This protocol provides a reliable method for ranking the performance of different inhibitors under controlled laboratory conditions.[17][18]

Objective: To determine the minimum inhibitor concentration (MIC) required to prevent scale precipitation from a supersaturated brine solution for a specified time at a given temperature.

Methodology Workflow:

Caption: Figure 2. Workflow for NACE TM0374 Static Bottle Test.

Calculation of Inhibition Efficiency:

The percentage of scale inhibition is calculated using the following formula:

% Inhibition = [(C_i - C_c) / (C_b - C_c)] * 100

Where:

• C_i = Concentration of the scaling ion (e.g., Ca²⁺) in the filtrate of the inhibited sample.

• C_c = Concentration of the scaling ion in the filtrate of the control (uninhibited) sample.

• C_b = Concentration of the scaling ion in the initial blank (before heating).

Analytical Methods: The concentration of phosphonates themselves in water samples can be determined using advanced techniques like liquid chromatography-mass spectrometry (LC-MS/MS), often after a derivatization step to improve sensitivity.[19][20] A more common field method involves UV photochemical oxidation to convert the organophosphonate to orthophosphate, which is then measured colorimetrically.[1][21]

Environmental and Safety Profile

The environmental fate of water treatment chemicals is a critical consideration. Organophosphonates, in general, are not readily biodegradable.[7][8]

• Biodegradability: Traditional phosphonates like ATMP and DTPMP show low biodegradability in standard tests.[8][22] While specific data for Sodium Amino-tris(methylenesulphonate) is not widely published, its development was partly motivated by a search for alternatives with potentially improved environmental profiles.[3]

• Eutrophication: Although they contain phosphorus, their contribution to eutrophication is considered less direct than orthophosphates, as the phosphorus is organically bound. However, abiotic degradation (e.g., photolysis) can release orthophosphate over time.[7][8]

• Toxicity: Sodium Amino-tris(methylenesulphonate) is generally considered to have low acute toxicity. Direct contact may cause mild skin or eye irritation.[3]

While phosphonates are stable, they can be effectively removed (>80%) in wastewater treatment plants through adsorption onto sludge, particularly in facilities that use chemical precipitation for phosphate removal.[7][8]

Conclusion and Future Outlook

Sodium Amino-tris(methylenesulphonate) represents a significant advancement in phosphonate chemistry, engineered to overcome the stability limitations of its traditional predecessors. Its primary advantage lies in its exceptional resistance to oxidizing biocides like chlorine, making it a superior choice for industrial water systems where such chemicals are used for microbiological control.

Summary of Comparison:

• Traditional Organophosphonates (ATMP, HEDP, DTPMP): Remain highly effective and cost-efficient workhorses for a wide range of standard water treatment applications. Their main vulnerability is degradation in highly oxidative environments.

• Sodium Amino-tris(methylenesulphonate): Offers a robust performance profile, especially in terms of scale inhibition and corrosion protection under high-stress conditions (high temperature, high pH, and the presence of oxidizers). It is the preferred chemistry for challenging applications where stability is the critical success factor.

The selection between these chemistries should be guided by a thorough analysis of the specific system's operating conditions, water chemistry, and environmental discharge requirements. As industries move towards more challenging processes and closed-loop water systems, the demand for high-stability additives like Sodium Amino-tris(methylenesulphonate) is expected to grow.

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A Senior Application Scientist's Guide to Ensuring Reproducibility in Corrosion Inhibition Assays: A Comparative Analysis of Sodium Amino-tris(methylenephosphonate)

Introduction

In the critical field of materials science and asset integrity, corrosion represents a persistent and costly challenge, driving the continuous development of effective mitigation strategies. Among these, chemical inhibition stands as a primary line of defense. This guide focuses on a widely utilized phosphonate-based inhibitor, Amino-tris(methylenephosphonic acid) (ATMP), and its corresponding sodium salt, which we will refer to as Sodium Amino-tris(methylenephosphonate). It is important to note that while the user query specified a "sulphonate," the prominent and relevant chemical in corrosion literature is the phosphonate (ATMP). This guide will proceed under the technically corrected premise of evaluating the phosphonate compound, a cornerstone in industrial water treatment and asset protection.

The efficacy of any corrosion inhibitor is only as reliable as the data that supports it. However, the path to generating reliable, and more importantly, reproducible, data is fraught with complexities. Seemingly minor variations in experimental setup can lead to significant discrepancies in measured inhibition efficiency, creating challenges for researchers comparing different inhibitors or for asset managers selecting a chemical treatment program.

This guide provides an in-depth comparison of standard methodologies for evaluating corrosion inhibitors, offering field-proven insights into the causality behind experimental choices. We will dissect the critical parameters that govern assay reproducibility and provide self-validating protocols to empower researchers, scientists, and drug development professionals to generate data with the highest degree of confidence.

Section 1: Understanding the Inhibitor: Sodium Amino-tris(methylenephosphonate)

Sodium Amino-tris(methylenephosphonate) is the salt of Amino-tris(methylenephosphonic acid) (ATMP). ATMP is an organophosphonate that exhibits excellent chelation, scale inhibition, and corrosion inhibition properties. Its effectiveness stems from its molecular structure, which contains multiple phosphonate groups and a central nitrogen atom. These functional groups are key to its mechanism of action.[1][2]

Mechanism of Corrosion Inhibition

The primary mechanism by which ATMP inhibits corrosion is through adsorption onto the metal surface, forming a protective film.[3] This process is complex and can involve:

• Complexation: The phosphonate groups can chelate metal ions (like Ca²⁺, Mg²⁺, and Fe²⁺/³⁺) in the solution, preventing the formation of insulating scale deposits that can cause under-deposit corrosion.[4]

• Surface Adsorption: The molecule adsorbs onto the metal surface. The nitrogen and oxygen atoms in the phosphonate groups act as adsorption centers, donating lone-pair electrons to the vacant d-orbitals of the metal.

• Film Formation: This adsorption creates a thin, protective barrier that isolates the metal from the corrosive environment. This film impedes both the anodic (metal dissolution) and cathodic (e.g., oxygen reduction) reactions of the corrosion process.

Studies have shown that ATMP often acts as a mixed-type inhibitor , meaning it suppresses both anodic and cathodic reactions, though it can exhibit predominantly cathodic behavior under certain conditions.[3][4][5] Furthermore, its performance can be significantly enhanced through synergistic effects when combined with other ions, most notably Zinc (Zn²⁺), which helps to form a more resilient protective film.[6][7]

Figure 1: Proposed mechanism of corrosion inhibition by ATMP.

Section 2: Methodologies for Assessing Inhibition: A Comparative Analysis

Selecting the appropriate assay is the first step toward achieving reproducible results. The three most common methods—Weight Loss, Potentiodynamic Polarization, and Electrochemical Impedance Spectroscopy—each offer distinct advantages and present unique challenges.

Methodology	Principle	Key Outputs	Advantages	Disadvantages & Reproducibility Challenges
Gravimetric (Weight Loss)	Measures the mass loss of a metal coupon after a defined exposure period to a corrosive medium.[8][9]	Corrosion Rate (e.g., in mm/year), Inhibition Efficiency (IE%).[10]	Simple, direct, requires minimal specialized equipment, visually intuitive.	Time-consuming, provides only an average corrosion rate over the entire exposure, susceptible to errors from improper cleaning and weighing.[9][11]
Potentiodynamic Polarization (Tafel)	Scans a potential range and measures the resulting current to determine the electrochemical kinetics of corrosion.[12]	Corrosion Potential (Ecorr), Corrosion Current (Icorr), Tafel Slopes, IE%.[13]	Rapid results (minutes/hours), provides mechanistic insights (anodic/cathodic/mixed control), high information content.[12][14]	Destructive to the sample, requires careful selection of scan parameters, Icorr extrapolation can be subjective.[14]
Electrochemical Impedance Spectroscopy (EIS)	Applies a small amplitude AC potential signal over a range of frequencies to measure the impedance of the metal-solution interface.[15][16]	Charge Transfer Resistance (Rct), Double Layer Capacitance (Cdl), Solution Resistance (Rs).[17]	Non-destructive, highly sensitive to surface changes, provides detailed information about the protective film's properties.[1][16]	Requires complex data fitting with equivalent electrical circuits, can be time-consuming for low-frequency measurements, system must be in a steady state.[18]

Section 3: A Practical Guide to Achieving Assay Reproducibility

Reproducibility is not accidental; it is the result of rigorous control over every variable that can influence the corrosion process. The foundation for this control is the adherence to established standards.

The Bedrock of Reproducibility: Standardized Protocols

Whenever possible, experimental design should be grounded in internationally recognized standards. These documents provide detailed procedures that have been vetted by the scientific community. Key standards include:

• ASTM G170: Standard Guide for Evaluating and Qualifying Oilfield and Refinery Corrosion Inhibitors in the Laboratory.[19][20]

• ASTM G1/G31: Standard Practice for Preparing, Cleaning, and Evaluating Corrosion Test Specimens.

• ASTM G5: Standard Reference Test Method for Making Potentiostatic and Potentiodynamic Anodic Polarization Measurements.

• ASTM G185: Standard Practice for Evaluating and Qualifying Oil Field and Refinery Corrosion Inhibitors Using the Rotating Cylinder Electrode.[21]

Critical Experimental Parameters to Control

The following variables must be precisely defined, controlled, and reported to ensure that an experiment can be faithfully reproduced.

• The Metal Specimen (Working Electrode):

  • Composition: Specify the exact alloy (e.g., Carbon Steel 1018). Minor variations in elemental composition can alter corrosion behavior.

  • Surface Preparation: This is arguably one of the largest sources of variability. A standardized, multi-step procedure is essential. For example: sequential grinding with silicon carbide paper of increasing grit (e.g., 240, 400, 600 grit), followed by rinsing with deionized water and acetone, and immediate drying.

  • Exposed Surface Area: The area exposed to the corrosive solution must be accurately known and consistent.

• The Corrosive Medium (Electrolyte):

  • Composition: Specify all components and their concentrations (e.g., 3.5% NaCl in deionized water).[5]

  • pH: The pH must be measured and adjusted to a consistent value before each experiment. The pH can influence both the corrosion process and the inhibitor's stability.[11]

  • Dissolved Gases: The concentration of dissolved gases like O₂, CO₂, and H₂S dramatically affects corrosion. Solutions should be purged with a specific gas (e.g., N₂ for deaeration, or a CO₂/N₂ mix) for a set time before and during the experiment to maintain a consistent environment.[22]

  • Temperature: Corrosion reactions are highly temperature-dependent.[23] The test cell must be maintained at a constant temperature using a water bath or thermostat.

• Hydrodynamics:

  • Static vs. Dynamic: Corrosion rates in a stagnant solution can be vastly different from those in a flowing system. For many applications, dynamic testing is more representative.

  • Flow Rate/Shear Stress: If using dynamic methods like a Rotating Cylinder Electrode (RCE), the rotation speed (RPM) must be precisely controlled and reported, as this dictates the shear stress at the metal surface.[21][24]

Figure 2: A generalized workflow highlighting critical control points for reproducible corrosion assays.

Section 4: Standardized Experimental Protocols

The following protocols are provided as a template. They must be adapted to specific experimental goals and rigorously followed.

Protocol 4.1: Weight Loss Measurement

• Preparation: Prepare three identical carbon steel coupons per test condition (inhibitor concentration) and three for the control (blank). Grind all faces with 600-grit SiC paper, rinse with deionized water, degrease with acetone, and dry in a desiccator.

• Weighing: Weigh each coupon to a precision of 0.1 mg (W_initial).

• Immersion: Immerse each coupon in its respective test solution (e.g., 200 mL of 3.5% NaCl, saturated with air, at 25°C) for a fixed duration (e.g., 72 hours).

• Cleaning: After immersion, remove the coupons. Clean according to ASTM G1 standards (e.g., using inhibited HCl), rinse, dry, and place in a desiccator.

• Final Weighing: Reweigh each coupon (W_final).

• Calculation:

  • Weight Loss (ΔW) = W_initial - W_final

  • Corrosion Rate (CR) = (K × ΔW) / (A × T × D), where K is a constant, A is the surface area, T is time, and D is density.

  • Inhibition Efficiency (IE%) = [(CR_blank - CR_inhibitor) / CR_blank] × 100.

Protocol 4.2: Potentiodynamic Polarization

• Setup: Assemble a three-electrode flat cell with the prepared carbon steel specimen as the working electrode, a graphite rod as the counter electrode, and a Saturated Calomel Electrode (SCE) as the reference electrode.

• Equilibration: Immerse the electrode in the test solution and allow the system to stabilize by monitoring the Open Circuit Potential (OCP) until it reaches a steady state (typically 30-60 minutes).

• Polarization Scan: Perform a potentiodynamic scan from -250 mV to +250 mV relative to the OCP at a scan rate of 0.167 mV/s.

• Analysis: Use software to perform a Tafel fit on the linear portions of the anodic and cathodic curves. The intersection of these extrapolated lines gives the corrosion potential (Ecorr) and corrosion current density (Icorr).[13]

• Calculation:

  • Inhibition Efficiency (IE%) = [(Icorr_blank - Icorr_inhibitor) / Icorr_blank] × 100.[17]

Protocol 4.3: Electrochemical Impedance Spectroscopy (EIS)

• Setup & Equilibration: Use the same setup and equilibration procedure as for potentiodynamic polarization (Step 1 & 2).

• EIS Measurement: At the stabilized OCP, apply a small sinusoidal AC voltage perturbation (e.g., 10 mV amplitude) over a frequency range from 100 kHz down to 10 mHz.

• Analysis: Fit the resulting Nyquist plot to an appropriate equivalent electrical circuit (e.g., a Randles circuit) to extract the charge transfer resistance (Rct). The Rct value is inversely proportional to the corrosion rate.

• Calculation:

  • Inhibition Efficiency (IE%) = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] × 100.

Conclusion

The evaluation of corrosion inhibitors like Sodium Amino-tris(methylenephosphonate) demands a meticulous and systematic approach. Reproducibility is not merely a goal but a fundamental requirement for scientific integrity and the reliable application of these critical chemicals in industrial settings. As this guide has detailed, achieving this standard hinges on three pillars: a deep understanding of the inhibitor's mechanism, the informed selection of assay methodology, and, most importantly, the rigorous control of all experimental variables. By grounding experimental design in established standards and appreciating the causality behind each procedural step, researchers can confidently generate data that is not only accurate but also robustly reproducible, paving the way for more effective corrosion management solutions.

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comparative biodegradability of Sodium amino-tris(methylenesulphonate) and conventional chelants

An In-Depth Comparative Guide to the Biodegradability of Sodium Amino-tris(methylenesulphonate) and Conventional Chelants

For researchers, scientists, and professionals in drug development, the selection of excipients and process chemicals extends beyond mere efficacy. The environmental fate of these compounds is a critical consideration, with biodegradability being a key metric of sustainability. This guide provides an in-depth comparison of the biodegradability of Sodium amino-tris(methylenesulphonate), a phosphonate-based chelant, against traditional aminopolycarboxylic acid (APCA) chelants like EDTA and DTPA, and a modern, green alternative, GLDA.

The Critical Role of Chelants and Their Environmental Impact

Chelating agents are indispensable in numerous industrial and pharmaceutical applications. They form stable, water-soluble complexes with metal ions, thereby controlling their reactivity. Applications range from preventing degradation of active pharmaceutical ingredients (APIs) and stabilizing formulations to industrial water treatment and cleaning.[1][2][3][4]

However, the very stability that makes them effective can also lead to environmental persistence. Chelants that are not readily biodegradable can accumulate in aquatic environments.[5][6][7] This persistence raises concerns about the potential to remobilize toxic heavy metals from sediments and alter the balance of essential trace metals in ecosystems.[6][7][8] Consequently, there is a significant shift towards "green chemistry" solutions that offer both high performance and a favorable environmental profile.[1][9]

Comparative Analysis of Biodegradability

The biodegradability of a chemical is its susceptibility to microbial breakdown—a crucial process for preventing environmental accumulation. "Ready biodegradability" is a stringent classification, indicating that a substance will undergo rapid and ultimate degradation in an aquatic environment under aerobic conditions.[10][11]

The following table summarizes the biodegradability profiles of Sodium amino-tris(methylenesulphonate) (ATMP) and key conventional chelants.

Chelating Agent	Chemical Class	Biodegradability Classification	OECD 301 Test Results (% in 28 days)
Sodium amino-tris(methylenesulphonate) (ATMP)	Aminophosphonate	Not Readily Biodegradable	< 10% (slow biodegradation may occur after acclimation)[12]
Ethylenediaminetetraacetic acid (EDTA)	Aminopolycarboxylate	Not Readily Biodegradable	Very low; persistent in the environment[5][13][14]
Diethylenetriaminepentaacetic acid (DTPA)	Aminopolycarboxylate	Not Readily Biodegradable	Poorly biodegradable, more so than EDTA but still persistent[7]
Tetrasodium Glutamate Diacetate (GLDA)	Aminopolycarboxylate	Readily Biodegradable	> 60%[1][14][15]

In-Depth Profile of Each Chelant

Sodium amino-tris(methylenesulphonate) - ATMP

ATMP is a phosphonate-based chelating agent widely used for scale and corrosion inhibition.[4][16]

• Biodegradation Profile : Standard laboratory screening tests classify ATMP and its sodium salts as not readily or inherently biodegradable.[6][17] Biodegradation under test conditions is often minimal, with studies showing less than 10% conversion to CO2 over extended periods.[12]

Conventional Chelants: EDTA and DTPA

EDTA and DTPA have been industrial mainstays for decades due to their strong chelating power.

• Biodegradation Profile : EDTA is the archetypal example of a persistent organic pollutant. It is notoriously resistant to microbial degradation and is not significantly removed during conventional wastewater treatment.[5][7][14] Its persistence allows it to be transported over long distances in surface and groundwater.[5] DTPA is also poorly biodegradable and, while some studies suggest it may be slightly more degradable than EDTA, it remains a persistent substance under typical environmental conditions.[7]

• Causality and Environmental Impact : The stability of the EDTA and DTPA molecules, which makes them excellent chelants, also renders them difficult for microbial enzymes to break down. Their persistence is a significant environmental liability, leading to regulatory scrutiny and a push for greener alternatives.[13][18]

A Green Alternative: Tetrasodium Glutamate Diacetate - GLDA

GLDA is a modern chelating agent derived from a natural amino acid, L-glutamic acid.[19]

• Biodegradation Profile : GLDA is classified as readily biodegradable according to internationally recognized standards like the OECD 301 series.[1][9][19] This means it is rapidly broken down by microorganisms in the environment, with studies showing degradation rates exceeding 60% within 28 days.[1][15] One study demonstrated a 59.8% degradation of a GLDA complex over this period.[15]

• Causality and Environmental Impact : GLDA's structure, derived from a natural building block, is more amenable to microbial metabolism. Its excellent biodegradability, coupled with low ecotoxicity and a renewable origin, makes it an environmentally superior choice for a wide range of applications, from cleaners to personal care products.[2][9][14][19]

Experimental Protocol: Assessing Ready Biodegradability via OECD 301B

To ensure trustworthiness and scientific integrity, biodegradability claims must be supported by standardized, validated testing. The OECD Guideline 301 for "Ready Biodegradability" is the global standard.[10][11] The CO2 Evolution Test (OECD 301B) is a particularly robust method.

Causality Behind the Experimental Design

The fundamental principle of the OECD 301B test is to quantify the ultimate biodegradation of an organic compound. It measures the amount of carbon from the test substance that is converted to carbon dioxide by a microbial community. This serves as a proxy for mineralization—the complete breakdown of the organic molecule into inorganic products. The test is designed to simulate conditions in an aerobic wastewater treatment environment. A substance that passes this stringent test is expected to be rapidly removed during wastewater treatment and will not persist in the environment.[11][20]

Step-by-Step Methodology: OECD 301B CO2 Evolution Test

• Preparation of Media and Test Solutions : A mineral salt medium is prepared, containing essential inorganic nutrients for microbial life but lacking a carbon source. The test substance is added to this medium at a known concentration (typically providing 10-20 mg/L of Total Organic Carbon).

• Inoculum Preparation : The microbial inoculum is typically sourced from the activated sludge of a domestic wastewater treatment plant. It is prepared to ensure a specific concentration of microorganisms (e.g., up to 30 mg/L suspended solids in the final mixture).[21]

• Vessel Setup : The test is run in a series of sealed vessels:

  • Test Vessels (Duplicate) : Contain mineral medium, test substance, and inoculum.

  • Blank Control (Duplicate) : Contains mineral medium and inoculum only. This measures the CO2 produced by the endogenous respiration of the microorganisms.

  • Reference Control (Single) : Contains a readily biodegradable substance (e.g., sodium benzoate) to verify the viability and activity of the inoculum.[22]

  • Toxicity Control (Single) : Contains the test substance, reference substance, and inoculum. This checks if the test substance is inhibitory to the microorganisms at the tested concentration.[21]

• Incubation : The vessels are incubated in the dark at a constant temperature (22 ± 2 °C) for 28 days. A continuous stream of CO2-free air is bubbled through the test solutions.

• CO2 Trapping and Measurement : The effluent air from each vessel is passed through a series of absorption bottles containing a known volume and concentration of sodium hydroxide (NaOH) or another suitable absorbent. The CO2 produced by microbial respiration is trapped, forming sodium carbonate. The amount of trapped CO2 is quantified at regular intervals by titrating the remaining NaOH or by using a Total Inorganic Carbon (TIC) analyzer.[20][22]

• Calculation and Interpretation :

  • The cumulative amount of CO2 produced in each test vessel is calculated, corrected for the CO2 produced in the blank control.

  • This value is then expressed as a percentage of the theoretical maximum CO2 (ThCO2) that could be produced from the amount of test substance added.

  • Pass Criteria : A substance is classified as "readily biodegradable" if it achieves at least 60% of its ThCO2 within a 10-day window during the 28-day test period. The "10-day window" begins when the degree of biodegradation first reaches 10%.[10][21]

Visualizing Structures and Workflows

Caption: Comparative chemical structures of ATMP, EDTA, and GLDA.

Caption: Experimental workflow for the OECD 301B CO2 Evolution Test.

Conclusion and Recommendations

The data overwhelmingly indicates a clear hierarchy in the biodegradability of the evaluated chelating agents.

• GLDA stands out as a superior alternative from an environmental standpoint, demonstrating ready biodegradability that prevents its persistence and accumulation.

• ATMP occupies a more nuanced position. While it fails "ready biodegradability" tests, its strong affinity for solids and susceptibility to abiotic degradation pathways mitigate its environmental risk profile.

• EDTA and DTPA are persistent chemicals whose poor biodegradability is a significant environmental concern. Their continued use warrants careful consideration and justification, especially when readily biodegradable alternatives like GLDA are available.

For researchers and developers, this guide underscores the importance of a holistic evaluation when selecting chelating agents. While functional performance remains paramount, the environmental fate, particularly biodegradability, must be a key decision-making criterion to align with the principles of sustainable science and green chemistry.

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A Comparative Guide to Validating Analytical Methods for Sodium Amino-tris(methylenesulphonate) Residue Analysis

For researchers, scientists, and drug development professionals, ensuring the purity and safety of pharmaceutical products is paramount. This necessitates rigorous analysis of residual substances, including chelating agents like Sodium amino-tris(methylenesulphonate). The selection and validation of an appropriate analytical method are critical for generating reliable and accurate data that will withstand regulatory scrutiny. This guide provides an in-depth comparison of prevalent analytical techniques for the residue analysis of Sodium amino-tris(methylenesulphonate), grounded in the principles of scientific integrity and informed by field-proven insights.

The Analytical Challenge: Properties of Sodium Amino-tris(methylenesulphonate)

Sodium amino-tris(methylenesulphonate), the sodium salt of aminotris(methylenephosphonic acid) (ATMP), is a highly polar, non-volatile compound. A key analytical challenge is its lack of a significant UV chromophore, rendering direct UV detection in High-Performance Liquid Chromatography (HPLC) difficult. This property dictates the need for specialized analytical approaches to achieve the required sensitivity and specificity for residue analysis.

Regulatory Framework: The Foundation of a Validated Method

Any analytical method intended for quality control must be validated to demonstrate its suitability for the intended purpose. The International Council for Harmonisation (ICH) guideline Q2(R1) "Validation of Analytical Procedures: Text and Methodology" and the more recent Q2(R2) revision provide a comprehensive framework for this process.[1][2][3] Key validation characteristics that must be assessed include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes repeatability, intermediate precision, and reproducibility.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Comparative Analysis of Leading Analytical Techniques

The selection of an analytical method for Sodium amino-tris(methylenesulphonate) residue analysis is a critical decision driven by factors such as required sensitivity, laboratory instrumentation, and the nature of the sample matrix. We will now compare the most viable techniques: High-Performance Liquid Chromatography (HPLC) with various detection methods, Ion Chromatography (IC), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

High-Performance Liquid Chromatography (HPLC)

Due to the analyte's properties, standard reversed-phase HPLC with UV detection is not a feasible approach. However, several adaptations of HPLC can be successfully employed.

Principle of Causality: This technique addresses the high polarity and lack of a chromophore of the analyte. An ion-pairing reagent, such as tetrabutylammonium, is added to the mobile phase. This reagent forms a neutral, non-polar complex with the negatively charged methylenesulphonate groups. This complex can then be retained on a non-polar stationary phase (e.g., C18). For detection, one can either use a UV-absorbing ion-pairing agent and measure the "dip" in the baseline as the non-absorbing analyte elutes (indirect UV detection) or form a complex with a metal ion like Fe(III) that can be detected by UV-Vis spectrophotometry.[4]

Experimental Protocol: IP-RPLC with Post-Column Complexation and UV Detection

• Sample Preparation: Dissolve the sample in the mobile phase to a known concentration. Filter through a 0.45 µm filter prior to injection.

• Chromatographic Conditions:

  • Column: C18, 5 µm, 4.6 x 250 mm.

  • Mobile Phase: 10 mM Tetrabutylammonium bromide in 50 mM phosphate buffer (pH 7.0) / Acetonitrile (95:5 v/v).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 30 °C.

• Post-Column Reaction:

  • Reagent: 1.0 mM Ferric Chloride (FeCl₃) in 0.1 M HCl.

  • Reagent Flow Rate: 0.5 mL/min.

  • Reaction Coil: 10 m x 0.25 mm i.d. PEEK tubing.

• Detection:

  • Detector: UV-Vis Detector.

  • Wavelength: 260 nm.[4]

• Validation Parameters:

  • Linearity: Establish a calibration curve with at least five concentrations.

  • Accuracy: Perform recovery studies by spiking a placebo matrix at three different concentration levels.

  • Precision: Analyze at least six replicate preparations of a homogeneous sample.

Principle of Causality: HILIC is an excellent alternative for highly polar compounds that are poorly retained in reversed-phase chromatography. It utilizes a polar stationary phase (e.g., silica, amide) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer. The analyte partitions between the organic-rich mobile phase and an aqueous layer adsorbed on the surface of the stationary phase.

Experimental Protocol: HILIC with Charged Aerosol Detection (CAD)

• Sample Preparation: Dissolve the sample in a mixture of acetonitrile and water (e.g., 70:30 v/v) to a known concentration. Filter through a 0.22 µm syringe filter.

• Chromatographic Conditions:

  • Column: Amide-based HILIC column, 3 µm, 2.1 x 100 mm.

  • Mobile Phase A: 10 mM Ammonium formate in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 90% B to 60% B over 10 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• Detection:

  • Detector: Charged Aerosol Detector (CAD).

• Data Analysis: Quantify using an external standard calibration curve. The purity can be assessed by area percentage.[5]

Ion Chromatography (IC)

Principle of Causality: Given that Sodium amino-tris(methylenesulphonate) is an ionic compound, Ion Chromatography is a highly suitable technique. IC separates ions based on their affinity for an ion-exchange resin. An eluent, typically a buffered aqueous solution, is used to move the sample through the column. A suppressor is often used to reduce the background conductivity of the eluent, thereby increasing the sensitivity of the conductivity detector for the analyte ions.[6][7]

Experimental Protocol: Anion-Exchange IC with Suppressed Conductivity Detection

• Sample Preparation: Dilute the sample with deionized water to a concentration within the working range of the instrument. Filter through a 0.45 µm IC-certified syringe filter.

• Chromatographic Conditions:

  • Guard Column: Anion-exchange guard column (e.g., AG11-HC).

  • Analytical Column: Anion-exchange analytical column (e.g., AS11-HC).

  • Eluent: Potassium hydroxide (KOH) gradient.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 25 µL.

  • Suppressor: Anion self-regenerating suppressor.

• Detection:

  • Detector: Conductivity Detector.

• Validation:

  • Specificity: Analyze a placebo sample to ensure no interfering peaks at the retention time of the analyte.

  • Linearity, Accuracy, Precision: Follow standard validation protocols as outlined by ICH Q2(R1).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle of Causality: LC-MS/MS offers the highest sensitivity and specificity. The liquid chromatograph separates the analyte from the matrix components, and the tandem mass spectrometer provides definitive identification and quantification based on the mass-to-charge ratio (m/z) of the parent ion and its specific fragment ions. This is particularly advantageous for residue analysis where very low detection limits are often required. For polar compounds like aminophosphonates, HILIC is often the preferred separation mode for LC-MS/MS.

Experimental Protocol: HILIC-LC-MS/MS

• Sample Preparation: A simple "dilute and shoot" approach can often be used. Dilute the sample with the initial mobile phase. A solid-phase extraction (SPE) clean-up step may be necessary for complex matrices to reduce matrix effects.

• Chromatographic Conditions:

  • Column: HILIC column (as described in the HILIC section).

  • Mobile Phase A: 10 mM Ammonium acetate in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Optimized to provide good retention and peak shape.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray Ionization (ESI), negative mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two transitions for the parent ion of amino-tris(methylenesulphonate) for confident identification and quantification.

• Data Analysis: Quantify using a matrix-matched calibration curve to compensate for any matrix effects.

Performance Comparison

The choice of method depends on the specific requirements of the analysis. The following table summarizes the key performance characteristics of each technique for the analysis of Sodium amino-tris(methylenesulphonate).

Feature	IP-RPLC with UV	HILIC with CAD/ELSD	Ion Chromatography	HILIC-LC-MS/MS
Principle	Forms neutral complex for retention on C18.	Partitioning on a polar stationary phase.	Ion-exchange separation.	Separation followed by mass-based detection.
Specificity	Moderate to Good	Good	Good to Excellent	Excellent
Sensitivity (LOD/LOQ)	Moderate (µg/mL range)	Moderate (ng/mL to µg/mL range)	Good (ng/mL range)	Excellent (pg/mL to ng/mL range)
Linear Range	Typically 2-3 orders of magnitude	Typically 2-3 orders of magnitude	Good	Wide (3-5 orders of magnitude)
Matrix Effects	Can be significant	Can be significant	Less prone, but high salt can be an issue	Can be significant, requires matrix-matched standards
Instrumentation	Standard HPLC with UV	HPLC with CAD/ELSD	Dedicated IC system	LC-MS/MS system
Throughput	Moderate	Moderate	Moderate	High (with modern UPLC systems)
Primary Application	QC labs with standard HPLC	Purity analysis, when MS is unavailable	Routine analysis of ionic species	Trace residue analysis, impurity profiling

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams outline the workflows for the discussed analytical methods.

Caption: Workflow for Ion Chromatography with Suppressed Conductivity.

Caption: Workflow for HILIC-LC-MS/MS Analysis.

Conclusion and Recommendations

The validation of an analytical method for Sodium amino-tris(methylenesulphonate) residue analysis requires a careful consideration of the analyte's physicochemical properties and the intended application of the method.

• For routine quality control in a laboratory with standard HPLC equipment, Ion-Pair Reversed-Phase HPLC with post-column complexation or HILIC with a universal detector like CAD are robust and reliable choices.

• Ion Chromatography is an excellent, straightforward technique if the instrumentation is available, offering good sensitivity and selectivity for this ionic analyte.

• For applications requiring the highest sensitivity and specificity, such as trace residue analysis in complex matrices or for impurity identification, HILIC-LC-MS/MS is the gold standard.

Ultimately, the chosen method must undergo a thorough validation study following the principles outlined in the ICH Q2 guidelines to ensure the generation of accurate, reliable, and reproducible data, thereby guaranteeing product quality and patient safety.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• BioProcess International. (2023). Analytical Method Validation Challenges for Advanced Therapies. Retrieved from [Link]

• Cell & Gene Therapy Review. (2024). Navigating the complexities of analytical validation for advanced therapies. Retrieved from [Link]

• Mascia, M. et al. (2019). Tips and Tricks for Validation of Quality Control Analytical Methods in Good Manufacturing Practice Mesenchymal Stromal Cell Production. PMC. Retrieved from [Link]

• Slideshare. (n.d.). QC Method Validation for Biologicals vs Cell Therapy products (ATMP). Retrieved from [Link]

• Zhang, J. et al. (2014). Rapid Determination of Aminotris(Methylenephosphonic Acid) in Water by Ultraviolet Photooxidation. ResearchGate. Retrieved from [Link]

• Nowack, B. (2003). Determination of phosphonic acid breakdown products by high-performance liquid chromatography after derivatization. ResearchGate. Retrieved from [Link]

• Nowack, B. (1997). Determination of phosphonates in natural waters by ion-pair high-performance liquid chromatography. PubMed. Retrieved from [Link]

• Khenniche, F. et al. (2018). Rapid sample clean-up procedure for aminophosphonate determination by LC/MS analysis. UCC IR. Retrieved from [Link]

• Mandrioli, R. et al. (2025). New Standardized Procedure to Extract Glyphosate and Aminomethylphosphonic Acid from Different Matrices: A Kit for HPLC-UV Detection. MDPI. Retrieved from [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Retrieved from [Link]

• Orun Instrument. (2025). Ion Chromatography vs HPLC: What's the Difference?. Retrieved from [Link]

• EURL-Pesticides. (n.d.). Analytical method E_FP417.1 LC-MS/MS. Retrieved from [Link]

• Alwsci. (2024). HPLC Vs. Ion Chromatography: Which One Should You Use?. Retrieved from [Link]

• Taylor, M. J. (2018). Analytical Challenges for Pesticide Residue Analysis in Food: Sample Preparation, Processing, Extraction, and Cleanup. LCGC. Retrieved from [Link]

• Waters. (2025). Multi-Residue Analysis of Pharmaceuticals, Personal Care Products (PPCPs) and Pesticides in Water by Direct Injection Using LC-MS/MS. Retrieved from [Link]

• European Chemicals Bureau. (n.d.). AMINOTRI(METHYLENEPHOSPHONIC ACID) CAS N°: 6419-19-8. Retrieved from [Link]

• Ataman Kimya. (n.d.). AMINO TRIMETHYLENE PHOSPHONIC ACID. Retrieved from [Link]

• Patsnap. (2025). Reverse Phase HPLC vs Ion Exchange: Efficiency Analysis. Retrieved from [Link]

• U.S. Geological Survey. (n.d.). Anions, ion-exchange chromatographic, automated. Retrieved from [Link]

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• Climatiq. (2025). Emission Factor: Aminotris(methylenephosphonic acid) (ATMP) (made by reaction of phosphonic acid and ammonia). Retrieved from [Link]

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Safety & Regulatory Compliance

Sodium amino-tris(methylenesulphonate) proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of Sodium Amino-tris(methylenesulphonate)

Executive Summary

As researchers and drug development professionals, we frequently encounter discrepancies between commercial nomenclature and structural reality. While widely cataloged in industry under the name Sodium amino-tris(methylenesulphonate) , this compound (CAS 20592-85-2) is structurally the sodium salt of Amino Trimethylene Phosphonic Acid, commonly referred to as ATMP·Na4[1][2].

It is a highly effective chelating agent and scale inhibitor that prevents the precipitation of mineral ions by forming stable complexes[2][3]. Because of its potent metal-binding affinity and its degradation pathway into orthophosphates, improper disposal can lead to the mobilization of heavy metals in plumbing and severe aquatic eutrophication. This guide provides a self-validating, step-by-step protocol for the safe handling, neutralization, and disposal of this compound, ensuring compliance with environmental and laboratory safety standards.

Quantitative Data: Physicochemical & Hazard Profile

Understanding the physical properties of Sodium amino-tris(methylenesulphonate) is the first step in designing a logical disposal protocol. While the fully neutralized salt is less corrosive than its free acid counterpart, it remains a concentrated chemical irritant that requires strict logistical control[4][5].

Table 1: Physicochemical Properties and Waste Classification

Property / Parameter	Specification / Data	Operational Implication
Chemical Identity	ATMP·Na4 / C₃H₈NNa₄O₉P₃	Degrades into phosphates; poses eutrophication risk[].
CAS Number	20592-85-2	Primary identifier for SDS and EPA tracking[1].
Physical State	White crystalline powder or clear liquid	Highly soluble and easily deliquesces in ambient air[2][3].
pH (1% aqueous solution)	6.0 – 8.0	Neutralized salt; generally non-corrosive to skin but irritant[4].
Primary Hazards	Skin/Eye Irritant (H315, H319)	Requires barrier protection to prevent mucous membrane contact[7].
EPA Waste Code	D002 (if pH < 2 or > 12.5) / Non-RCRA	Must be evaluated per batch; typically disposed of as hazardous waste[4][8].

The Causality of Safety: PPE Specifications

We do not mandate Personal Protective Equipment (PPE) arbitrarily; every requirement is driven by the chemical's mechanistic behavior. If dust or aerosolized liquid contacts the mucous membranes or eyes, the compound's chelating action can strip calcium from local tissues, causing severe irritation[4][5].

Table 2: Mandatory PPE and Mechanistic Rationale

PPE Category	Specification / Standard	Causality / Rationale
Hand Protection	Nitrile, PVC, or Neoprene gloves	Provides a non-porous barrier against aqueous chelating solutions[9].
Eye Protection	Chemical splash goggles (ANSI Z87.1)	Prevents capillary draw of deliquescent liquids into the ocular cavity[5][10].
Respiratory	NIOSH-approved N95 or P100 mask	Required when handling powders to prevent inhalation of hygroscopic dust[9][11].

Step-by-Step Methodologies (Self-Validating Protocols)

A robust safety protocol must be a self-validating system—meaning every action has a verifiable endpoint to confirm success before moving to the next step.

Protocol A: Small-Scale Laboratory Spills (< 1 Liter or < 500g)

For small spills, the operational goal is containment and mechanical removal, avoiding the introduction of reactive solvents.

• Isolate and Ventilate: Evacuate non-essential personnel from the immediate area. Ensure local exhaust ventilation (fume hood or room exhaust) is active to clear potential aerosols[12].

• Neutralization Check: Test the pH of the spill using universal indicator paper. If the solution has become highly acidic (e.g., due to mixing with other lab reagents), carefully neutralize it with a mild base like sodium bicarbonate until the pH reaches 6.0–8.0[12].

• Inert Absorption: Do NOT use combustible materials like paper towels for concentrated spills. Apply an inert absorbent such as dry sand, earth, or vermiculite directly to the spill[13][14].

  • Causality: Inert materials prevent exothermic reactions that can occur when organic absorbents mix with concentrated chemical waste.

• Mechanical Collection: Use non-sparking tools to sweep the absorbed mixture into a heavy-duty, sealable polyethylene container[15].

• Decontamination & Validation: Wash the spill area with copious amounts of water and soap[16].

  • Self-Validation Step: Moisten a fresh pH strip with deionized water and press it against the cleaned surface. A neutral reading (pH 7) validates that the area is fully decontaminated and safe for standard use.

Protocol B: Large-Scale Operational Waste & End-of-Life Disposal

For bulk disposal, chemical hydrolysis is inefficient. The industry standard for organophosphonates is high-temperature incineration[10][17].

• Segregation: Collect liquid waste in a dedicated, corrosive-resistant container with a resistant inner liner (e.g., HDPE drums)[18]. Do not mix with strong oxidizing agents or metal salts of sulfides, as this can trigger the release of toxic gases[4].

• Labeling: Clearly label the container with "Hazardous Waste: Sodium amino-tris(methylenesulphonate) / Organophosphonate" and record the date of initial accumulation[10].

• Institutional Transfer: Transfer the sealed containers to your Environmental Health and Safety (EHS) department.

• Incineration (Contractor Level): The licensed contractor must dissolve or mix the material with a combustible solvent and process it in a chemical incinerator equipped with an afterburner and a scrubber[17].

  • Causality: Incinerating phosphonates releases highly toxic oxides of phosphorus (POx) and carbon monoxide[9][13]. The scrubber is a non-negotiable requirement to neutralize these gases before atmospheric release.

  • Self-Validation Step: Request a Certificate of Destruction (CoD) from the waste contractor. The CoD validates that the material was processed through a scrubber-equipped incinerator, closing your chain of custody.

Disposal Decision Workflow

To ensure rapid, error-free decision-making during laboratory operations, follow this logical pathway for waste management:

Fig 1: Decision matrix and operational workflow for the safe disposal of ATMP·Na4 waste.

References

• Kerton Chemical. "CAS 20592-85-2 Sodium Amino-Tris(Methylenesulphonate)."[Link]

• Meiyachem. "Chemical Sodium Amino-Tris (methylenesulphonate) ATMP. Na4 CAS 20592-85-2." [Link]

• Finoric. "MSDS Sheet, Material Safety Data Sheet: ATMP Phosphonate Sodium Salt." [Link]

• Valudor Products. "Safety Data Sheet: ATMP 50%." [Link]

• Houghton Chemical. "MATERIAL SAFETY DATA SHEET FLOCON 190."[Link]

• Damon Industries. "Safety Data Sheet: Cool-Rite #61."[Link]

• Redox. "Safety Data Sheet Phosphonates (ATMP.5Na)." [Link]

• Angene Chemical. "Safety Data Sheet." [Link]

• Glen Research. "SAFETY DATA SHEET dA-H-Phosphonate, TEA Salt."[Link]

• Chemetall. "Safety Data Sheet." [Link]

• Aadhunik Industries. "Amino Tris Methylene Phosphonic Acid ATMP." [Link]

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Personal protective equipment for handling Sodium amino-tris(methylenesulphonate)

Advanced Safety and Operational Guide: Handling Sodium Amino-Tris(Methylenesulphonate)

Introduction Sodium amino-tris(methylenesulphonate), universally recognized in the chemical industry as ATMP·Na4 (Tetrasodium Amino Tris(Methylene Phosphonate)), is a high-performance chelating agent and scale inhibitor[1]. It is heavily utilized by drug development professionals, laboratory scientists, and engineers for water treatment, oilfield reinjection systems, and complex detergent formulations[1][2]. While highly valued for its ability to prevent the precipitation of mineral ions by forming stable complexes, its potent chemical nature demands rigorous, uncompromising safety and handling protocols[1]. This guide provides a self-validating, step-by-step operational framework for the safe handling, preparation, and disposal of this compound, ensuring laboratory safety and operational excellence.

Hazard Profile & Mechanistic Causality To handle a chemical safely, one must understand why it is hazardous. Sodium amino-tris(methylenesulphonate) functions via a threshold effect and lattice distortion, where its functional groups aggressively bind to divalent and trivalent metal ions (e.g., Ca²⁺, Mg²⁺, Fe³⁺)[1][3].

Biologically, this aggressive chelation is a hazard. Upon contact with human tissue, the compound can strip essential metal ions from the skin and mucous membranes, leading to localized cellular disruption. Consequently, the chemical is classified under the Globally Harmonized System (GHS) as causing skin irritation (H315) and serious eye damage/irritation (H318/H319)[4]. Furthermore, inhalation of its dust or aerosolized mist causes immediate respiratory tract irritation due to its localized dehydrating and chelating effects on the respiratory epithelium.

Quantitative Safety & Physicochemical Data Rapid risk assessment relies on accurate physicochemical data. The essential parameters for ATMP·Na4 are summarized below.

Property / Parameter	Specification / Value
Chemical Name	Sodium amino-tris(methylenesulphonate) / ATMP·Na4
CAS Number	20592-85-2
EC Number	243-900-0
Appearance	White crystalline powder or colorless/light yellow liquid[1][5]
pH (1% water solution)	6.5 – 7.5[1]
Density (20°C)	1.35 – 1.45 g/cm³ (for liquid formulations)[1]
Primary GHS Hazards	H302 (Harmful if swallowed), H315 (Skin Irritation), H318/H319 (Eye Damage)[4]
Incompatibilities	Strong oxidizing agents, strong acids

Personal Protective Equipment (PPE) Requirements Every piece of PPE selected for handling ATMP·Na4 is dictated by its chelating and irritant properties. A self-validating safety system requires that no single point of failure can result in exposure.

• Eye and Face Protection :

  • Requirement: Tight-fitting chemical safety goggles or a full-face shield tested under EN 166 (EU) or ANSI Z87.1 standards.

  • Causality: The compound can cause severe, potentially irreversible corneal damage (H318). A face shield prevents splash trajectories from reaching the ocular mucosa during the dilution of concentrated liquids.

• Hand Protection :

  • Requirement: Impervious chemical-resistant gloves, specifically Nitrile or PVC[3].

  • Causality: Nitrile provides excellent barrier protection against aqueous alkaline and neutral salts, preventing dermal chelation and the resulting contact dermatitis (H315)[4]. Gloves must be inspected for micro-tears prior to use.

• Body Protection :

  • Requirement: Alkaline-resistant apron or a full chemical-resistant suit (EN 943 compliant) depending on the volume handled[3].

  • Causality: Prevents soak-through from accidental spills, which could lead to prolonged skin contact and chemical burns.

• Respiratory Protection :

  • Requirement: NIOSH-approved N95/P100 particulate respirator (for powders) or a respirator with independent air supply (in case of fire/fumes)[6][7].

  • Causality: Prevents the inhalation of aerosolized mists or fine crystalline dust, which can cause severe respiratory tract irritation[4].

Operational Workflow: Safe Preparation of ATMP·Na4 Working Solutions When preparing scale-inhibiting solutions for laboratory or pilot-scale testing, follow this validated, step-by-step methodology:

• Step 1: Environmental Verification : Ensure the workspace is equipped with local exhaust ventilation (e.g., a chemical fume hood) to prevent the accumulation of dust or aerosols[4]. Verify that an emergency eyewash station is within a 10-second travel distance.

• Step 2: PPE Donning : Equip nitrile gloves, safety goggles, and a lab coat/apron. If handling the dry powder form, don a particulate respirator.

• Step 3: Gravimetric Measurement : Using an analytical balance inside the fume hood, carefully weigh the required mass of Sodium amino-tris(methylenesulphonate). Use slow, deliberate movements to avoid dust formation[4][6].

• Step 4: Solvation : Transfer a pre-measured volume of deionized (DI) water into a borosilicate glass beaker. Gradually add the ATMP·Na4 to the water while stirring continuously with a magnetic stirrer. Causality: Adding the solute to the solvent prevents localized concentration spikes and potential splashing.

• Step 5: Homogenization : Continue stirring until the solution is completely clear and colorless to light yellow[1].

• Step 6: Storage & Labeling : Transfer the prepared solution to a High-Density Polyethylene (HDPE) container. Label the container with the chemical name, concentration, date, and GHS hazard pictograms. Store in a cool, dry area away from direct sunlight and strong oxidizers[5].

Emergency Spill Response and Disposal Plan In the event of an accidental release, immediate and systematic action is required to mitigate environmental and personnel risks. The compound must not be allowed to enter drains or waterways, as its high chelating capacity can disrupt aquatic ecosystems[4].

Workflow for Sodium Amino-Tris(Methylenesulphonate) spill containment and decontamination.

Disposal Methodology :

• Solid Spills : Pick up and arrange disposal without creating dust. Sweep up using a dedicated brush and shovel, and place into a suitable, closed chemical waste container[4].

• Liquid Spills : Absorb with an inert, non-combustible material (e.g., sand, earth, or vermiculite). Do not use combustible absorbents like sawdust[6].

• Decontamination : After the bulk material has been removed, wash the spill area with copious amounts of water to remove any residual chelating agent.

• Waste Management : Dispose of the collected waste and contaminated packaging through a licensed hazardous waste disposal contractor in accordance with local, regional, and international environmental regulations[4].

References

1. Guidechem. "Sodium amino-tris(methylenesulphonate) 20592-85-2 wiki". 2.[2] Kerton Chemical. "CAS 20592-85-2 Sodium Amino-Tris(Methylenesulphonate)".2 3.[1] IRO Water Treatment. "ATMP·Na4, ATMP Tetrasodium 20592 85 2". 1 4.[5] Haihang Industry. "Sodium amino-tris(methylenesulphonate) CAS 20592-85-2". 5 5.[4] Angene Chemical. "Safety Data Sheet - 20592-85-2". 4 6. Parkside Ltd. "Safety Data Sheet (SDS) - CAS-No.: 20592-85-2". 7.[6] Koch-Chemie. "Safety data sheet according to Regulation (EC) No 1907/2006". 6 8.[3] HOOCHEMTEC. "What do you know about sodium aminotrimethylene phosphonate (ATMP·Na5)?". 3 9.[7] Fotoimpex. "Safety Data Sheet - Individual protection measures". 7

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